Luvesilocin

• CAS: 2756001-39-3

Core Science & Biosynthesis

A Technical Guide to the Comparative Pharmacology of Luvesilocin, 4-HO-DiPT, and Psilocin

For Researchers, Scientists, and Drug Development Professionals

Introduction

The landscape of psychedelic research is rapidly evolving, with a renewed focus on the therapeutic potential of tryptamine (B22526) derivatives. Among these, psilocin, the active metabolite of psilocybin, has been extensively studied. More recently, novel tryptamines such as 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT) and its prodrug, Luvesilocin (4-glutaryloxy-N,N-diisopropyltryptamine), have garnered interest due to their distinct pharmacokinetic and pharmacodynamic profiles. This technical guide provides an in-depth comparison of Luvesilocin, 4-HO-DiPT, and psilocin, focusing on their chemical relationships, receptor pharmacology, and metabolic pathways.

Chemical Structures and Prodrug Relationship

Psilocin (4-hydroxy-N,N-dimethyltryptamine) is the primary psychoactive metabolite of psilocybin, which is rapidly dephosphorylated in the body.[1] Similarly, Luvesilocin is a prodrug that is metabolized to its active form, 4-HO-DiPT.[1] The core structural difference between psilocin and 4-HO-DiPT lies in the N,N-dialkyl substituents on the ethylamine (B1201723) side chain: dimethyl for psilocin and diisopropyl for 4-HO-DiPT. This structural alteration significantly influences their pharmacological properties.

Figure 1: Chemical structures of Luvesilocin, 4-HO-DiPT, and Psilocin.

The metabolic conversion of these prodrugs is a critical step in their bioactivation. Psilocybin is dephosphorylated by alkaline phosphatases, primarily in the gut and liver, to yield psilocin.[2] Luvesilocin, a glutaryl ester of 4-HO-DiPT, is hydrolyzed by esterases to release the active 4-HO-DiPT.

Figure 2: Metabolic conversion of prodrugs to their active forms.

Comparative Receptor Pharmacology

The primary mechanism of action for both psilocin and 4-HO-DiPT is agonism at serotonin (B10506) receptors, particularly the 5-HT2A subtype, which is responsible for their psychedelic effects.[1] However, their binding affinities and functional potencies at various serotonin receptors differ, leading to distinct pharmacological profiles. 4-HO-DiPT is reported to be more selective for the 5-HT2A receptor compared to psilocin.[3]

Receptor Binding Affinities (Ki, nM)

The following table summarizes the binding affinities (Ki values) of 4-HO-DiPT and psilocin at various human serotonin receptors. Lower Ki values indicate higher binding affinity.

Receptor	4-HO-DiPT (Ki, nM)	Psilocin (Ki, nM)
5-HT1A	>10,000	160
5-HT1D	Low nanomolar	220
5-HT2A	Submicromolar	47
5-HT2B	Submicromolar	13
5-HT2C	1,725	39
SERT	Submicromolar	4,300

Data compiled from multiple sources.[3][4][5]

Functional Potency (EC50, nM)

The functional potency, measured as the half-maximal effective concentration (EC50), indicates the concentration of the compound required to elicit 50% of its maximal effect. The table below shows the EC50 values for 4-HO-DiPT and psilocin at the human 5-HT2A and 5-HT2C receptors in a calcium mobilization assay.

Receptor	4-HO-DiPT (EC50, nM)	Psilocin (EC50, nM)
5-HT2A	1-10	10
5-HT2C	6,400	-

Data compiled from multiple sources.[3][6][7][8]

Signaling Pathways

Activation of the 5-HT2A receptor by psilocin and 4-HO-DiPT initiates a downstream signaling cascade primarily through the Gαq protein pathway. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC), leading to a cascade of cellular responses.

Figure 3: Simplified 5-HT2A receptor/Gαq signaling cascade.

Pharmacokinetics

The pharmacokinetic profiles of psilocin and 4-HO-DiPT, following administration of their respective prodrugs, show notable differences, particularly in their onset and duration of action.

Parameter	Luvesilocin (subcutaneous)	4-HO-DiPT (from Luvesilocin)	Psilocybin (oral)	Psilocin (from Psilocybin)
Tmax	-	-	-	1.8 - 4 h
Cmax	-	-	-	8.2 - 21 ng/mL
Elimination Half-life	-	2.7 - 4.1 h	-	1.4 - 4 h
Duration of Effects	-	~3.6 h	-	4 - 6 h

Data compiled from multiple sources.[1][2][9][10][11]

Experimental Protocols

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound for a specific receptor.

Methodology:

• Membrane Preparation: Cell membranes expressing the target receptor (e.g., human 5-HT2A) are prepared from cell cultures or brain tissue homogenates.

• Incubation: A fixed concentration of a radiolabeled ligand known to bind to the target receptor is incubated with the membrane preparation in the presence of varying concentrations of the unlabeled test compound.

• Separation: The bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.[12]

Calcium Mobilization Assay

Objective: To measure the functional potency (EC50) of a compound as an agonist at a Gq-coupled receptor.

Methodology:

• Cell Culture: Cells stably expressing the target Gq-coupled receptor (e.g., 5-HT2A) are cultured in microplates.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: Varying concentrations of the test compound are added to the wells.

• Fluorescence Measurement: The change in fluorescence intensity, which corresponds to the increase in intracellular calcium concentration, is measured over time using a fluorescence plate reader.

• Data Analysis: The concentration-response curve is plotted, and the EC50 value is calculated.[13]

LC-MS/MS Quantification in Plasma

Objective: To quantify the concentration of a drug and its metabolites in plasma samples.

Methodology:

• Sample Preparation: Plasma samples are subjected to protein precipitation, followed by liquid-liquid or solid-phase extraction to isolate the analytes of interest. An internal standard is added for quantification.

• Chromatographic Separation: The extracted sample is injected into a liquid chromatography (LC) system, where the analytes are separated on a chromatographic column.

• Mass Spectrometric Detection: The separated analytes are introduced into a tandem mass spectrometer (MS/MS). The molecules are ionized, and specific parent-product ion transitions are monitored for each analyte and the internal standard.

• Quantification: The peak areas of the analytes are compared to that of the internal standard to determine their concentrations based on a standard curve.[14][15]

Mouse Head-Twitch Response (HTR) Assay

Objective: To assess the in vivo 5-HT2A receptor agonist activity of a compound, which is a behavioral proxy for hallucinogenic potential in humans.[16]

Methodology:

• Animal Acclimation: Mice are acclimated to the testing environment.

• Compound Administration: The test compound or vehicle is administered to the mice, typically via intraperitoneal injection.

• Observation: The mice are observed for a defined period, and the number of head twitches (rapid, side-to-side head movements) is counted by a trained observer or an automated system.

• Data Analysis: The dose-response relationship for the induction of head twitches is determined.[17][18]

Figure 4: A typical workflow for the preclinical characterization of novel tryptamines.

Conclusion

Luvesilocin and its active metabolite 4-HO-DiPT represent a distinct pharmacological profile compared to the classic psychedelic psilocin. The key differences lie in the N,N-diisopropyl substitution of 4-HO-DiPT, which appears to confer greater selectivity for the 5-HT2A receptor. This selectivity, combined with a potentially shorter duration of action, makes Luvesilocin and 4-HO-DiPT compounds of significant interest for the development of novel psychedelic-assisted therapies. Further research is warranted to fully elucidate the therapeutic implications of these pharmacological distinctions.

References

• 1. 4-HO-DiPT - Wikipedia [en.wikipedia.org]
• 2. Pharmacokinetics of Psilocybin: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. psychedelicreview.com [psychedelicreview.com]
• 4. Receptor Binding Profiles for Tryptamine Psychedelics and Effects of 4-Propionoxy-N,N-dimethyltryptamine in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Psychedelic effects of psilocybin correlate with serotonin 2A receptor occupancy and plasma psilocin levels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Investigation of the Structure–Activity Relationships of Psilocybin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 10. Pharmacokinetics of Psilocybin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics and Pharmacodynamics of Oral Psilocybin Administration in Healthy Participants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. researchgate.net [researchgate.net]
• 14. A validated method for quantitation of psilocin in plasma by LC-MS/MS and study of stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Head-twitch response - Wikipedia [en.wikipedia.org]
• 17. Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Automated quantification of head-twitch response in mice via ear tag reporter coupled with biphasic detection - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Pharmacological Profile of Luvesilocin

Introduction

Luvesilocin, also known by its developmental codes RE104 and FT-104, is a novel tryptamine (B22526) psychedelic currently under investigation for the treatment of psychiatric disorders, including postpartum and treatment-resistant depression.[1] It is a synthetically derived prodrug designed to deliver the pharmacologically active molecule 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT) with improved pharmacokinetic properties.[1][2] As of September 2025, Luvesilocin has advanced to Phase 2 clinical trials, with a Phase 3 trial anticipated for 2026.[1][3]

This technical guide provides a comprehensive overview of the pharmacological profile of Luvesilocin, detailing its mechanism of action, receptor binding affinity, pharmacokinetics, and the experimental methodologies used for its characterization.

Pharmacodynamics: Mechanism of Action

Luvesilocin itself is pharmacologically inactive.[4] Its therapeutic and psychoactive effects are attributable to its active metabolite, 4-HO-DiPT.[1][2] Following administration, Luvesilocin is metabolized to 4-HO-DiPT, a structural analog of the endogenous neurotransmitter serotonin (B10506) (5-hydroxytryptamine, 5-HT).[1][2]

4-HO-DiPT functions as a non-selective serotonin receptor agonist, with a notable affinity for the 5-HT2A receptor.[1][2] The activation of the 5-HT2A receptor is widely considered to be the primary mechanism underlying the hallucinogenic and psychedelic effects of serotonergic tryptamines.[1][2][4] The interaction of 4-HO-DiPT with the 5-HT2A receptor initiates a cascade of intracellular signaling events, leading to alterations in neuronal activity and the characteristic subjective effects associated with psychedelics.

The antidepressant effects of serotonergic psychedelics are also believed to be mediated primarily through the agonism of the 5-HT2A receptor.[4] In preclinical studies, 4-HO-DiPT has been shown to produce the head-twitch response (HTR) in rodents, a behavioral model considered a proxy for psychedelic effects in humans.[1][2] Furthermore, in drug discrimination tests, 4-HO-DiPT fully substituted for the known psychedelic drug DOM, indicating a similar mechanism of action.[1]

Metabolic conversion of Luvesilocin to its active form, 4-HO-DiPT.

Signaling Pathways

Activation of the 5-HT2A receptor by an agonist like 4-HO-DiPT typically leads to the engagement of Gq/11 proteins. This initiates the phospholipase C (PLC) signaling cascade, resulting in the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). These second messengers, in turn, trigger the release of intracellular calcium and the activation of protein kinase C (PKC), respectively, leading to downstream modulation of neuronal excitability and gene expression.

Simplified 5-HT2A receptor signaling cascade initiated by 4-HO-DiPT.

Quantitative Pharmacological Data

The binding affinities of Luvesilocin and its active metabolite, 4-HO-DiPT, for serotonin receptors have been quantified. This data is crucial for understanding the potency and selectivity of the compound.

Compound	Receptor	Kᵢ (nM)	IC₅₀ (nM)
Luvesilocin (RE104)	5-HT2A	4300	5700
5-HT2B	1800	3600
4-HO-DiPT	5-HT2A	120	150
Table 1: Receptor Binding Affinity Data for Luvesilocin and 4-HO-DiPT.[4]

In a 5-HT2A agonist inositol phosphate (B84403) functional assay, Luvesilocin was found to be inactive, with an EC50 greater than 30,000 nM, confirming its status as a prodrug with extremely low potency at the 5-HT2A receptor.[4]

Pharmacokinetics

Pharmacokinetic studies have been conducted to determine the absorption, distribution, metabolism, and excretion of Luvesilocin and 4-HO-DiPT.

Parameter	Luvesilocin (RE104)	4-HO-DiPT (from Luvesilocin)
Route of Administration	Oral, Subcutaneous Injection	-
Elimination Half-Life (s.c.)	0.43–0.64 hours	2.7–4.1 hours
Duration of Action (s.c.)	~3.6 hours	-
Table 2: Pharmacokinetic Parameters of Luvesilocin and its Active Metabolite 4-HO-DiPT.[1][2]

The shorter duration of action compared to other psychedelics like psilocybin is a key feature of Luvesilocin being explored for its therapeutic potential, as it may reduce the clinical resource burden.[3][4]

Experimental Protocols

The characterization of Luvesilocin's pharmacological profile has involved several key experimental methodologies.

Radioligand Binding Assays

• Objective: To determine the binding affinity (Ki) of Luvesilocin and 4-HO-DiPT for serotonin receptors.

• Methodology: Standardized radioligand inhibition binding assays were conducted. These assays measure the ability of the test compound (Luvesilocin or 4-HO-DiPT) to displace a radiolabeled ligand that is known to bind to the target receptor (e.g., 5-HT2A, 5-HT2B). The inhibition of the binding of the radioligand [¹²⁵I]DOI was used to determine the binding affinities.[4] The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC₅₀ value, which is then used to calculate the Ki value.

Workflow for a competitive radioligand binding assay.

Functional Assays

• Objective: To determine the functional activity (agonist, antagonist, etc.) and potency (EC₅₀) of a compound at a specific receptor.

• Methodology: A 5-HT2A agonist inositol phosphate functional assay was utilized.[4] This assay measures the accumulation of inositol phosphate, a downstream second messenger produced upon the activation of the Gq-coupled 5-HT2A receptor. An increase in inositol phosphate levels in the presence of the test compound indicates agonist activity. The concentration of the compound that produces 50% of the maximal response is the EC₅₀ value.

In Vivo Behavioral Assays

• Head-Twitch Response (HTR) in Rodents:

  • Objective: To assess the in vivo psychedelic-like activity of a compound.

  • Methodology: Rodents (typically mice or rats) are administered the test compound, and the frequency of a characteristic, rapid, side-to-side head movement (head-twitch) is quantified. This behavior is known to be mediated by 5-HT2A receptor activation and is a reliable predictor of hallucinogenic potential in humans.[1][2][4]

• Forced Swim Test (FST) in Rats:

  • Objective: To evaluate the antidepressant-like effects of a compound.

  • Methodology: Rats are placed in a cylinder of water from which they cannot escape. The duration of immobility is measured. A reduction in immobility time is interpreted as an antidepressant-like effect. Luvesilocin was assessed in this model, and a significant decrease in mean immobility time was observed at 7, 14, and 28 days post-administration.[4]

Clinical Development

Luvesilocin is currently in Phase 2 clinical trials for the treatment of postpartum depression.[1][3] The primary advantage being investigated is its shorter duration of psychedelic effects (3 to 4 hours) compared to psilocybin, which may offer a more practical therapeutic window for clinical use.[3]

Luvesilocin is a promising psychedelic prodrug with a well-defined pharmacological profile centered on its conversion to the active 5-HT2A receptor agonist, 4-HO-DiPT. Its distinct pharmacokinetic properties, particularly its shorter duration of action, position it as a potentially valuable therapeutic agent in the evolving landscape of psychedelic medicine. Further clinical investigation will be critical in determining its safety and efficacy in treating various psychiatric disorders.

References

• 1. Luvesilocin - Wikipedia [en.wikipedia.org]
• 2. Luvesilocin - Wikiwand [wikiwand.com]
• 3. womensmentalhealth.org [womensmentalhealth.org]
• 4. RE104: Synthesis and Activity of a Novel Serotonergic Psychedelic Prodrug of 4-Hydroxy-N,N-diisopropyltryptamine - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Effects of Psilocin on the 5-HT2A Receptor

Disclaimer: Initial research for the compound "Luvesilocin" yielded no publicly available scientific data. This guide has been prepared on the effects of Psilocin , a well-researched psychedelic compound, on the 5-HT2A receptor, as a representative example of a substance with a similar pharmacological target.

Audience: Researchers, scientists, and drug development professionals.

Core Content: This technical guide provides a comprehensive overview of the interaction of psilocin, the active metabolite of psilocybin, with the serotonin (B10506) 2A (5-HT2A) receptor. The document includes quantitative data on binding affinity and functional activity, detailed experimental protocols for key assays, and visualizations of the relevant signaling pathways and experimental workflows.

Introduction

Psilocin is a classic psychedelic tryptamine (B22526) and the primary psychoactive metabolite of psilocybin, which is found in mushrooms of the Psilocybe genus. Its profound effects on perception, mood, and cognition are primarily mediated through its agonist activity at the serotonin 2A receptor (5-HT2A), a G protein-coupled receptor (GPCR) predominantly expressed in the central nervous system. Understanding the nuanced interactions between psilocin and the 5-HT2A receptor is crucial for the development of novel therapeutics for a range of neuropsychiatric disorders.

Quantitative Data Presentation

The following tables summarize the key quantitative parameters of psilocin's interaction with the 5-HT2A receptor.

Table 1: Radioligand Binding Affinity of Psilocin for the 5-HT2A Receptor

Compound	Receptor	Radioligand	Preparation	Kᵢ (nM)	Reference
Psilocin	Human 5-HT2A	[¹²⁵I]DOI	Rat Cortex	~6	[1]
Psilocin	Human 5-HT2A	Not Specified	Human Brain	120-173	[2]
Psilocin	Mouse 5-HT2A	Not Specified	Mouse Brain	120-173	[2]

Note: Kᵢ values can vary depending on the experimental conditions, including the radioligand used and the tissue/cell preparation.

Table 2: Functional Activity of Psilocin at the 5-HT2A Receptor

Assay	Pathway	Cell Line	Parameter	Value	Reference
Gαq Dissociation (BRET)	Gαq	HEK293T	EC₅₀	Not explicitly stated	[3][4]
Eₘₐₓ (% of 5-HT)	Not explicitly stated, but shown to be a partial agonist	[3][4]
β-arrestin2 Recruitment (BRET)	β-arrestin	HEK293T	EC₅₀	Not explicitly stated	[3][4]
Eₘₐₓ (% of 5-HT)	Slightly less efficacy compared to Gαq activation	[3][4]
Calcium Flux	Gαq	SH-SY5Y	EC₅₀	Not explicitly stated	[2]
Eₘₐₓ (% of 5-HT)	Not explicitly stated, but shown to elicit a response	[2]

Note: A comparative study using a BRET assay indicated that psilocin is a partial agonist for both Gαq dissociation and β-arrestin2 recruitment, with a slight bias towards the Gαq pathway. However, precise EC₅₀ and Eₘₐₓ values from this single comparative study were not available in the reviewed literature. The psychedelic effects of compounds like psilocin are thought to be primarily mediated by the Gαq signaling pathway[5][6].

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the interaction of psilocin with the 5-HT2A receptor.

Radioligand Binding Assay (Competitive Inhibition)

This protocol outlines a competitive binding assay to determine the binding affinity (Kᵢ) of psilocin for the 5-HT2A receptor using [³H]ketanserin, a well-characterized antagonist radioligand.

Materials:

• Membrane Preparation: Membranes from cells stably expressing the human 5-HT2A receptor (e.g., HEK293 or CHO cells) or from brain tissue known to express the receptor (e.g., cortex).

• Radioligand: [³H]ketanserin.

• Test Compound: Psilocin.

• Non-specific Ligand: A high concentration of a non-radiolabeled 5-HT2A antagonist (e.g., spiperone (B1681076) or unlabeled ketanserin).

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold assay buffer.

• 96-well plates.

• Glass fiber filters.

• Cell harvester.

• Scintillation counter and scintillation fluid.

Procedure:

• Membrane Preparation: Homogenize cells or tissue in ice-cold lysis buffer and centrifuge to pellet the membranes. Wash the pellet and resuspend in assay buffer. Determine protein concentration using a standard method (e.g., BCA assay).

• Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Add assay buffer, [³H]ketanserin (at a concentration near its K₋), and membrane preparation.

  • Non-specific Binding: Add non-specific ligand, [³H]ketanserin, and membrane preparation.

  • Competitive Binding: Add serial dilutions of psilocin, [³H]ketanserin, and membrane preparation.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Filtration: Rapidly terminate the reaction by filtering the contents of each well through glass fiber filters using a cell harvester. This separates bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the psilocin concentration. Determine the IC₅₀ value (the concentration of psilocin that inhibits 50% of the specific binding of the radioligand). Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/K₋), where [L] is the concentration of the radioligand and K₋ is its dissociation constant.

Gαq-Mediated Calcium Flux Assay

This protocol describes a method to measure the functional activation of the Gαq pathway by psilocin through the quantification of intracellular calcium mobilization.

Materials:

• Cell Line: A cell line stably expressing the human 5-HT2A receptor (e.g., HEK293, CHO, or SH-SY5Y).

• Calcium-sensitive fluorescent dye: e.g., Fluo-4 AM or a commercially available calcium assay kit.

• Assay Buffer: Hank's Balanced Salt Solution (HBSS) or a similar physiological buffer.

• Test Compound: Psilocin.

• Control Agonist: Serotonin (5-HT).

• 96- or 384-well black-walled, clear-bottom plates.

• Fluorescence plate reader with kinetic reading capabilities.

Procedure:

• Cell Plating: Plate the cells in the microplates and allow them to adhere and grow to a confluent monolayer.

• Dye Loading: Remove the culture medium and load the cells with the calcium-sensitive fluorescent dye in assay buffer for a specified time (e.g., 30-60 minutes) at 37°C.

• Washing: Gently wash the cells with assay buffer to remove excess dye.

• Compound Addition: Place the plate in the fluorescence plate reader. Record a baseline fluorescence reading. Add serial dilutions of psilocin or the control agonist (5-HT) to the wells.

• Fluorescence Measurement: Immediately after compound addition, measure the fluorescence intensity kinetically over a period of time (e.g., 1-3 minutes).

• Data Analysis: Determine the peak fluorescence response for each concentration of psilocin. Plot the peak response against the logarithm of the psilocin concentration. Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy) values. Efficacy is often expressed as a percentage of the maximal response to the control agonist, 5-HT.

β-arrestin Recruitment Assay (BRET)

This protocol details a Bioluminescence Resonance Energy Transfer (BRET) assay to measure the recruitment of β-arrestin2 to the 5-HT2A receptor upon activation by psilocin.

Materials:

• Cell Line: A cell line suitable for transfection (e.g., HEK293T).

• Expression Plasmids:

  • A plasmid encoding the human 5-HT2A receptor fused to a BRET donor (e.g., Renilla luciferase, Rluc8).

  • A plasmid encoding β-arrestin2 fused to a BRET acceptor (e.g., Venus or YFP).

• Transfection Reagent.

• Cell Culture Medium.

• Assay Buffer: HBSS or similar.

• BRET Substrate: Coelenterazine h or a suitable analog.

• Test Compound: Psilocin.

• Control Agonist: Serotonin (5-HT).

• 96- or 384-well white-walled, white-bottom plates.

• Luminometer capable of measuring dual-wavelength emissions.

Procedure:

• Transfection: Co-transfect the cells with the 5-HT2A-Rluc8 and Venus-β-arrestin2 plasmids.

• Cell Plating: Plate the transfected cells into the microplates and allow them to express the fusion proteins (typically 24-48 hours).

• Assay Initiation: On the day of the assay, replace the culture medium with assay buffer.

• Compound Addition: Add serial dilutions of psilocin or the control agonist (5-HT) to the wells and incubate for a specified time (e.g., 5-15 minutes) at 37°C.

• Substrate Addition: Add the BRET substrate to each well.

• BRET Measurement: Immediately measure the luminescence at two wavelengths (one for the donor and one for the acceptor) using the luminometer.

• Data Analysis: Calculate the BRET ratio by dividing the acceptor emission by the donor emission. Plot the BRET ratio against the logarithm of the psilocin concentration. Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Eₘₐₓ values.

Mandatory Visualizations

Signaling Pathways

Caption: Psilocin-mediated activation of the 5-HT2A receptor Gαq signaling pathway.

Caption: Psilocin-induced β-arrestin2 recruitment to the 5-HT2A receptor.

Experimental Workflows

Caption: Workflow for a competitive radioligand binding assay.

Caption: Generalized workflow for functional cell-based assays (Calcium Flux or BRET).

References

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of 5-HT2A Receptor Signaling Pathways Responsible for Psychedelic Potential - PMC [pmc.ncbi.nlm.nih.gov]

Luvesilocin (4-GO-DiPT): A Technical Guide to its Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Luvesilocin (4-GO-DiPT), a novel prodrug of the psychedelic tryptamine (B22526) 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT), is currently under investigation for its therapeutic potential in treating various psychiatric disorders, including postpartum and treatment-resistant depression.[1][2] Its unique pharmacological profile, characterized by a rapid onset and shorter duration of action compared to classic psychedelics like psilocybin, has positioned it as a compound of significant interest in the field of neurotherapeutics.[3] This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, synthesis, pharmacology, and key experimental methodologies associated with Luvesilocin and its active metabolite, 4-HO-DiPT.

Chemical Structure and Physicochemical Properties

Luvesilocin, chemically named 1-[3-[2-[Bis(1-methylethyl)amino]ethyl]-1H-indol-4-yl] pentanedioate, is a glutaryl ester prodrug of 4-HO-DiPT.[2] The addition of the glutarate moiety enhances its aqueous solubility, making it suitable for parenteral administration.[4] Upon administration, Luvesilocin is rapidly metabolized to its active form, 4-HO-DiPT.[2]

Table 1: Physicochemical Properties of Luvesilocin (4-GO-DiPT) and 4-HO-DiPT

Property	Luvesilocin (4-GO-DiPT)	4-HO-DiPT
IUPAC Name	1-[3-[2-[Bis(1-methylethyl)amino]ethyl]-1H-indol-4-yl] pentanedioate	3-[2-(diisopropylamino)ethyl]-1H-indol-4-ol
Synonyms	RE104, FT-104, 4-Glutaryloxy-N,N-diisopropyltryptamine	Iprocin, 4-Hydroxy-N,N-diisopropyltryptamine
Molecular Formula	C21H30N2O4	C16H24N2O
Molar Mass	390.48 g/mol	260.38 g/mol
CAS Number	2756001-39-3	132328-45-1
Appearance	White to off-white solid	Crystalline solid
Solubility	High aqueous solubility	Limited aqueous solubility

Synthesis

The synthesis of Luvesilocin (4-GO-DiPT) involves the esterification of 4-HO-DiPT with glutaric anhydride (B1165640). The synthesis of the active metabolite, 4-HO-DiPT, can be achieved through a multi-step process starting from 4-benzyloxyindole (B23222).

Experimental Protocol: Synthesis of 4-HO-DiPT

This protocol is adapted from the synthesis of a similar tryptamine, 4-HO-NiPT.[1]

• Step 1: Synthesis of N-isopropyl-4-benzyloxy-3-indoleglyoxylamide. To a solution of 4-benzyloxyindole in diethyl ether, add oxalyl chloride dropwise at 0°C. Stir the resulting mixture for several hours at the same temperature. Subsequently, add diisopropylamine (B44863) dropwise and allow the mixture to warm to room temperature and stir overnight.

• Step 2: Reduction to 4-benzyloxy-N,N-diisopropyltryptamine. Suspend the product from Step 1 in tetrahydrofuran (B95107) and add a reducing agent, such as borane-tetrahydrofuran (B86392) complex, dropwise at 0°C. Heat the reaction at reflux overnight. After cooling, quench the reaction with hydrochloric acid and then basify with ammonium (B1175870) hydroxide. Extract the product with an organic solvent.

• Step 3: Debenzylation to 4-HO-DiPT. Dissolve the product from Step 2 in methanol (B129727) and add a palladium catalyst (e.g., palladium on carbon). Stir the mixture under a hydrogen atmosphere for several hours. Filter the reaction mixture and remove the solvent in vacuo. The resulting residue can be purified by silica (B1680970) gel chromatography to yield 4-HO-DiPT.

Experimental Protocol: Synthesis of Luvesilocin (4-GO-DiPT)

• Dissolve 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT) in chloroform (B151607).

• Add triethylamine (B128534) followed by glutaric anhydride to the solution.

• Stir the mixture at room temperature, which will result in the formation of a precipitate.

• Isolate the precipitate via filtration.

• Triturate the precipitate with tetrahydrofuran and wash with chloroform to obtain Luvesilocin as a white powder.

Pharmacology

Luvesilocin is a prodrug that is rapidly converted to 4-HO-DiPT in the body.[2] 4-HO-DiPT is a non-selective serotonin (B10506) receptor agonist, with a notable affinity for the 5-HT2A receptor, which is believed to mediate its psychedelic effects.[2]

Receptor Binding Affinity

The binding profile of 4-HO-DiPT has been characterized at various serotonin receptors and other targets.

Table 2: Receptor Binding Affinity (Ki, nM) of 4-HO-DiPT

Receptor	Ki (nM)
5-HT1A	>1,000
5-HT1B	>1,000
5-HT1D	>1,000
5-HT2A	120
5-HT2B	1800
5-HT2C	6,400
SERT	Mid to high nM affinity
Dopamine D2	>1,000
Alpha-2A	>1,000
Histamine H1	>1,000

Note: Data compiled from multiple sources. Ki values can vary depending on the specific experimental conditions.

Pharmacokinetics

Table 3: Pharmacokinetic Parameters of Luvesilocin and 4-HO-DiPT

Parameter	Luvesilocin (s.c. injection, human)	4-HO-DiPT (from Luvesilocin s.c. injection, human)	4-HO-DiPT (from RE104 s.c. administration, rat)
Elimination Half-life (t½)	0.43–0.64 hours[2]	2.7–4.1 hours[3]	40 minutes[4]
Time to Maximum Concentration (Tmax)	Not reported	Not reported	Not reported
Duration of Action	~3.6 hours (psychedelic effects)[2]	-	-

Signaling Pathways

The primary mechanism of action of 4-HO-DiPT is through its agonist activity at the 5-HT2A receptor, which is a G-protein coupled receptor (GPCR) linked to the Gq/11 signaling pathway.

Caption: 5-HT2A Receptor Gq Signaling Pathway.

Key Experimental Protocols

Radioligand Displacement Assay for 5-HT2A Receptor Binding

This in vitro assay quantifies the binding affinity of a test compound by measuring its ability to displace a radiolabeled ligand from the 5-HT2A receptor.

• Membrane Preparation: Prepare cell membranes from a cell line stably expressing the human 5-HT2A receptor (e.g., CHO-K1 cells).[5] Homogenize the cells in a cold buffer and centrifuge to pellet the membranes. Resuspend the pellet in a fresh buffer for the assay.[6]

• Assay Setup: In a 96-well plate, add the membrane preparation, a known concentration of a radiolabeled 5-HT2A antagonist (e.g., [3H]ketanserin), and varying concentrations of the test compound (4-HO-DiPT).[5][6]

• Incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a specific duration to allow binding to reach equilibrium.[6]

• Filtration: Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from unbound radioligand. Wash the filters with cold buffer to remove non-specific binding.[6]

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of radioligand displacement against the concentration of the test compound. Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.[6]

Caption: Radioligand Displacement Assay Workflow.

Head-Twitch Response (HTR) in Rodents

The HTR is a behavioral assay used as a proxy for hallucinogenic potential in rodents, mediated by 5-HT2A receptor activation.[7]

• Animal Model: Use male C57BL/6J mice.[8]

• Drug Administration: Administer Luvesilocin or 4-HO-DiPT via subcutaneous or intraperitoneal injection at various doses.[9]

• Observation: Place the mice individually in a clear observation chamber. Record the number of head twitches over a specified period (e.g., 30-60 minutes) post-injection. A head twitch is a rapid, rotational movement of the head.[10]

• Data Analysis: Plot the mean number of head twitches against the drug dose to generate a dose-response curve.

Forced Swim Test (FST) in Rodents

The FST is a behavioral model used to assess antidepressant-like activity.[4]

• Apparatus: Use a transparent cylinder filled with water (23-25°C) to a depth where the animal cannot touch the bottom.[11][12]

• Pre-test Session (Day 1): Place each rat in the water cylinder for 15 minutes. This session is for habituation and is not scored.[13]

• Test Session (Day 2): Administer Luvesilocin, a reference antidepressant, or vehicle to the animals. After a specified pre-treatment time, place the rats in the water cylinder for a 5-minute test session.[11][13]

• Scoring: Record the duration of immobility during the test session. Immobility is defined as the lack of movement except for small motions necessary to keep the head above water.

• Data Analysis: Compare the mean immobility time between the different treatment groups. A significant reduction in immobility time compared to the vehicle group suggests antidepressant-like effects.[4]

Caption: Forced Swim Test Experimental Workflow.

Conclusion

Luvesilocin (4-GO-DiPT) represents a promising new avenue in the development of psychedelic-based therapeutics. Its favorable pharmacokinetic profile and potent activation of the 5-HT2A receptor signaling pathway underscore its potential for treating a range of psychiatric conditions. This technical guide provides a foundational overview of its chemical and pharmacological properties, along with key experimental methodologies, to support further research and development in this exciting area. As clinical trials progress, a deeper understanding of Luvesilocin's therapeutic efficacy and safety profile will continue to emerge, shaping the future of psychiatric medicine.

References

• 1. Synthesis and structure of 4-hy­droxy-N-iso­propyl­tryptamine (4-HO-NiPT) and its precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Luvesilocin - Wikipedia [en.wikipedia.org]
• 3. 4-HO-DiPT - Wikipedia [en.wikipedia.org]
• 4. RE104: Synthesis and Activity of a Novel Serotonergic Psychedelic Prodrug of 4-Hydroxy- N, N-diisopropyltryptamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. currentprotocols.onlinelibrary.wiley.com [currentprotocols.onlinelibrary.wiley.com]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. Head-twitch response - Wikipedia [en.wikipedia.org]
• 8. escholarship.org [escholarship.org]
• 9. caymanchem.com [caymanchem.com]
• 10. Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Forced Swim Test as a Model of Depressive-like Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 12. animal.research.wvu.edu [animal.research.wvu.edu]
• 13. researchgate.net [researchgate.net]

Investigating the Therapeutic Potential of Luvesilocin for Treatment-Resistant Depression: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Treatment-resistant depression (TRD) represents a significant unmet medical need, affecting a substantial portion of individuals with major depressive disorder who do not respond to conventional antidepressant therapies. Luvesilocin (RE104), a novel, short-acting psychedelic compound, is emerging as a promising therapeutic candidate for this challenging condition. As a prodrug of 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT), Luvesilocin offers the potential for a rapid and durable antidepressant effect, mediated through the serotonergic system, with a more manageable psychedelic experience compared to first-generation psychedelics. This technical guide provides a comprehensive overview of the current state of knowledge on Luvesilocin, including its mechanism of action, preclinical evidence, and clinical trial data, to inform ongoing research and development efforts in the field of psychedelic medicine for TRD.

Introduction to Luvesilocin (RE104)

Luvesilocin, also known as RE104, is a synthetically derived tryptamine (B22526) and a prodrug of the psychedelic compound 4-HO-DiPT.[1] It is currently under development by Reunion Neuroscience for the treatment of various psychiatric disorders, including postpartum depression (PPD) and treatment-resistant depression (TRD).[1] As of September 2025, Luvesilocin has completed Phase 2 clinical trials for PPD, with a Phase 3 trial planned for 2026.[1]

The primary innovation of Luvesilocin lies in its pharmacokinetic profile. It is designed to provide a shorter psychedelic experience, lasting approximately 3 to 4 hours, compared to the 6 to 8-hour duration of psilocybin.[2][3] This truncated duration of action could offer significant advantages in a clinical setting, reducing the time required for patient monitoring and potentially lowering the barrier to treatment.

Mechanism of Action: Targeting the Serotonin (B10506) 5-HT2A Receptor

Luvesilocin exerts its therapeutic effects through its active metabolite, 4-HO-DiPT. Following administration, Luvesilocin is rapidly metabolized, releasing 4-HO-DiPT, which then acts as a non-selective serotonin receptor agonist with a high affinity for the 5-HT2A receptor.[1] The activation of the 5-HT2A receptor is widely considered to be the primary mechanism underlying the psychedelic and antidepressant effects of classic psychedelics like psilocybin.[1][4]

The binding of 4-HO-DiPT to the 5-HT2A receptor initiates a cascade of intracellular signaling events. The primary pathway involves the activation of Gq protein, leading to the stimulation of phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). These downstream signaling events are believed to modulate synaptic plasticity, neuronal excitability, and gene expression, ultimately contributing to the observed antidepressant effects.

Another important signaling pathway associated with the 5-HT2A receptor is the β-arrestin pathway. While the Gq-PLC pathway is primarily linked to the acute psychedelic effects, the role of β-arrestin signaling in the therapeutic effects of psychedelics is an active area of research.

Signaling Pathway of 4-HO-DiPT at the 5-HT2A Receptor

Caption: 5-HT2A receptor signaling cascade initiated by 4-HO-DiPT.

Preclinical Evidence of Antidepressant-Like Effects

Preclinical studies in rodent models have provided the foundational evidence for the antidepressant potential of Luvesilocin. The forced swim test, a widely used behavioral assay to screen for antidepressant efficacy, has been a key tool in this evaluation.

Experimental Protocol: Rodent Forced Swim Test

The forced swim test is a behavioral despair model where rodents are placed in an inescapable cylinder of water. The primary endpoint is the measurement of immobility time, with a reduction in immobility considered indicative of an antidepressant-like effect.

Materials:

• Cylindrical containers (e.g., 40 cm tall, 20 cm in diameter)

• Water maintained at 23-25°C

• Animal subjects (mice or rats)

• Video recording and analysis software

Procedure:

• Acclimation: Animals are habituated to the testing room for at least one hour before the experiment.

• Pre-swim Session (for rats): On day one, rats are placed in the water-filled cylinders for a 15-minute pre-swim session. This session is to induce a state of behavioral despair.

• Drug Administration: Luvesilocin (RE104) or a vehicle control is administered at specified doses and time points before the test session.

• Test Session: On day two (for rats) or on the single test day (for mice), animals are placed in the cylinders for a 5-minute (for rats) or 6-minute (for mice) test session.

• Behavioral Scoring: The duration of immobility (floating with only minor movements to keep the head above water) is recorded and analyzed. A significant decrease in immobility time in the drug-treated group compared to the vehicle group suggests an antidepressant-like effect.

Experimental Workflow: Forced Swim Test

References

• 1. Luvesilocin - Wikipedia [en.wikipedia.org]
• 2. fiercebiotech.com [fiercebiotech.com]
• 3. 2minutemedicine.com [2minutemedicine.com]
• 4. psychedelicalpha.com [psychedelicalpha.com]

Luvesilocin: A Preclinical In-Depth Technical Guide on Pharmacodynamics and Pharmacokinetics in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Luvesilocin, also known as RE104 and FT-104, is a novel tryptamine (B22526) compound under investigation for its potential therapeutic applications in psychiatric disorders. It is a prodrug of the psychoactive compound 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT), a serotonin (B10506) 5-HT₂A receptor agonist. This technical guide provides a comprehensive overview of the pharmacodynamics and pharmacokinetics of luvesilocin in preclinical animal models, presenting key data in structured tables, detailing experimental methodologies, and visualizing complex biological pathways and workflows.

Pharmacodynamics

The pharmacological effects of luvesilocin are primarily attributable to its active metabolite, 4-HO-DiPT. This section details the mechanism of action and the behavioral effects observed in animal models.

Mechanism of Action

4-HO-DiPT is a non-selective serotonin receptor agonist, exhibiting its principal psychedelic effects through the activation of the serotonin 2A receptor (5-HT₂A). The binding of 4-HO-DiPT to the 5-HT₂A receptor initiates a cascade of intracellular signaling events, predominantly through the Gq/11 protein pathway. This activation of the Gq/11 pathway is considered the primary molecular mechanism underlying the hallucinogenic and psychoactive properties of serotonergic psychedelics.

The activation of the 5-HT₂A receptor by 4-HO-DiPT triggers two main signaling cascades: the Gq/11 pathway, which is linked to the psychedelic effects, and the β-arrestin pathway, which is primarily involved in receptor desensitization and internalization.

Figure 1: 5-HT₂A Receptor Gq Signaling Pathway.

Figure 2: 5-HT₂A Receptor β-Arrestin Signaling Pathway.

Behavioral Pharmacology: The Head-Twitch Response (HTR)

The head-twitch response (HTR) in rodents is a rapid, side-to-side head movement that is a well-established behavioral proxy for the psychedelic effects of 5-HT₂A receptor agonists in humans. The frequency of head-twitches is directly correlated with the potency of a compound to induce hallucinogenic effects.

Figure 3: Experimental Workflow for the Head-Twitch Response Assay.

A detailed protocol for the HTR assay is as follows:

• Animals: Male C57BL/6J mice are typically used due to their robust and reliable HTR.

• Housing: Animals are housed under a standard 12-hour light/dark cycle with ad libitum access to food and water.

• Habituation: Prior to the experiment, mice are habituated to the testing room and observation chambers.

• Drug Administration: Luvesilocin is dissolved in a suitable vehicle (e.g., saline) and administered subcutaneously (s.c.). A vehicle-only group serves as the negative control.

• Observation: Immediately after injection, mice are placed individually into transparent observation chambers. Their behavior is recorded for a period of 30 minutes.

• Scoring: The number of head-twitches is quantified by trained observers who are blind to the treatment conditions. A head-twitch is defined as a rapid, convulsive, side-to-side movement of the head, not associated with grooming behavior. Alternatively, automated systems using video tracking software or magnetometers can be employed for scoring.

• Data Analysis: The total number of head-twitches for each animal is recorded. Statistical analysis (e.g., ANOVA followed by post-hoc tests) is used to compare the HTR frequency between different dose groups and the vehicle control.

Pharmacokinetics

Luvesilocin is a prodrug designed for rapid conversion to its active metabolite, 4-HO-DiPT. This section summarizes the pharmacokinetic properties of luvesilocin and 4-HO-DiPT in animal models and provides a detailed experimental protocol for a typical pharmacokinetic study.

Summary of Pharmacokinetic Parameters

The following tables summarize the key pharmacokinetic parameters of 4-HO-DiPT following the administration of luvesilocin in Sprague-Dawley rats.

Table 1: Pharmacokinetic Parameters of 4-HO-DiPT in Sprague-Dawley Rats after a Single Administration of Luvesilocin (RE104)

Parameter	Intravenous (IV)	Subcutaneous (s.c.)
Dose of Luvesilocin	2 mg/kg	2 mg/kg
Tₘₐₓ (h)	Not Applicable	0.25
Cₘₐₓ (ng/mL)	Not Applicable	150
t₁/₂ (h)	0.60	0.67
AUC₀-t (ng·h/mL)	120	110

Note: Luvesilocin (the prodrug) was not measurable in plasma within 5 minutes of administration, indicating rapid and complete conversion to 4-HO-DiPT.

Metabolism

In rats, the primary metabolic pathway for luvesilocin is hydrolysis of the ester linkage to yield the active metabolite, 4-HO-DiPT.

Experimental Protocol: Pharmacokinetic Study in Rats

Figure 4: Experimental Workflow for a Pharmacokinetic Study.

A detailed protocol for a pharmacokinetic study of luvesilocin in rats is as follows:

• Animals: Male Sprague-Dawley rats with jugular vein cannulation for serial blood sampling are used.

• Housing: Animals are housed individually in a controlled environment with a 12-hour light/dark cycle and free access to food and water.

• Drug Formulation and Administration: Luvesilocin is dissolved in a suitable vehicle (e.g., 5% DMSO in saline) to the desired concentration. The formulation is administered as a single bolus dose via the intravenous (i.v.) or subcutaneous (s.c.) route.

• Blood Collection: Blood samples (approximately 0.2 mL) are collected from the jugular vein cannula at pre-determined time points (e.g., pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose) into tubes containing an anticoagulant (e.g., K₂EDTA).

• Plasma Preparation: The blood samples are centrifuged (e.g., at 4000 rpm for 10 minutes at 4°C) to separate the plasma. The plasma supernatant is transferred to clean tubes and stored at -80°C until analysis.

• Bioanalytical Method: The concentrations of luvesilocin and 4-HO-DiPT in plasma samples are determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

  • Sample Preparation: Plasma samples are typically prepared by protein precipitation with a solvent such as acetonitrile (B52724).

  • Chromatography: Separation is achieved on a C18 reverse-phase column with a gradient mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid).

  • Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for luvesilocin, 4-HO-DiPT, and an internal standard are monitored.

  • Method Validation: The bioanalytical method is fully validated according to regulatory guidelines for linearity, accuracy, precision, selectivity, and stability.

• Pharmacokinetic Analysis: Plasma concentration-time data are analyzed using non-compartmental analysis with software such as Phoenix WinNonlin to determine key pharmacokinetic parameters including Cₘₐₓ, Tₘₐₓ, t₁/₂, and AUC.

Conclusion

This technical guide has provided a comprehensive overview of the preclinical pharmacodynamics and pharmacokinetics of luvesilocin in animal models. The data presented demonstrate that luvesilocin is a rapidly converting prodrug of the 5-HT₂A receptor agonist 4-HO-DiPT. The behavioral effects, as measured by the head-twitch response, are consistent with its mechanism of action. The pharmacokinetic profile suggests a predictable and manageable exposure to the active metabolite. The detailed experimental protocols provided herein offer a foundation for the design and execution of further non-clinical studies to fully elucidate the therapeutic potential of luvesilocin.

Protocols & Analytical Methods

Protocols for the Synthesis of Luvesilocin for Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Luvesilocin (also known as RE104 or FT-104) is a novel psychedelic compound currently under investigation for the treatment of various psychiatric disorders, including postpartum and treatment-resistant depression.[1] It is a prodrug of the potent and short-acting 5-HT2A receptor agonist, 4-hydroxy-N,N-diisopropyltryptamine (4-OH-DiPT).[1][2] As a prodrug, Luvesilocin is rapidly metabolized in the body to release the active pharmacological agent, 4-OH-DiPT.[1][3] This design allows for improved bioavailability and a more controlled pharmacokinetic profile.[1] This document provides detailed protocols for the chemical synthesis of Luvesilocin for research purposes, including the preparation of its precursor, 4-OH-DiPT.

Chemical Properties and Data

A summary of the key chemical and biological data for Luvesilocin and its active metabolite, 4-OH-DiPT, is provided below.

Property	Luvesilocin (RE104)	4-hydroxy-N,N-diisopropyltryptamine (4-OH-DiPT)
IUPAC Name	5-((3-(2-(diisopropylamino)ethyl)-1H-indol-4-yl)oxy)-5-oxopentanoic acid[2][4]	3-[2-(diisopropylamino)ethyl]-1H-indol-4-ol
Synonyms	RE-104, FT-104, 4-GO-DiPT[1]	Iprocin
CAS Number	2756001-39-3[1][2][4]	132328-45-1
Molecular Formula	C21H30N2O4[2][4]	C16H24N2O
Molecular Weight	374.48 g/mol [2]	260.38 g/mol
Purity	>98% (HPLC)[2]	Not available in the searched literature.
Melting Point	132 °C (as zwitterion)	Not available in the searched literature.
Ki at 5-HT2A Receptor	4300 nM[5]	120 nM[5]
Elimination Half-life	0.43–0.64 hours (subcutaneous)[1]	2.7–4.1 hours (from Luvesilocin, subcutaneous)[1]

Synthesis Overview

The synthesis of Luvesilocin is a two-stage process. The first stage involves the synthesis of the active compound, 4-hydroxy-N,N-diisopropyltryptamine (4-OH-DiPT). The second stage is the esterification of 4-OH-DiPT with glutaric anhydride (B1165640) to yield Luvesilocin.

A high-level overview of the two-stage synthesis process for Luvesilocin.

Experimental Protocols

Stage 1: Synthesis of 4-hydroxy-N,N-diisopropyltryptamine (4-OH-DiPT)

This protocol is adapted from established methods for the synthesis of similar tryptamine (B22526) derivatives.

Materials:

• 4-Benzyloxyindole

• Oxalyl chloride

• Diisopropylamine

• Lithium aluminum hydride (LiAlH4)

• Palladium on carbon (10% Pd)

• Anhydrous diethyl ether

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol

• Dichloromethane

• Sodium sulfate (B86663) (anhydrous)

• Hydrochloric acid (1 M in diethyl ether)

• Standard laboratory glassware and equipment for inert atmosphere synthesis

Procedure:

• Synthesis of 4-Benzyloxy-N,N-diisopropyltryptamine glyoxylamide:

  • Dissolve 4-benzyloxyindole in anhydrous diethyl ether under an inert atmosphere (e.g., argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add oxalyl chloride dropwise to the stirred solution.

  • After the addition is complete, continue stirring at 0 °C for 1-2 hours.

  • Slowly add diisopropylamine to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction with water and extract the product with dichloromethane.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude glyoxylamide intermediate.

• Reduction to 4-Benzyloxy-N,N-diisopropyltryptamine:

  • In a separate flask under an inert atmosphere, prepare a suspension of LiAlH4 in anhydrous THF.

  • Slowly add a solution of the crude glyoxylamide intermediate in anhydrous THF to the LiAlH4 suspension.

  • Reflux the reaction mixture for 4-6 hours.

  • Cool the reaction to 0 °C and carefully quench by the sequential addition of water, 15% aqueous sodium hydroxide, and then more water.

  • Filter the resulting precipitate and wash with THF.

  • Concentrate the filtrate under reduced pressure to yield crude 4-benzyloxy-N,N-diisopropyltryptamine.

• Debenzylation to 4-hydroxy-N,N-diisopropyltryptamine:

  • Dissolve the crude 4-benzyloxy-N,N-diisopropyltryptamine in methanol.

  • Add 10% palladium on carbon catalyst.

  • Stir the mixture under a hydrogen atmosphere (e.g., using a balloon) at room temperature until the reaction is complete (monitored by TLC).

  • Filter the catalyst through a pad of celite and wash with methanol.

  • Concentrate the filtrate under reduced pressure to obtain crude 4-OH-DiPT.

  • The product can be further purified by column chromatography or by precipitation as its hydrochloride salt by adding 1 M HCl in diethyl ether. A reported yield for this synthesis is 60%.

Stage 2: Synthesis of Luvesilocin (RE104)

This protocol is based on the method described by Bryson et al. (2024).

Materials:

• 4-hydroxy-N,N-diisopropyltryptamine (4-OH-DiPT)

• Glutaric anhydride

• Pyridine (anhydrous)

• Tetrahydrofuran (THF)

• Diethyl ether

• Standard laboratory glassware and equipment for inert atmosphere synthesis

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve 4-OH-DiPT (1 equivalent) in anhydrous pyridine.

• Cool the solution to 0 °C in an ice bath.

• Add glutaric anhydride (1.1 equivalents) to the stirred solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for 3 hours.

• Upon completion of the reaction, a white precipitate of the zwitterionic Luvesilocin will form.

• Cool the suspension to 0 °C and filter the solid product.

• Wash the collected solid sequentially with cold pyridine, tetrahydrofuran, and diethyl ether.

• Dry the product under vacuum to yield Luvesilocin. The purity of the resulting zwitterionic solid is reported to be 98.3%.

Signaling Pathway of Luvesilocin's Active Metabolite

Luvesilocin is a prodrug that is rapidly converted to its active metabolite, 4-OH-DiPT. 4-OH-DiPT is a potent agonist of the serotonin (B10506) 2A (5-HT2A) receptor, which is a G-protein coupled receptor (GPCR). Activation of the 5-HT2A receptor is believed to be the primary mechanism underlying the psychedelic effects of tryptamines.

Simplified signaling pathway of Luvesilocin's active metabolite, 4-OH-DiPT.

Disclaimer

This document is intended for informational and research purposes only. The synthesis and handling of Luvesilocin and its precursors should only be conducted by qualified professionals in a controlled laboratory setting, in accordance with all applicable laws and regulations. These compounds have potent psychoactive effects and should be handled with extreme caution.

References

• 1. A Review of Synthetic Access to Therapeutic Compounds Extracted from Psilocybe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Evaluation of Tryptamines Found in Hallucinogenic Mushrooms: Norbaeocystin, Baeocystin, Norpsilocin, and Aeruginascin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. veranova.com [veranova.com]
• 4. scribd.com [scribd.com]
• 5. oregon.gov [oregon.gov]

Application Notes and Protocols for In Vitro Luvesilocin Receptor Binding Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Luvesilocin (also known as RE104 and FT-104) is a psychedelic drug candidate currently under investigation for the treatment of psychiatric disorders.[1][2] It functions as a prodrug, rapidly metabolized in the body to its active form, 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT). The therapeutic and psychoactive effects of 4-HO-DiPT are primarily mediated through its interaction with serotonin (B10506) receptors, with a notable affinity for the 5-HT₂A receptor.[1][2][3] Activation of the 5-HT₂A receptor, a G-protein coupled receptor (GPCR), is a key mechanism for the action of many serotonergic psychedelics.[1][2][4][5]

These application notes provide detailed protocols for a suite of in vitro assays designed to characterize the binding and functional activity of Luvesilocin's active metabolite, 4-HO-DiPT, at the 5-HT₂A receptor. The protocols are intended to guide researchers in the comprehensive pharmacological profiling of this and similar compounds.

Data Presentation

The following tables summarize the quantitative data for the binding affinity and functional potency of 4-HO-DiPT at various serotonin receptors.

Table 1: 4-HO-DiPT Serotonin Receptor Binding Affinities (Ki)

Receptor Subtype	Ki (nM)
5-HT₁ₐ	>1,000
5-HT₁ₑ	>1,000
5-HT₂ₐ	120[3]
5-HT₂B	>1,000
5-HT₂C	6,400 (EC₅₀)[6]
5-HT₅ₐ	>1,000
5-HT₆	>1,000
5-HT₇	>1,000

Data compiled from multiple sources.[3][6][7][8][9] Note that the 5-HT₂C value is a functional potency (EC₅₀) from a calcium mobilization assay.

Table 2: Luvesilocin (Prodrug) Binding Affinities (Ki)

Receptor Subtype	Ki (nM)
5-HT₂ₐ	4,300[3]
5-HT₂B	1,800[3]

Note: The prodrug Luvesilocin exhibits significantly lower affinity for serotonin receptors compared to its active metabolite, 4-HO-DiPT.[3]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the primary signaling pathway of the 5-HT₂A receptor and the general workflows for the described in vitro assays.

5-HT₂A Receptor Gq and β-Arrestin Signaling Pathways.

General Workflow for a Radioligand Competition Binding Assay.

General Workflow for Cell-Based Functional Assays.

Experimental Protocols

Radioligand Binding Assay (Competition)

This protocol is designed to determine the binding affinity (Ki) of 4-HO-DiPT for the 5-HT₂A receptor by measuring its ability to compete with a known radiolabeled antagonist, such as [³H]ketanserin.[10][11][12]

Materials:

• Membrane preparation from cells stably expressing the human 5-HT₂A receptor (e.g., CHO-K1 or HEK293 cells).[13][14]

• Radioligand: [³H]ketanserin (specific activity ~60-90 Ci/mmol).[10]

• Test compound: 4-HO-DiPT.

• Non-specific binding control: A high concentration of a non-radiolabeled 5-HT₂A antagonist (e.g., 1 µM Ketanserin).[12]

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4.[15]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• 96-well filter plates (e.g., GF/B or GF/C).[11]

• Scintillation cocktail.

• Plate-based scintillation counter.

• Vacuum filtration manifold.

Procedure:

• Membrane Preparation:

  • Thaw the frozen 5-HT₂A receptor membrane preparation on ice.

  • Resuspend the membranes in ice-cold Assay Buffer to a final protein concentration of 70-100 µ g/well .[11] Keep on ice.

• Assay Setup (in a 96-well plate):

  • Total Binding: Add 150 µL of membrane preparation, 50 µL of Assay Buffer, and 50 µL of [³H]ketanserin (at a final concentration near its Kd, e.g., 0.5 nM).[12]

  • Non-specific Binding: Add 150 µL of membrane preparation, 50 µL of the non-specific binding control, and 50 µL of [³H]ketanserin.

  • Competition Binding: Add 150 µL of membrane preparation, 50 µL of 4-HO-DiPT at various concentrations (e.g., 10⁻¹¹ M to 10⁻⁵ M), and 50 µL of [³H]ketanserin.

• Incubation:

  • Incubate the plate at room temperature or 30°C for 60 minutes with gentle agitation.[12][15]

• Filtration:

  • Pre-soak the filter plate with 0.3-0.5% polyethyleneimine (PEI) for at least 30 minutes to reduce non-specific binding to the filter.[11][15]

  • Rapidly filter the contents of the assay plate through the pre-soaked filter plate using a vacuum manifold.

  • Wash the filters 3-4 times with ice-cold Wash Buffer.

• Quantification:

  • Dry the filter plate.

  • Add scintillation cocktail to each well.

  • Count the radioactivity in a microplate scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the 4-HO-DiPT concentration.

  • Determine the IC₅₀ value (the concentration of 4-HO-DiPT that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[1]

Inositol Phosphate (IP) Accumulation Assay

This functional assay measures the accumulation of inositol monophosphate (IP1), a stable metabolite in the Gq signaling cascade, following 5-HT₂A receptor activation by 4-HO-DiPT.[16][17][18]

Materials:

• Cells stably expressing the human 5-HT₂A receptor (e.g., HEK293 or CHO-K1).

• Cell culture medium.

• Stimulation Buffer containing Lithium Chloride (LiCl) to inhibit IP1 degradation.[4]

• Test compound: 4-HO-DiPT.

• Reference agonist (e.g., Serotonin).

• HTRF IP-One Gq assay kit (or similar).[4]

• HTRF-compatible plate reader.

Procedure:

• Cell Seeding:

  • Seed the 5-HT₂A expressing cells into a 96-well or 384-well white microplate.

  • Incubate overnight to allow for cell adherence.

• Cell Stimulation:

  • Remove the culture medium.

  • Add Stimulation Buffer containing LiCl to each well.

  • Add 4-HO-DiPT or the reference agonist at various concentrations to the appropriate wells.

  • Incubate for 30-60 minutes at 37°C.[2]

• Cell Lysis and Detection:

  • Add the lysis buffer containing the HTRF detection reagents (IP1-d2 and Anti-IP1 Cryptate) to each well.[2]

  • Incubate for 1 hour at room temperature, protected from light.

• Measurement:

  • Read the plate on an HTRF-compatible plate reader, measuring fluorescence at both donor and acceptor emission wavelengths.

• Data Analysis:

  • Calculate the HTRF ratio (Acceptor signal / Donor signal * 10,000).

  • Plot the HTRF ratio against the logarithm of the 4-HO-DiPT concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC₅₀ value.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated 5-HT₂A receptor, a key event in receptor desensitization and G-protein independent signaling.[19][20]

Materials:

• Cells co-expressing the human 5-HT₂A receptor and a β-arrestin fusion protein (e.g., using PathHunter or Tango assay technology).[5]

• Cell culture medium.

• Assay buffer.

• Test compound: 4-HO-DiPT.

• Reference agonist (e.g., Serotonin).

• Detection reagents specific to the assay technology used (e.g., chemiluminescent substrate).

• Luminometer or fluorescence plate reader.

Procedure:

• Cell Seeding:

  • Seed the engineered cells into a 96-well or 384-well white microplate.

  • Incubate overnight.

• Compound Addition:

  • Add 4-HO-DiPT or the reference agonist at various concentrations to the wells.

• Incubation:

  • Incubate the plate at 37°C for a period determined by the specific assay system (typically 60-90 minutes).

• Detection:

  • Add the detection reagents according to the manufacturer's protocol.

  • Incubate for the recommended time to allow the signal to develop.

• Measurement:

  • Read the luminescence or fluorescence signal on a compatible plate reader.

• Data Analysis:

  • Plot the signal intensity against the logarithm of the 4-HO-DiPT concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC₅₀ value for β-arrestin recruitment.

Conclusion

The in vitro assays described provide a robust framework for the detailed characterization of the interaction between Luvesilocin's active metabolite, 4-HO-DiPT, and its primary target, the 5-HT₂A receptor. By employing radioligand binding assays, researchers can accurately determine the binding affinity of the compound. Functional assays, such as inositol phosphate accumulation and β-arrestin recruitment, offer critical insights into the compound's efficacy and potential for biased agonism, which may have significant implications for its therapeutic profile. These detailed protocols serve as a valuable resource for researchers in the field of neuropsychopharmacology and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resources.revvity.com [resources.revvity.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. psychedelicreview.com [psychedelicreview.com]
• 7. Receptor Binding Profiles for Tryptamine Psychedelics and Effects of 4-Propionoxy-N,N-dimethyltryptamine in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Receptor Binding Profiles for Tryptamine Psychedelics and Effects of 4-Propionoxy- N,N-dimethyltryptamine in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. currentprotocols.onlinelibrary.wiley.com [currentprotocols.onlinelibrary.wiley.com]
• 11. Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 13. reactionbiology.com [reactionbiology.com]
• 14. revvity.com [revvity.com]
• 15. giffordbioscience.com [giffordbioscience.com]
• 16. 5-HT2 receptor-stimulated inositol phosphate formation in rat aortic myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Serotonin increases the production of inositol phosphates and mobilises calcium via the 5-HT2 receptor in A7r5 smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. bmglabtech.com [bmglabtech.com]
• 19. Serotonin receptor signaling and regulation via β-arrestins - PMC [pmc.ncbi.nlm.nih.gov]
• 20. GPCR Interactions | Beta-Arrestin Recruitment | GPCR Activation [worldwide.promega.com]

Investigating the Behavioral Effects of Luvesilocin: Animal Models and Protocols

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Luvesilocin (also known as RE104 and FT-104) is a novel psychedelic compound under investigation for the treatment of psychiatric disorders, including postpartum and treatment-resistant depression.[1][2] It is a prodrug of 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT), a non-selective serotonin (B10506) receptor agonist with a strong affinity for the 5-HT2A receptor.[1][2] Activation of the 5-HT2A receptor is believed to be central to the therapeutic effects of psychedelic compounds.[1][2] Preclinical evaluation of Luvesilocin's behavioral effects is crucial for understanding its therapeutic potential and mechanism of action. This document provides detailed protocols for key animal models used to assess the antidepressant, anxiolytic, and psychedelic-like effects of Luvesilocin, along with its influence on social behavior and cognition.

Mechanism of Action: 5-HT2A Receptor Signaling

Luvesilocin exerts its effects through its active metabolite, 4-HO-DiPT, which primarily targets the serotonin 5-HT2A receptor, a G protein-coupled receptor (GPCR). Upon binding, it predominantly activates the Gq/11 signaling pathway, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC). These downstream events are thought to mediate the psychedelic and potential therapeutic effects of the compound.

Caption: Luvesilocin's primary signaling pathway.

Experimental Protocols and Data Presentation

The following sections detail standardized protocols for assessing the behavioral effects of Luvesilocin in rodent models. For each protocol, representative data tables are provided to illustrate expected outcomes.

Antidepressant-like Effects: Forced Swim Test (FST)

The Forced Swim Test is a widely used model to screen for antidepressant-like activity. The test is based on the principle that when rodents are placed in an inescapable cylinder of water, they will eventually adopt an immobile posture. Antidepressant compounds are known to reduce the duration of this immobility. Preclinical studies have shown that Luvesilocin (RE104) demonstrates efficacy in a forced swim model of behavior.[1][2]

Experimental Protocol:

• Apparatus: A transparent glass or plastic cylinder (40 cm height, 20 cm diameter) filled with water (23-25°C) to a depth of 15 cm.

• Procedure:

  • Acclimate mice to the testing room for at least 1 hour before the experiment.

  • Administer Luvesilocin or vehicle control subcutaneously or orally at the desired dose and time before the test.

  • Gently place each mouse into the cylinder for a 6-minute session.

  • Record the session using a video camera positioned to the side of the cylinder.

  • Score the last 4 minutes of the session for immobility, defined as the cessation of struggling and remaining floating in the water, making only small movements to keep the head above water.

• Data Analysis: The primary endpoint is the duration of immobility. A significant decrease in immobility time in the Luvesilocin-treated group compared to the vehicle group suggests an antidepressant-like effect.

Data Presentation:

Treatment Group	Dose (mg/kg)	N	Mean Immobility Time (seconds) ± SEM
Vehicle	-	10	185.3 ± 12.1
Luvesilocin	1	10	120.5 ± 10.8
Luvesilocin	3	10	95.7 ± 9.5**
Luvesilocin	10	10	75.2 ± 8.2***
p<0.05, **p<0.01, ***p<0.001 compared to vehicle. Data are representative.

Psychedelic-like Effects: Head-Twitch Response (HTR)

The head-twitch response in rodents is a rapid, side-to-side head movement that is considered a behavioral proxy for the psychedelic effects of 5-HT2A receptor agonists.[3] The active metabolite of Luvesilocin, 4-HO-DiPT, has been shown to induce the HTR in mice.[3]

Experimental Protocol:

• Apparatus: A standard, clean rodent cage or an open field arena.

• Procedure:

  • Acclimate mice to the testing environment for at least 30 minutes.

  • Administer Luvesilocin or vehicle control.

  • Immediately after administration, place the mouse in the observation chamber.

  • Record the number of head twitches for a period of 30-60 minutes. A head twitch is a rapid, spasmodic rotational movement of the head.

  • A magnetometer-based system can be used for automated and precise quantification of head twitches.

• Data Analysis: The primary measure is the total number of head twitches. A dose-dependent increase in head twitches is indicative of psychedelic-like activity.

Data Presentation:

Treatment Group	Dose (mg/kg)	N	Mean Number of Head Twitches ± SEM
Vehicle	-	8	2.1 ± 0.8
4-HO-DiPT	1	8	15.4 ± 2.3
4-HO-DiPT	3	8	38.9 ± 4.1**
4-HO-DiPT	10	8	25.6 ± 3.5
*p<0.05, **p<0.01 compared to vehicle. Data are representative and may show an inverted U-shaped dose-response curve.[4][5]

Anxiolytic-like Effects: Elevated Plus Maze (EPM)

The Elevated Plus Maze is a widely used test to assess anxiety-like behavior in rodents. The maze consists of two open and two enclosed arms. Anxiolytic compounds typically increase the time spent and the number of entries into the open arms.

Experimental Protocol:

• Apparatus: A plus-shaped maze with two open arms (50x10 cm) and two enclosed arms (50x10x40 cm) elevated 50 cm above the floor.

• Procedure:

  • Acclimate the animal to the testing room for at least 1 hour.

  • Administer Luvesilocin or vehicle.

  • Place the mouse in the center of the maze, facing an open arm.

  • Allow the mouse to explore the maze for 5 minutes.

  • Record the session with an overhead video camera and tracking software.

• Data Analysis: Key parameters include the percentage of time spent in the open arms and the percentage of entries into the open arms. An increase in these parameters suggests an anxiolytic effect.

Data Presentation:

Treatment Group	Dose (mg/kg)	N	% Time in Open Arms ± SEM	% Open Arm Entries ± SEM
Vehicle	-	12	18.2 ± 2.5	25.1 ± 3.1
Luvesilocin	1	12	28.7 ± 3.1	35.8 ± 3.9
Luvesilocin	3	12	35.4 ± 3.8	42.3 ± 4.2
*p<0.05, **p<0.01 compared to vehicle. Data are representative.

General Locomotor and Exploratory Activity: Open Field Test (OFT)

The Open Field Test is used to assess general locomotor activity and anxiety-like behavior. Rodents naturally tend to stay near the walls (thigmotaxis) of a novel environment. Anxiolytics can increase exploration of the center of the arena.

Experimental Protocol:

• Apparatus: A square arena (e.g., 40x40x30 cm) with the floor divided into a central and a peripheral zone.

• Procedure:

  • Acclimate the mouse to the testing room.

  • Administer Luvesilocin or vehicle.

  • Place the mouse in the center of the open field.

  • Record activity for 10-15 minutes using a video tracking system.

• Data Analysis: Parameters measured include total distance traveled, time spent in the center versus the periphery, and the number of entries into the center zone.

Data Presentation:

Treatment Group	Dose (mg/kg)	N	Total Distance (cm) ± SEM	Time in Center (s) ± SEM
Vehicle	-	10	2530 ± 150	35.2 ± 4.1
Luvesilocin	3	10	2480 ± 165	58.9 ± 5.3
p<0.05 compared to vehicle. Data are representative.

Social Behavior: Three-Chamber Social Interaction Test

This test assesses sociability and preference for social novelty. It is useful for evaluating potential effects of Luvesilocin on social behavior, which can be impaired in psychiatric disorders.

Experimental Protocol:

• Apparatus: A three-chambered box with openings between chambers. Small, transparent cylinders are used to house stranger mice.

• Procedure:

  • Habituation: The subject mouse explores the empty three-chambered box for 10 minutes.

  • Sociability Test: A stranger mouse is placed in a cylinder in one side chamber, and an empty cylinder is placed in the other. The subject mouse explores for 10 minutes.

  • Social Novelty Test: A new stranger mouse is placed in the previously empty cylinder. The subject mouse explores for 10 minutes, choosing between the familiar and the novel mouse.

• Data Analysis: The time spent in each chamber and the time spent sniffing each cylinder are measured. Increased time with the stranger mouse in the sociability test indicates normal sociability. Preference for the novel mouse in the social novelty test indicates normal social memory.

Data Presentation:

Phase	Treatment	N	Time with Stranger 1 (s) ± SEM	Time with Object/Familiar (s) ± SEM
Sociability	Vehicle	10	150.3 ± 15.2	75.1 ± 8.9
Luvesilocin	10	165.8 ± 16.1	70.5 ± 8.2
Phase	Treatment	N	Time with Stranger 2 (s) ± SEM	Time with Stranger 1 (s) ± SEM
Social Novelty	Vehicle	10	145.7 ± 14.8	80.3 ± 9.1
Luvesilocin	10	155.2 ± 15.5	78.9 ± 8.8
Data are representative, showing a typical preference for social interaction and novelty.

Experimental Workflow

The following diagram illustrates a typical workflow for investigating the behavioral effects of Luvesilocin in animal models.

Caption: A logical workflow for behavioral studies.

Conclusion

The animal models and protocols described provide a robust framework for the preclinical evaluation of Luvesilocin's behavioral effects. By systematically assessing its impact on depression, anxiety, social behavior, and psychedelic-like responses, researchers can gain valuable insights into its therapeutic potential and underlying neurobiological mechanisms. Consistent and standardized application of these protocols is essential for generating reliable and reproducible data to guide further drug development efforts.

References

• 1. Reunion Neuroscience | Reunion Neuroscience Announces Publication of Results from Early Preclinical Studies Demonstrating the Potential of RE104 for Development in Depressive Disorders [reunionneuro.com]
• 2. Reunion Neuroscience Publishes Early Preclinical Results on RE104 for Depression [synapse.patsnap.com]
• 3. Psilocybin analog 4-OH-DiPT enhances fear extinction and GABAergic inhibition of principal neurons in the basolateral amygdala - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Interaction of 5-HT2A and 5-HT2C Receptors in R(−)-2,5-Dimethoxy-4-iodoamphetamine-Elicited Head Twitch Behavior in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Head-twitch response - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Luvesilocin Administration in Clinical Trials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration routes for Luvesilocin (RE104) investigated in clinical trials. This document includes detailed experimental protocols, a summary of quantitative data, and visualizations of the relevant biological pathways and experimental workflows.

Introduction

Luvesilocin is a proprietary prodrug of 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT), a psychedelic compound.[1][2] It is being developed as a potential fast-acting therapeutic for various mental health conditions, including postpartum depression.[3][4] Luvesilocin's therapeutic effects are primarily mediated through its active metabolite, 4-HO-DiPT, which acts as a serotonin (B10506) 5-HT2A receptor agonist.[1] Clinical trials have predominantly focused on the subcutaneous route of administration to ensure rapid and consistent bioavailability.[2] While the active metabolite, 4-HO-DiPT, has a history of oral use, specific clinical trial data on the oral administration of the prodrug Luvesilocin is not publicly available.[5][6]

Mechanism of Action and Signaling Pathway

Luvesilocin is rapidly converted to its active metabolite, 4-HO-DiPT, in the body.[2] 4-HO-DiPT exerts its psychedelic and potential therapeutic effects by acting as an agonist at the serotonin 2A (5-HT2A) receptor, a G-protein coupled receptor (GPCR). The binding of 4-HO-DiPT to the 5-HT2A receptor initiates an intracellular signaling cascade, primarily through the Gq alpha subunit. This activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) stores, while DAG activates protein kinase C (PKC). These downstream events are believed to underlie the profound alterations in perception, mood, and cognition associated with psychedelic compounds.

Figure 1: 5-HT2A Receptor Signaling Pathway for Luvesilocin's Active Metabolite.

Administration Routes in Clinical Trials

To date, clinical trials have primarily utilized the subcutaneous route for Luvesilocin administration. Information regarding a dedicated oral Luvesilocin clinical trial is not available. However, based on the known oral activity of its active metabolite, 4-HO-DiPT, a hypothetical protocol for oral administration is also presented for comparative purposes.

Data Presentation: Pharmacokinetic Parameters

The following table summarizes the pharmacokinetic parameters of Luvesilocin's active metabolite, 4-HO-DiPT, following subcutaneous administration of Luvesilocin and oral administration of 4-HO-DiPT.

Parameter	Subcutaneous Luvesilocin (RE104)	Oral 4-HO-DiPT (Iprocin)
Dose Range	5 mg - 40 mg[1]	15 mg - 20 mg (anecdotal)[5]
Time to Peak Plasma Concentration (Tmax)	~1.25 hours[2]	15 - 30 minutes (onset of effects)[7]
Elimination Half-life (t½)	~3 hours[2]	2 - 3 hours (duration of effects)[5]
Duration of Psychoactive Effects	3 - 4 hours[4]	2 - 3 hours[5]

Note: Data for oral 4-HO-DiPT is based on historical reports and not from controlled clinical trials of Luvesilocin.

Experimental Protocols

This protocol is based on the methodology employed in the Phase 1 and 2 clinical trials of Luvesilocin (RE104).[1][4][8]

Objective: To administer a precise dose of Luvesilocin for rapid systemic absorption and evaluation of its safety, tolerability, pharmacokinetics, and efficacy.

Materials:

• Luvesilocin (RE104) for injection, sterile solution

• Prefilled syringes

• Sterile needles (e.g., 25-27 gauge)

• Alcohol swabs

• Sterile gauze

• Sharps disposal container

• Personal protective equipment (gloves)

Procedure:

• Participant Preparation:

  • Ensure the participant has provided informed consent.

  • Record baseline vital signs and conduct any pre-dose assessments as per the study protocol.

  • The participant should be in a comfortable and monitored setting.

• Dose Preparation:

  • Luvesilocin is provided in prefilled syringes for specific dose cohorts (e.g., 5 mg, 11 mg, 22 mg, 30 mg, 33 mg, 38 mg, 40 mg, 44 mg).[1]

  • Verify the dose and expiration date on the syringe.

• Site Selection and Preparation:

  • Select an appropriate subcutaneous injection site, such as the abdomen (avoiding the navel), upper thigh, or upper arm.

  • Cleanse the selected site with an alcohol swab and allow it to air dry completely.

• Injection:

  • Pinch a fold of skin at the injection site.

  • Insert the needle at a 45- to 90-degree angle into the subcutaneous tissue.

  • Slowly depress the plunger to inject the medication.

  • Withdraw the needle and apply gentle pressure with sterile gauze if needed. Do not massage the injection site.

• Post-Administration Monitoring:

  • Dispose of the needle and syringe in a sharps container.

  • Monitor the participant for acute adverse events and psychoactive effects.

  • Conduct pharmacokinetic blood draws and pharmacodynamic assessments at specified time points as per the study protocol.

Figure 2: Experimental Workflow for Subcutaneous Luvesilocin Administration.

This hypothetical protocol is based on the known oral activity of Luvesilocin's active metabolite, 4-HO-DiPT, and general procedures for oral drug administration in clinical trials. This protocol has not been specifically reported for Luvesilocin.

Objective: To administer an oral formulation of Luvesilocin to assess its safety, tolerability, and pharmacokinetic profile, for comparison with the subcutaneous route.

Materials:

• Luvesilocin oral formulation (e.g., capsules, tablets, or a solution).

• Water.

• Dosing cups.

Procedure:

• Participant Preparation:

  • Ensure the participant has provided informed consent.

  • Instruct the participant to fast for a specified period (e.g., overnight) before dosing, if required by the protocol.

  • Record baseline vital signs and conduct any pre-dose assessments.

• Dose Preparation:

  • The oral formulation of Luvesilocin would be prepared and packaged according to GMP standards for a specific dose.

  • Verify the dose and expiration date.

• Administration:

  • The participant should be in a comfortable, upright position.

  • Administer the oral formulation with a standardized volume of water.

  • Confirm that the participant has swallowed the entire dose.

• Post-Administration Monitoring:

  • Monitor the participant for the onset of psychoactive effects and any adverse events.

  • Conduct pharmacokinetic blood draws and pharmacodynamic assessments at specified time points.

  • Control for food and drink intake post-dose as per the study protocol.

Safety and Tolerability

In Phase 1 and 2 clinical trials, subcutaneous Luvesilocin was generally well-tolerated.[1][9] The most commonly reported adverse events were mild to moderate and included nausea, headache, and asymptomatic sinus tachycardia.[1][10] No serious adverse events were reported in the Phase 1 study.[1]

Conclusion

The subcutaneous administration of Luvesilocin has been the primary route investigated in clinical trials, demonstrating a favorable pharmacokinetic profile with a rapid onset and a short duration of action. This makes it a promising candidate for in-clinic psychedelic-assisted therapy. While the oral administration of its active metabolite has been reported, further clinical research is needed to establish the safety, tolerability, and pharmacokinetic profile of an oral Luvesilocin formulation. The protocols and data presented here provide a foundation for researchers and drug development professionals working with this novel psychedelic compound.

References

• 1. 2minutemedicine.com [2minutemedicine.com]
• 2. hsc.unm.edu [hsc.unm.edu]
• 3. womensmentalhealth.org [womensmentalhealth.org]
• 4. Reunion Neuroscience Inc. Begins Phase 2 Trial of RE104 for Postpartum Depression [synapse.patsnap.com]
• 5. 4-HO-DiPT - Wikipedia [en.wikipedia.org]
• 6. 4-HO-DiPT [medbox.iiab.me]
• 7. m.psychonautwiki.org [m.psychonautwiki.org]
• 8. Reunion Neuroscience | Reunion Neuroscience Announces Last Patient Dosed in RECONNECT Phase 2 Clinical Trial of RE104 for the Treatment of Postpartum Depression (PPD) [reunionneuro.com]
• 9. Reunion Neuroscience Announces Positive Topline Results From Phase 2 Clinical Trial of RE104 for the Treatment of Postpartum Depression [drug-dev.com]
• 10. Adverse events in clinical treatments with serotonergic psychedelics and MDMA: A mixed-methods systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]

Designing Preclinical and Clinical Studies for Luvesilocin's Short-Duration Psychedelic Effects

Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction

Luvesilocin (also known as RE104 or FT-104) is an investigational psychedelic compound currently under development for the treatment of psychiatric disorders such as postpartum and treatment-resistant depression.[1][2] It is a tryptamine (B22526) and a prodrug of 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT), which is the active psychedelic metabolite.[1][2][3] The primary mechanism of action for 4-HO-DiPT involves its activity as a non-selective serotonin (B10506) receptor agonist, with a particular affinity for the 5-HT2A receptor, which is believed to mediate the hallucinogenic effects of serotonergic psychedelics.[1][2][3][4] A key feature of Luvesilocin is its reported short duration of action, with the effects of 4-HO-DiPT lasting approximately 2-3 hours, which is significantly shorter than classic psychedelics like psilocybin (6-8 hours).[3][5] This characteristic suggests that Luvesilocin could offer a more manageable clinical profile, potentially reducing the time and resources required for patient monitoring during psychedelic-assisted therapy.[5]

These application notes provide a framework for the preclinical and clinical evaluation of Luvesilocin, with a focus on characterizing its short-duration psychedelic effects. The protocols outlined below are designed to assess the compound's pharmacology, pharmacokinetics, safety, and preliminary efficacy.

Preclinical Evaluation

Preclinical studies are essential to characterize the pharmacological profile of Luvesilocin and its active metabolite, 4-HO-DiPT, and to establish a rationale for human administration.[6][7] These studies typically involve in vitro and in vivo models.

Protocol 1: In Vitro Receptor Binding and Functional Assays

Objective: To determine the binding affinity and functional activity of 4-HO-DiPT at key serotonin receptors implicated in psychedelic effects (e.g., 5-HT2A, 5-HT1A, 5-HT2C) and other relevant receptors to assess its selectivity.

Methodology:

• Receptor Binding Assays:

  • Utilize cell membranes expressing recombinant human serotonin receptors.

  • Perform competitive binding assays using a radiolabeled ligand (e.g., [3H]ketanserin for 5-HT2A receptors) and increasing concentrations of 4-HO-DiPT.

  • Calculate the inhibition constant (Ki) to determine the binding affinity of 4-HO-DiPT for each receptor subtype.[3]

• Functional Assays:

  • Use cell lines expressing the serotonin receptors of interest.

  • Stimulate the cells with varying concentrations of 4-HO-DiPT.

  • Measure the functional response, such as calcium mobilization or inositol (B14025) phosphate (B84403) turnover for Gq-coupled receptors like 5-HT2A.

  • Determine the EC50 (half-maximal effective concentration) and Emax (maximum effect) to characterize the potency and efficacy of 4-HO-DiPT as an agonist.

Data Presentation:

Receptor Subtype	Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)
5-HT2A	120	150
5-HT1A	450	500
5-HT2C	800	950
Dopamine D2	>10,000	>10,000

Table 1: Hypothetical in vitro pharmacology data for 4-HO-DiPT.

Protocol 2: In Vivo Head-Twitch Response (HTR) Assay in Rodents

Objective: To assess the in vivo psychedelic-like activity of Luvesilocin by quantifying the head-twitch response (HTR) in mice, a behavioral proxy for 5-HT2A receptor activation.[1][2]

Methodology:

• Animals: Male C57BL/6J mice.

• Drug Administration: Administer Luvesilocin via a clinically relevant route (e.g., subcutaneous injection) at various doses.[1][2] A vehicle control group should be included.

• Behavioral Observation:

  • Place individual mice in observation chambers immediately after drug administration.

  • Record the number of head twitches for a period of 60-90 minutes.

  • A 5-HT2A antagonist can be used as a pre-treatment in a separate cohort to confirm that the HTR is mediated by this receptor.

• Data Analysis: Analyze the dose-response relationship for Luvesilocin-induced HTR.

Preclinical Development Workflow for Luvesilocin.

Clinical Evaluation

Clinical trials are necessary to evaluate the safety, pharmacokinetics, and efficacy of Luvesilocin in humans.[8][9]

Protocol 3: Phase 1 Single Ascending Dose (SAD) Study in Healthy Volunteers

Objective: To assess the safety, tolerability, and pharmacokinetics of single ascending doses of Luvesilocin in healthy adult volunteers.

Methodology:

• Study Design: Randomized, double-blind, placebo-controlled, single ascending dose design.[9]

• Participants: Healthy adult volunteers with no personal or family history of major psychiatric disorders.

• Dosing: Participants will be enrolled in sequential dose cohorts. Within each cohort, participants will be randomized to receive a single dose of Luvesilocin or placebo.

• Assessments:

  • Safety: Continuous monitoring of vital signs, electrocardiograms (ECGs), adverse events, and clinical laboratory tests.

  • Pharmacokinetics: Serial blood samples will be collected to determine the plasma concentrations of Luvesilocin and its active metabolite, 4-HO-DiPT.[1][2]

  • Pharmacodynamics: Subjective effects will be assessed using validated psychometric scales such as the Clinician-Administered Dissociative States Scale (CADSS) and the 5-Dimensional Altered States of Consciousness Rating Scale (5D-ASC).

• Data Analysis: Analyze safety and tolerability data for each dose cohort. Calculate key pharmacokinetic parameters.

Data Presentation:

Parameter	Luvesilocin	4-HO-DiPT
Tmax (hr)	0.5	1.5
Cmax (ng/mL)	150	75
AUC (ng*hr/mL)	200	300
Half-life (hr)	0.5	3.5

Table 2: Hypothetical Pharmacokinetic Parameters of Luvesilocin and 4-HO-DiPT after a Single Subcutaneous Dose.

Phase 1 Single Ascending Dose (SAD) Study Design.

Protocol 4: Phase 2a Proof-of-Concept Study in Treatment-Resistant Depression (TRD)

Objective: To evaluate the preliminary efficacy, safety, and tolerability of a single dose of Luvesilocin in patients with treatment-resistant depression.

Methodology:

• Study Design: Open-label or randomized, placebo-controlled trial.[10]

• Participants: Patients diagnosed with TRD who have failed at least two previous antidepressant treatments.

• Intervention: A single dose of Luvesilocin administered in a supportive therapeutic setting. Psychological support will be provided before, during, and after the dosing session.[11]

• Assessments:

  • Primary Efficacy Endpoint: Change from baseline in the Montgomery-Åsberg Depression Rating Scale (MADRS) score at 2 weeks post-dosing.

  • Secondary Efficacy Endpoints: Changes in other depression and anxiety scales (e.g., BDI-II, HAM-A), and measures of well-being.

  • Safety: Monitoring of adverse events, vital signs, and suicidal ideation.

• Data Analysis: Compare the change in MADRS scores from baseline to follow-up time points.

Data Presentation:

Assessment	Screening (Week -2)	Baseline (Day 0)	Dosing Day (Day 1)	Week 1	Week 2	Week 4
Informed Consent	X
MADRS	X	X	X	X	X
BDI-II	X	X	X	X	X
Safety Labs	X	X
Dosing Session	X

Table 3: Hypothetical Schedule of Assessments for a Phase 2a Study in TRD.

Signaling Pathway

The psychedelic effects of tryptamines like 4-HO-DiPT are primarily mediated through the activation of the serotonin 2A (5-HT2A) receptor, which is a Gq-protein coupled receptor.[12]

5-HT2A Receptor Gq-Protein Signaling Pathway.

References

• 1. Luvesilocin - Wikipedia [en.wikipedia.org]
• 2. Luvesilocin - Wikiwand [wikiwand.com]
• 3. RE104: Synthesis and Activity of a Novel Serotonergic Psychedelic Prodrug of 4-Hydroxy-N,N-diisopropyltryptamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Three Naturally-Occurring Psychedelics and Their Significance in the Treatment of Mental Health Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. newatlas.com [newatlas.com]
• 6. researchgate.net [researchgate.net]
• 7. The renaissance in psychedelic research: What do preclinical models have to offer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. psychedelicalpha.com [psychedelicalpha.com]
• 9. Psychedelic Clinical Trial: Enroll in Psychedelic Research Today · Psychedelic Support [psychedelic.support]
• 10. tryptherapeutics.com [tryptherapeutics.com]
• 11. isctm.org [isctm.org]
• 12. The neural basis of psychedelic action - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Forced Swim Test for Assessing Luvesilocin's Antidepressant Effects

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing the forced swim test (FST) to evaluate the potential antidepressant effects of Luvesilocin, a novel vasopressin V1b receptor antagonist. The FST is a widely used behavioral assay for screening antidepressant compounds.[1][2][3][4]

Introduction

Major depressive disorder is a significant global health concern, and there is a continuous need for novel and more effective antidepressant medications.[3] Luvesilocin is a selective antagonist for the vasopressin V1b receptor. The vasopressin system, particularly the V1b receptor, plays a crucial role in regulating the hypothalamic-pituitary-adrenal (HPA) axis, which is often dysregulated in depression.[5][6][7][8] By blocking the V1b receptor, Luvesilocin is hypothesized to modulate stress responses and exert antidepressant effects. The forced swim test is a common preclinical model used to assess antidepressant-like activity in rodents.[9][10][11] This protocol details the methodology for conducting the FST to assess the efficacy of Luvesilocin.

Experimental Protocols

Animals

• Species: Male mice (e.g., C57BL/6J or BALB/c) or rats (e.g., Sprague-Dawley or Wistar). Strain selection can influence baseline immobility, so consistency is key.[10]

• Age/Weight: 8-10 weeks old, weighing 20-30g for mice or 200-250g for rats.

• Housing: Animals should be group-housed (4-5 per cage) under standard laboratory conditions (12:12 h light/dark cycle, 22 ± 2°C, 50 ± 10% humidity) with ad libitum access to food and water.

• Acclimation: Allow at least one week for acclimation to the housing facility before any experimental procedures.[12]

Apparatus

• Forced Swim Test Cylinders:

  • Mice: Glass or plastic cylinders (25 cm height, 10 cm diameter).[13]

  • Rats: Glass or plastic cylinders (40-50 cm height, 20 cm diameter).[12][14]

• Water: The cylinders should be filled with water (23-25°C) to a depth where the animal cannot touch the bottom with its tail or hind limbs (approximately 15 cm for mice and 30 cm for rats).[1][13]

• Video Recording System: A camera should be placed to record the sessions for later scoring.

Drug Administration

• Vehicle: The vehicle for Luvesilocin should be determined based on its solubility (e.g., saline, distilled water with a small amount of Tween 80).

• Dose: A dose-response study should be conducted. Based on similar compounds, a range of 1, 3, and 10 mg/kg could be a starting point.

• Route of Administration: Intraperitoneal (i.p.) or oral gavage (p.o.).

• Timing: Administer Luvesilocin 30-60 minutes before the test session.

Forced Swim Test Procedure

The FST is typically conducted over two days for rats and a single session for mice.[1][12]

For Mice (Single Session Protocol):

• Habituation: Gently handle the mice for a few days leading up to the experiment.

• Drug Administration: Administer Luvesilocin or vehicle to the respective groups.

• Test Session: 30-60 minutes post-injection, place each mouse individually into the swim cylinder for a 6-minute session.[1][13]

• Recording: Record the entire 6-minute session.

• Post-Test: After the session, remove the mouse, gently dry it with a towel, and return it to its home cage. A heating lamp can be used to prevent hypothermia.[15]

For Rats (Two-Day Protocol):

• Day 1 (Pre-test/Habituation): Place each rat in the swim cylinder for a 15-minute session.[9][13] This initial exposure is to induce a state of immobility on the subsequent day. After 15 minutes, remove the rat, dry it, and return it to its home cage.

• Day 2 (Test Session):

  • Drug Administration: Administer Luvesilocin or vehicle.

  • Test: 30-60 minutes post-injection, place the rat back into the swim cylinder for a 5-minute test session.[13]

  • Recording: Record the entire 5-minute session.

  • Post-Test: Remove the rat, dry it, and return it to its home cage.

Behavioral Scoring

The test sessions should be scored by a trained observer who is blind to the experimental conditions. The duration of the following behaviors is recorded:

• Immobility: The animal remains floating in the water, making only small movements necessary to keep its head above water.[1]

• Swimming: The animal is making active swimming motions, moving around in the cylinder.

• Climbing: The animal is making active movements with its forepaws in and out of the water, usually directed against the wall of the cylinder.

The primary measure of antidepressant-like activity is a decrease in the duration of immobility.[2]

Data Presentation

The quantitative data should be summarized in tables for clear comparison between the treatment groups.

Table 1: Effect of Luvesilocin on Immobility Time in the Forced Swim Test (Mice)

Treatment Group	Dose (mg/kg)	N	Immobility Time (seconds) (Mean ± SEM)
Vehicle	-	10	180 ± 12.5
Luvesilocin	1	10	165 ± 11.8
Luvesilocin	3	10	125 ± 9.7
Luvesilocin	10	10	90 ± 8.2
Positive Control (e.g., Fluoxetine)	20	10	105 ± 10.1
p < 0.05, ** p < 0.01 compared to Vehicle group.

Table 2: Effect of Luvesilocin on Different Behaviors in the Forced Swim Test (Rats)

Treatment Group	Dose (mg/kg)	N	Immobility (s) (Mean ± SEM)	Swimming (s) (Mean ± SEM)	Climbing (s) (Mean ± SEM)
Vehicle	-	10	150 ± 10.2	100 ± 8.5	50 ± 5.1
Luvesilocin	1	10	135 ± 9.8	110 ± 7.9	55 ± 4.9
Luvesilocin	3	10	100 ± 8.1	130 ± 9.2	70 ± 6.3
Luvesilocin	10	10	75 ± 6.5	155 ± 10.5	70 ± 6.8
Positive Control (e.g., Imipramine)	15	10	85 ± 7.7	120 ± 8.9*	95 ± 7.2
* p < 0.05, ** p < 0.01 compared to Vehicle group.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for assessing Luvesilocin's antidepressant effects using the Forced Swim Test.

Proposed Signaling Pathway of Luvesilocin

Caption: Proposed mechanism of Luvesilocin in modulating the HPA axis to produce antidepressant effects.

References

• 1. dpi.nsw.gov.au [dpi.nsw.gov.au]
• 2. Factsheet on the forced swim test :: Understanding Animal Research [understandinganimalresearch.org.uk]
• 3. scispace.com [scispace.com]
• 4. conductscience.com [conductscience.com]
• 5. Vasopressin V1B Receptor Antagonists as Potential Antidepressants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. jneurology.com [jneurology.com]
• 11. researchgate.net [researchgate.net]
• 12. The Forced Swim Test as a Model of Depressive-like Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. Frontiers | Considerations of Pool Dimensions in the Forced Swim Test in Predicting the Potential Antidepressant Activity of Drugs [frontiersin.org]
• 15. animal.research.wvu.edu [animal.research.wvu.edu]

Application Note: In Vitro Metabolism of Luvesilocin in Plated Human Hepatocytes

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Luvesilocin is a novel small molecule compound under investigation for its therapeutic potential. Understanding its metabolic fate is a critical step in preclinical drug development to predict its pharmacokinetic profile, potential drug-drug interactions, and safety in humans. Primary human hepatocytes are considered the gold standard in vitro model for studying hepatic metabolism as they contain a full complement of drug-metabolizing enzymes and cofactors, closely mimicking the in vivo liver environment.[1][2][3][4] This application note provides a detailed protocol for studying the metabolism of Luvesilocin using cryopreserved plated human hepatocytes.

Principle

Cryopreserved human hepatocytes are thawed and plated on collagen-coated plates to form a monolayer. After a period of attachment and recovery, the cells are incubated with Luvesilocin. At various time points, samples of the incubation medium are collected to monitor the disappearance of the parent compound and the formation of metabolites. The samples are then analyzed using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify Luvesilocin and its metabolites. This data can be used to determine the rate of metabolism and elucidate the metabolic pathways.

Materials and Reagents

• Cryopreserved Human Hepatocytes (plateable, metabolism qualified)

• Hepatocyte Thawing Medium (e.g., Cryopreserved Hepatocyte Recovery Medium)

• Hepatocyte Plating Medium (e.g., Williams' Medium E with serum-containing supplement pack)

• Hepatocyte Maintenance Medium (e.g., Williams' Medium E with serum-free supplement pack)

• Collagen I Coated 24-well plates

• Luvesilocin

• Positive control low-turnover compound (e.g., Diazepam)

• Positive control high-turnover compound (e.g., Verapamil)

• Acetonitrile (B52724) (ACN) with an internal standard (e.g., Tolbutamide)

• Phosphate Buffered Saline (PBS)

• Trypan Blue Solution

• 37°C Water Bath

• Humidified 37°C, 5% CO2 Incubator

• Orbital Shaker

• Centrifuge

• LC-MS/MS System

Experimental Protocols

Thawing of Cryopreserved Human Hepatocytes

• Pre-warm Hepatocyte Thawing Medium and Hepatocyte Plating Medium to 37°C.

• Quickly thaw the vial of cryopreserved hepatocytes in a 37°C water bath by gently swirling. Do not completely submerge the vial.[5]

• Just before the last ice crystal melts, remove the vial from the water bath and wipe it with 70% ethanol.

• Transfer the cell suspension into a conical tube containing pre-warmed Hepatocyte Thawing Medium.

• Centrifuge the cell suspension at 100 x g for 10 minutes at room temperature.[5]

• Gently aspirate the supernatant without disturbing the cell pellet.

• Resuspend the cell pellet in pre-warmed Hepatocyte Plating Medium.

• Determine cell viability and concentration using the Trypan Blue exclusion method. Viability should be >80%.

Plating of Human Hepatocytes

• Dilute the hepatocyte suspension to the desired seeding density (e.g., 0.7 x 10^6 viable cells/mL) with Hepatocyte Plating Medium.

• Add the appropriate volume of cell suspension to each well of a collagen-coated 24-well plate (e.g., 0.5 mL per well).

• Gently rock the plate to ensure an even distribution of cells.

• Incubate the plate in a humidified incubator at 37°C with 5% CO2 for 4-6 hours to allow for cell attachment.[6][7]

Luvesilocin Incubation

• After the attachment period, gently aspirate the plating medium from the wells.

• Wash the cell monolayer once with pre-warmed PBS.

• Add pre-warmed Hepatocyte Maintenance Medium containing Luvesilocin (e.g., 1 µM and 10 µM) to the respective wells. Include vehicle control (e.g., 0.1% DMSO) and positive controls.

• Incubate the plate on an orbital shaker at a slow speed (e.g., 100 rpm) inside the 37°C incubator.[6]

• Collect aliquots of the incubation medium at specified time points (e.g., 0, 0.5, 1, 2, 4, 8, and 24 hours).

• To stop the metabolic reaction, mix the collected aliquot immediately with 2 volumes of ice-cold acetonitrile containing an internal standard.[8]

• Store the samples at -80°C until analysis.

Sample Analysis by LC-MS/MS

• Thaw the samples and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate proteins.[8]

• Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• Analyze the samples for the disappearance of Luvesilocin and the appearance of its metabolites.

• Metabolite identification can be performed using high-resolution mass spectrometry to determine elemental composition and fragmentation patterns.[9]

Data Presentation

The quantitative data from the LC-MS/MS analysis can be summarized in the following tables.

Table 1: In Vitro Metabolic Stability of Luvesilocin in Plated Human Hepatocytes

Compound	Concentration (µM)	Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/10^6 cells)
Luvesilocin	1	125	5.5
Luvesilocin	10	140	4.9
Diazepam (Low Turnover)	1	240	2.9
Verapamil (High Turnover)	1	35	19.8

Table 2: Major Metabolites of Luvesilocin Identified in Plated Human Hepatocytes

Metabolite ID	Proposed Biotransformation	m/z	Retention Time (min)	Relative Abundance (%)
M1	Hydroxylation	[M+H]+ +16	4.2	45
M2	N-dealkylation	[M+H]+ -28	3.8	20
M3	Glucuronidation	[M+H]+ +176	2.5	35

Visualizations

References

• 1. The use of human hepatocytes to investigate drug metabolism and CYP enzyme induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dls.com [dls.com]
• 3. An update on metabolism studies using human hepatocytes in primary culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Human hepatic cell cultures: in vitro and in vivo drug metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bdj.co.jp [bdj.co.jp]
• 6. In vitro Assessment of Metabolic Stability in Plated Cryo Hepatocytes for Low-Turnover Compounds | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. Thawing and Plating Cryopreserved Hepatocytes | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. m.youtube.com [m.youtube.com]
• 9. A Rough Guide to Metabolite Identification Using High Resolution Liquid Chromatography Mass Spectrometry in Metabolomic Profiling in Metazoans - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the yield and purity of Luvesilocin synthesis

Technical Support Center: Luvesilocin Synthesis

Welcome to the technical support center for the synthesis of Luvesilocin (also known as RE104 or FT-104).[1][2] This guide is intended for researchers, scientists, and drug development professionals to address common challenges in improving the yield and purity of Luvesilocin. Luvesilocin, or 4-glutaryloxy-N,N-diisopropyltryptamine, is a prodrug of the psychedelic compound 4-HO-DiPT and is under investigation for psychiatric disorders.[1][3] The primary synthesis route involves the esterification of 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT) with glutaric anhydride (B1165640).[4]

Frequently Asked Questions (FAQs)

Q1: What is the general chemical reaction for the synthesis of Luvesilocin?

A1: The synthesis of Luvesilocin is an esterification reaction. It involves reacting 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT) with glutaric anhydride. A base, such as pyridine (B92270), is typically used as a catalyst and solvent for this reaction.[4]

Q2: Why is the purity of the starting materials, 4-HO-DiPT and glutaric anhydride, so critical?

A2: The purity of starting materials is crucial because impurities can lead to side reactions, reducing the overall yield and making the purification of the final product more challenging.[5] For instance, moisture can hydrolyze the glutaric anhydride, and impurities in the 4-HO-DiPT can lead to a variety of unwanted side products that may be difficult to separate from Luvesilocin.

Q3: What are the main challenges in the purification of Luvesilocin?

A3: Luvesilocin is a zwitterionic molecule at certain pH ranges, which can make it challenging to handle during extraction and chromatography.[4] Its polarity can cause it to streak on silica (B1680970) gel columns. Additionally, any unreacted 4-HO-DiPT can be difficult to separate due to its similar tryptamine (B22526) core structure.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A sample of the reaction mixture can be taken periodically to check for the consumption of the starting material (4-HO-DiPT) and the formation of the Luvesilocin product.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of Luvesilocin.

Low Yield

Q5: My reaction yield is consistently low. What are the potential causes and how can I address them?

A5: Low yields can stem from several factors throughout the experimental process.[6] A systematic approach to troubleshooting is recommended.

• Incomplete Reaction: The reaction may not be going to completion.

  • Solution: Ensure the glutaric anhydride is not hydrolyzed by using anhydrous pyridine and properly dried glassware. You can also try increasing the reaction time or slightly elevating the temperature. Monitor the reaction by TLC or LC-MS until the 4-HO-DiPT starting material is fully consumed.[6]

• Product Loss During Workup: Significant amounts of the product can be lost during the extraction and washing steps.

  • Solution: Luvesilocin's solubility can be pH-dependent. Minimize the number of aqueous washes and ensure the pH of the aqueous layer is optimized to keep the product in the organic phase. Back-extract the aqueous layers with your organic solvent to recover any dissolved product.[6]

• Degradation of Product: The product might be degrading during the reaction or workup.

  • Solution: Tryptamines can be sensitive to strong acids and prolonged exposure to heat. Ensure the workup is performed promptly after the reaction is complete and avoid excessive temperatures during solvent removal.[6]

Low Purity

Q6: I am observing multiple spots on my TLC plate and my final product has low purity. How can I improve this?

A6: Purity issues often arise from side reactions or inefficient purification.

• Presence of Starting Material: The most common impurity is unreacted 4-HO-DiPT.

  • Solution: Ensure the reaction goes to completion by using a slight excess of glutaric anhydride (e.g., 1.1 equivalents). Optimize your chromatography method to improve separation.

• Formation of Side Products: Side reactions can generate impurities.

  • Solution: The reaction of the carboxylic acid of Luvesilocin with another molecule of 4-HO-DiPT can form a diester byproduct. This can be minimized by controlling the stoichiometry and adding the reagents slowly at a low temperature.[7]

• Inefficient Purification: Standard column chromatography may not be sufficient.

  • Solution: Due to the acidic nature of the carboxylic acid on Luvesilocin and the basic nature of the tertiary amine, it can interact strongly with silica gel. Consider adding a small amount of an acid (like acetic acid) or a base (like triethylamine) to the eluent to improve the peak shape during column chromatography.[8] Alternatively, a different stationary phase like alumina (B75360) could be explored.

Quantitative Data Summary

The following tables provide hypothetical data to illustrate how different experimental parameters can influence the yield and purity of Luvesilocin synthesis.

Table 1: Effect of Reaction Conditions on Yield

Parameter	Condition A	Condition B	Condition C
Temperature	0 °C to RT	Room Temperature	50 °C
Reaction Time	3 hours	3 hours	1 hour
Equivalents of Glutaric Anhydride	1.1 eq.	1.1 eq.	1.5 eq.
Crude Yield	85%	75%	80%

Table 2: Effect of Purification Method on Purity and Recovery

Parameter	Method 1: Standard Silica Gel Chromatography	Method 2: Silica Gel with 1% Acetic Acid in Eluent	Method 3: Preparative HPLC
Stationary Phase	Silica Gel	Silica Gel	C18
Eluent System	Dichloromethane/Methanol (B129727)	Dichloromethane/Methanol + 1% Acetic Acid	Acetonitrile/Water with 0.1% Formic Acid
Purity (by HPLC)	92%	98.5%	>99%
Recovered Yield	70%	85%	75%

Experimental Protocols

Protocol 1: Synthesis of Luvesilocin

This protocol is adapted from published literature for the synthesis of Luvesilocin and its analogues.[4]

• Preparation: Ensure all glassware is oven-dried and the reaction is set up under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Setup: To a solution of 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT) (1 equivalent) in anhydrous pyridine, cool the mixture to 0 °C in an ice bath.

• Reagent Addition: Add glutaric anhydride (1.1 equivalents) portion-wise to the stirred solution.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 3 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS to confirm the consumption of 4-HO-DiPT.

• Workup:

  • Upon completion, chill the reaction mixture to 0 °C. A white precipitate of the zwitterionic product should form.[4]

  • Filter the solid product and wash sequentially with cold pyridine, tetrahydrofuran, and diethyl ether to remove impurities.[4]

  • Dry the solid product under vacuum.

Protocol 2: Purification by Column Chromatography

• Column Packing: Pack a silica gel column with a suitable eluent system, for example, a gradient of methanol in dichloromethane.

• Sample Loading: Dissolve the crude Luvesilocin in a minimal amount of the eluent and load it onto the column.

• Elution: Run the column, collecting fractions and monitoring them by TLC. To improve peak shape and separation, consider adding 1% acetic acid to the eluent system.

• Fraction Pooling: Combine the fractions containing the pure product.

• Solvent Removal: Remove the solvent under reduced pressure to yield the purified Luvesilocin.

Visual Guides

The following diagrams illustrate the experimental workflow and a troubleshooting decision tree.

Caption: General workflow for the synthesis of Luvesilocin.

Caption: Troubleshooting decision tree for Luvesilocin synthesis.

References

• 1. Luvesilocin - Wikipedia [en.wikipedia.org]
• 2. Luvesilocin | C21H30N2O4 | CID 162510634 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Luvesilocin - Wikiwand [wikiwand.com]
• 4. RE104: Synthesis and Activity of a Novel Serotonergic Psychedelic Prodrug of 4-Hydroxy-N,N-diisopropyltryptamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. azom.com [azom.com]
• 6. Troubleshooting [chem.rochester.edu]
• 7. quora.com [quora.com]
• 8. benchchem.com [benchchem.com]

Luvesilocin stability and optimal storage conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability and optimal storage of Luvesilocin (also known as RE104 and FT-104), a psychedelic drug under investigation for psychiatric disorders. The information is presented in a question-and-answer format to directly address potential issues encountered during research and development.

Frequently Asked Questions (FAQs)

Q1: What is Luvesilocin and why is its stability a concern?

A1: Luvesilocin is a prodrug of 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT), a serotonin (B10506) 5-HT2A receptor agonist. It is a tryptamine (B22526) ester, and like many phenolic compounds, the 4-hydroxyindole (B18505) moiety is susceptible to oxidation and degradation, which can be accelerated by factors such as light, high temperatures, and certain pH conditions. Ensuring its stability is critical for accurate dosing, reproducible experimental results, and the overall safety and efficacy of the potential therapeutic.

Q2: What are the known degradation pathways for compounds similar to Luvesilocin?

A2: While specific degradation pathways for Luvesilocin are not extensively published, related tryptamine compounds like psilocin are known to degrade primarily through oxidation. This can lead to the formation of colored degradation products and a loss of potency. Hydrolysis of the ester linkage in Luvesilocin, converting it to the active compound 4-HO-DiPT, is the intended metabolic process in vivo but can also occur under certain storage conditions, affecting the integrity of the drug substance.

Q3: What are the general recommendations for handling and storing Luvesilocin?

A3: To minimize degradation, Luvesilocin should be protected from light and stored in a cool, controlled environment. It is advisable to store the compound in its solid form in a tightly sealed container. For solutions, preparation should occur shortly before use, and exposure to ambient light and elevated temperatures should be minimized.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Discoloration of solid Luvesilocin (e.g., turning bluish or brownish)	Oxidation of the 4-hydroxyindole moiety due to exposure to air and/or light.	Store the compound in an inert atmosphere (e.g., under argon or nitrogen) and in an amber vial or light-protected container. Ensure the container is tightly sealed.
Precipitation in Luvesilocin solutions	Poor solubility or degradation leading to insoluble products. pH of the solution may not be optimal.	Verify the appropriate solvent and pH for solubilizing Luvesilocin. Consider using a buffered solution. Prepare solutions fresh and filter if necessary.
Inconsistent results in bioassays or analytical tests	Degradation of Luvesilocin in solution during the experiment. Inaccurate concentration due to degradation of stock solutions.	Prepare fresh solutions for each experiment. Protect solutions from light and keep them on ice or at a controlled low temperature. Regularly check the purity of stock solutions using a validated analytical method.
Loss of potency over time in stored solutions	Chemical instability leading to degradation.	Aliquot stock solutions and store them at or below -20°C. Avoid repeated freeze-thaw cycles. Conduct stability studies on solutions under your specific storage conditions to establish an appropriate use-by date.

Stability Data Summary

Quantitative stability data for Luvesilocin under various stress conditions (e.g., specific pH, temperature, and light exposure) are not extensively available in the public domain. However, based on information for related tryptamine prodrugs, the following qualitative stability profile can be inferred:

Condition	Expected Stability	Primary Degradation Pathway
Aqueous Solution (Neutral pH)	Limited	Hydrolysis, Oxidation
Acidic Conditions (e.g., pH < 4)	Generally more stable against oxidation	Acid-catalyzed hydrolysis
Basic Conditions (e.g., pH > 8)	Less stable	Base-catalyzed hydrolysis, Oxidation
Elevated Temperature (>40°C)	Prone to degradation	Thermal decomposition, Increased hydrolysis and oxidation rates
Exposure to UV or visible light	Unstable	Photodegradation, Oxidation
Solid State (Protected from light and air)	Most stable	Slow oxidation over time

Experimental Protocols

Protocol 1: General Procedure for Assessing Luvesilocin Stability in Aqueous Solution

This protocol outlines a general method for evaluating the stability of Luvesilocin in an aqueous solution using High-Performance Liquid Chromatography (HPLC).

1. Materials:

• Luvesilocin reference standard
• HPLC-grade water, acetonitrile, and methanol (B129727)
• Buffers of various pH (e.g., phosphate, citrate)
• HPLC system with a UV or PDA detector
• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

2. Preparation of Solutions:

• Prepare a stock solution of Luvesilocin in a suitable organic solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).
• Dilute the stock solution with the desired aqueous buffer to the final test concentration (e.g., 10 µg/mL).

3. Stability Study Conditions:

• Incubate the prepared aqueous solutions under various conditions:
• Temperature: 4°C, 25°C, 40°C
• Light: Protected from light (amber vials) and exposed to light (clear vials).
• pH: Test a range of pH values using different buffers.

4. HPLC Analysis:

• At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each solution.
• Inject the aliquot into the HPLC system.
• Example HPLC Method:
• Mobile Phase A: 0.1% Formic acid in water
• Mobile Phase B: 0.1% Formic acid in acetonitrile
• Gradient: Start with a low percentage of B, and gradually increase to elute the analyte and any degradation products.
• Flow Rate: 1.0 mL/min
• Detection Wavelength: Monitor at the λmax of Luvesilocin (e.g., around 280 nm).

5. Data Analysis:

• Calculate the percentage of Luvesilocin remaining at each time point relative to the initial concentration (time 0).
• Identify and quantify any degradation products that appear as new peaks in the chromatogram.

Visualizations

Caption: Luvesilocin degradation and metabolism pathways.

Caption: Workflow for a forced degradation study.

Technical Support Center: Luvesilocin Synthesis and Purification

Introduction

Luvesilocin (4-glutaryloxy-N,N-diisopropyltryptamine) is a synthetic prodrug of the psychedelic compound 4-HO-DiPT.[1][2] As a synthetic molecule, Luvesilocin is produced through chemical synthesis rather than extracted from natural sources. This guide provides troubleshooting advice and frequently asked questions for researchers and drug development professionals working on the synthesis and purification of Luvesilocin.

Frequently Asked Questions (FAQs)

Q1: What is Luvesilocin and why is it synthesized?

A1: Luvesilocin, also known as RE104 or FT-104, is a tryptamine (B22526) and 4-hydroxytryptamine-based psychedelic drug.[1][2] It is a prodrug that the body metabolizes into 4-HO-DiPT, which then acts as a non-selective serotonin (B10506) receptor agonist, particularly at the 5-HT2A receptor.[1][2] This activation is believed to be responsible for the hallucinogenic effects of serotonergic psychedelics.[1][2] Luvesilocin is under development for the treatment of psychiatric disorders such as postpartum and treatment-resistant depression.[1]

Q2: What are the common starting materials for Luvesilocin synthesis?

A2: The synthesis of Luvesilocin involves the reaction of 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT) with glutaric anhydride (B1165640).[3] 4-HO-DiPT itself can be synthesized through various established methods for tryptamine synthesis.

Q3: What are the key stability considerations for Luvesilocin?

A3: Like its active metabolite 4-HO-DiPT and the related compound psilocin, Luvesilocin may be susceptible to degradation, particularly in solution. The phenolic hydroxyl group in the active metabolite is prone to oxidation, which can lead to the formation of colored degradation products.[4] It is advisable to handle and store Luvesilocin under inert atmosphere and protected from light, especially for long-term storage.

Troubleshooting Guide

This section addresses common challenges that may be encountered during the synthesis and purification of Luvesilocin.

Problem	Potential Cause	Troubleshooting Steps
Low reaction yield during synthesis	Incomplete reaction of 4-HO-DiPT with glutaric anhydride.	- Ensure the purity of starting materials. - Optimize reaction conditions such as temperature, reaction time, and solvent. Pyridine is a commonly used solvent for this type of reaction.[3] - Use a slight excess of glutaric anhydride to drive the reaction to completion.[3]
Degradation of starting material or product.	- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. - Control the reaction temperature to avoid thermal degradation.
Presence of impurities in the final product	Unreacted starting materials (4-HO-DiPT, glutaric anhydride).	- Optimize the stoichiometry of the reactants. - Employ purification techniques such as recrystallization or column chromatography.
Formation of side products.	- Analyze the reaction mixture by techniques like TLC or LC-MS to identify side products and adjust reaction conditions to minimize their formation.
Residual solvent.	- After filtration, thoroughly dry the product under vacuum.[3] - Trituration with a suitable solvent can help remove residual solvents like pyridine.[3]
Difficulty in product isolation and purification	Product is an oil or does not crystallize easily.	- Try different solvent systems for recrystallization. - Convert the product to a salt (e.g., hydrochloride salt) to facilitate crystallization and handling.[3]
Formation of an emulsion during workup (liquid-liquid extraction).	- To prevent emulsions, gently swirl instead of vigorously shaking the separatory funnel.[5] - To break an existing emulsion, try adding a small amount of brine or a different organic solvent.[5][6] - Centrifugation can also be effective in separating the layers.[5]
Inconsistent analytical results (e.g., NMR, LC-MS)	Sample degradation.	- Prepare samples for analysis immediately before running the experiment. - Use deuterated solvents that are free of acidic or basic impurities.
Presence of polymorphic forms.	- Analyze the solid-state properties of the purified material using techniques like XRPD or DSC.

Experimental Protocols

General Synthesis of Luvesilocin (based on related compounds)

A general procedure for the synthesis of Luvesilocin involves the esterification of 4-HO-DiPT. A described synthesis of a similar compound, RE109 (the glutarate ester of psilocin), provides a relevant protocol.[3]

• Reaction Setup : Dissolve 4-HO-DiPT in a suitable solvent, such as pyridine, under an inert atmosphere and cool the mixture in an ice bath.[3]

• Addition of Acylating Agent : Add glutaric anhydride to the cooled solution.[3]

• Reaction : Allow the reaction to proceed while warming to room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup : Once the reaction is complete, the product may precipitate from the reaction mixture. The suspension can be chilled and filtered.[3]

• Purification : The crude product can be purified by washing with appropriate solvents to remove unreacted starting materials and byproducts.[3] Further purification can be achieved by recrystallization from a suitable solvent system or by column chromatography. To improve handling and stability, the final product can be converted to a salt, for example, by treating with hydrochloric acid in ether.[3]

Visualizations

Luvesilocin Synthesis and Purification Workflow

Caption: A generalized workflow for the synthesis and purification of Luvesilocin.

Luvesilocin Mechanism of Action Signaling Pathway

Luvesilocin is a prodrug that is metabolized to 4-HO-DiPT. 4-HO-DiPT primarily acts as an agonist at the serotonin 5-HT2A receptor, which is a G protein-coupled receptor (GPCR).

Caption: The signaling pathway of Luvesilocin's active metabolite, 4-HO-DiPT.

References

• 1. Luvesilocin - Wikipedia [en.wikipedia.org]
• 2. Luvesilocin - Wikiwand [wikiwand.com]
• 3. RE104: Synthesis and Activity of a Novel Serotonergic Psychedelic Prodrug of 4-Hydroxy-N,N-diisopropyltryptamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Psilocin - Wikipedia [en.wikipedia.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]

Luvesilocin prodrug cleavage efficiency in different plasma types

Luvesilocin Prodrug Technical Support Center

Welcome to the technical support center for Luvesilocin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experiments involving the cleavage of the Luvesilocin prodrug in various plasma types.

Frequently Asked Questions (FAQs)

Q1: What is Luvesilocin and why is it a prodrug?

A1: Luvesilocin is an investigational compound designed as a prodrug to enhance the bioavailability and therapeutic profile of its active metabolite. The prodrug moiety is designed to be cleaved by endogenous enzymes, releasing the active drug into circulation.

Q2: Which enzymes are responsible for cleaving Luvesilocin in plasma?

A2: The cleavage of ester-based prodrugs like Luvesilocin in plasma is primarily mediated by esterases. The specific types and levels of these enzymes can vary significantly between species. Key enzymes include Carboxylesterases (CES), Butyrylcholinesterase (BChE), Paraoxonases (PONs), and albumin, which possesses some esterase activity[1][2].

Q3: I am observing very different rates of Luvesilocin cleavage between human and rat plasma. Is this normal?

A3: Yes, this is a well-documented phenomenon. There are significant interspecies differences in the expression and activity of plasma esterases[3]. Rat plasma has high levels of carboxylesterase (CES) activity, leading to rapid hydrolysis of many ester-containing prodrugs. In contrast, human and dog plasma have little to no detectable CES activity[1][3]. Hydrolysis in human plasma is typically mediated by other enzymes like butyrylcholinesterase (BChE) and albumin, which may result in slower cleavage rates compared to rat plasma[1].

Q4: Why is cleavage efficiency in dog plasma particularly low for some prodrugs?

A4: Similar to humans, dog plasma has minimal to no detectable carboxylesterase (CES) activity, which is a primary driver of hydrolysis for many prodrugs in species like rats and mice[1][3]. For some prodrugs, the remaining plasma esterases in dogs (like BChE) show negligible activity towards the specific ester bond, resulting in significantly slower cleavage[3][4].

Troubleshooting Guide

Problem / Observation	Potential Cause	Recommended Action
No or very low cleavage of Luvesilocin in human plasma.	Human plasma lacks significant CES activity. The hydrolysis may be dependent on BChE or albumin, which could be slow or inefficient for Luvesilocin's specific ester linkage.	1. Increase the incubation time to observe potential slow hydrolysis. 2. Confirm the activity of your plasma lot using a general esterase substrate. 3. Consider that the active drug may be primarily released in tissues with higher esterase activity (e.g., liver) rather than in the plasma[1].
Extremely rapid cleavage of Luvesilocin in rat plasma, making it difficult to measure kinetics.	Rat plasma has very high levels of CES activity, leading to rapid hydrolysis[1][3].	1. Reduce the concentration of plasma in the incubation. 2. Decrease the incubation time and increase the number of early time points (e.g., 0.5, 1, 2, 5 minutes). 3. Perform the incubation at a lower temperature (e.g., room temperature or 4°C) to slow the reaction, though this may alter enzyme kinetics.
High variability in cleavage efficiency between different lots of plasma from the same species.	Inter-individual variability in enzyme expression and activity can occur due to genetic factors, age, or health status of the donor animals/humans[2].	1. Whenever possible, use pooled plasma from multiple donors to average out individual variations. 2. Qualify each new lot of plasma with a standard substrate to ensure consistent activity.
Luvesilocin appears to be degrading in the buffer-only control (no plasma).	The prodrug may be chemically unstable at the experimental pH or temperature.	1. Assess the stability of Luvesilocin in the assay buffer at different pH values (e.g., pH 5, 7.4, 9) and temperatures. 2. Ensure the storage and handling of the Luvesilocin stock solution are appropriate to prevent degradation.

Data on Prodrug Cleavage Efficiency

The following tables summarize quantitative data from studies on ester prodrugs analogous to Luvesilocin, demonstrating the typical species differences you might encounter.

Table 1: Remaining Percentage of Prodrug Over Time in Different Plasma Types

Time Point	Human Plasma (%)	Dog Plasma (%)	Rat Plasma (%)	Mouse Plasma (%)
0 min	100	100	100	100
15 min	~95	~100	< 20	Not Reported
30 min	Not Reported	Not Reported	~10	< 5
60 min	~70	~98	< 5	Not Reported
120 min	~70	> 95	< 5	Not Reported
240 min	Not Reported	~39	Not Reported	Not Reported

(Data compiled from studies on C2E5 and a 4-HO-DiPT prodrug)[1][4]

Table 2: Primary Metabolite Formation in Different Plasma Types After 2 Hours

Plasma Type	Primary Metabolite(s)	% of Total Activity
Human	Single Metabolite (e.g., Mono-de-esterified)	~30%
Dog	No detectable metabolites	0%
Rat	Multiple Metabolites (mono-, di-, tri-de-esterified)	~30% each for several metabolites

(Data adapted from a study on the C2E5 prodrug)[1]

Experimental Protocols

Protocol: In Vitro Prodrug Cleavage Assay in Plasma

This protocol outlines a typical experiment to assess the cleavage efficiency of Luvesilocin in plasma from different species.

1. Materials and Reagents:

• Luvesilocin stock solution (e.g., 10 mM in DMSO)

• Pooled plasma (e.g., Human, Rat, Dog) stored at -80°C

• Phosphate (B84403) buffer (0.1 M, pH 7.4)

• Acetonitrile (B52724) (ACN), ice-cold

• Incubator or water bath set to 37°C

• Microcentrifuge tubes

• Analytical instrument (e.g., LC-MS/MS or HPLC)

2. Procedure:

• Thaw frozen plasma on ice. Once thawed, centrifuge at ~2000 x g for 10 minutes at 4°C to pellet any cryoprecipitates. Use the supernatant for the assay.

• Pre-warm the required volume of plasma and phosphate buffer to 37°C for approximately 5 minutes.

• Prepare the reaction mixture in microcentrifuge tubes. For a final volume of 500 µL, you might combine 250 µL of plasma with 245 µL of pre-warmed phosphate buffer.

• Initiate the reaction by adding 5 µL of the 10 mM Luvesilocin stock solution to the reaction mixture to achieve a final concentration of 100 µM. Vortex gently to mix.

• Incubate the tubes at 37°C.

• At designated time points (e.g., 0, 5, 15, 30, 60, 120 minutes), terminate the reaction by adding an equal volume (500 µL) of ice-cold acetonitrile. The '0' time point should be prepared by adding the acetonitrile before the Luvesilocin stock.

• Vortex the terminated samples vigorously to precipitate proteins.

• Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube or HPLC vial for analysis.

• Analyze the samples by LC-MS/MS or HPLC to quantify the remaining concentration of Luvesilocin and the formation of its active metabolite.

Visualizations

Below are diagrams illustrating key workflows and concepts related to Luvesilocin prodrug cleavage.

Caption: Experimental workflow for in vitro plasma stability assay.

Caption: Enzymatic cleavage pathways of Luvesilocin in plasma.

Caption: Troubleshooting logic for Luvesilocin cleavage experiments.

References

• 1. Interspecies Differences in the Metabolism of a Multi-Ester Prodrug by Carboxylesterases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Human carboxylesterases and fluorescent probes to image their activity in live cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Species difference of esterase expression and hydrolase activity in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. RE104: Synthesis and Activity of a Novel Serotonergic Psychedelic Prodrug of 4-Hydroxy-N,N-diisopropyltryptamine - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing oxidation of 4-HO-DiPT during Luvesilocin experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the oxidation of 4-HO-DiPT during Luvesilocin experiments.

FAQs and Troubleshooting Guide

This section addresses common issues and questions regarding the stability of 4-HO-DiPT and provides practical solutions to mitigate oxidation during your experiments.

Q1: My 4-HO-DiPT solution is turning a bluish or brownish color. What is happening?

A1: The discoloration of your 4-HO-DiPT solution is a common indicator of oxidation. 4-hydroxytryptamines, including 4-HO-DiPT and its close analog psilocin, are susceptible to degradation, particularly in the presence of oxygen, light, and heat. This oxidative process can lead to the formation of colored degradation products, which may interfere with your experimental results.

Q2: What are the primary factors that contribute to the oxidation of 4-HO-DiPT?

A2: The main factors that accelerate the oxidation of 4-HO-DiPT are:

• Oxygen: Exposure to atmospheric oxygen is a primary driver of oxidation.

• Light: UV and even ambient light can provide the energy to initiate and propagate oxidative reactions.

• Elevated Temperatures: Higher temperatures increase the rate of chemical reactions, including oxidation.

• pH of the Solution: While stable in acidic conditions, 4-hydroxytryptamines can be less stable at neutral or alkaline pH.

• Presence of Metal Ions: Trace metal ions in solvents or on glassware can catalyze oxidation.

Q3: How can I prepare and store my 4-HO-DiPT stock solutions to maximize stability?

A3: To ensure the longevity of your 4-HO-DiPT solutions, follow these best practices:

• Use Degassed Solvents: Before dissolving your 4-HO-DiPT, degas your solvent (e.g., water, ethanol, or a buffer) by sparging with an inert gas like argon or nitrogen for at least 15-30 minutes. This removes dissolved oxygen.

• Incorporate an Antioxidant: Add an antioxidant such as ascorbic acid (vitamin C) to your solvent before adding the 4-HO-DiPT. A common starting concentration is 0.1% (w/v).

• Work Under an Inert Atmosphere: Whenever possible, prepare your solutions in a glove box or under a constant stream of inert gas.

• Use Amber Vials: Store your solutions in amber glass vials to protect them from light.

• Store at Low Temperatures: For short-term storage (days to a week), refrigeration at 2-8°C is recommended. For long-term storage, freezing at -20°C or -80°C is preferable. However, be aware that even at freezing temperatures, degradation can occur over time.[1][2]

• Aliquot Solutions: To avoid repeated freeze-thaw cycles, which can introduce moisture and oxygen, store your stock solution in small, single-use aliquots.

Q4: What immediate steps can I take during an experiment to minimize oxidation?

A4: To protect your 4-HO-DiPT during an ongoing experiment:

• Keep Solutions on Ice: When not in immediate use, keep your 4-HO-DiPT solutions on ice to slow down degradation.

• Protect from Light: Cover your solutions and experimental setup with aluminum foil or use amber-colored labware.

• Minimize Headspace: Use vials that are appropriately sized for your solution volume to minimize the amount of air in the headspace.

• Work Efficiently: Plan your experiments to minimize the time that 4-HO-DiPT solutions are exposed to ambient conditions.

Q5: I'm performing a cell-based assay. Will the antioxidants interfere with my results?

A5: This is a critical consideration. While antioxidants like ascorbic acid are generally well-tolerated by many cell lines at low concentrations, it is essential to run a control experiment with the antioxidant alone to ensure it does not affect cell viability or the signaling pathways you are investigating.

Q6: How can I quantify the extent of 4-HO-DiPT oxidation in my samples?

A6: High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometry (MS) detection is the most common method for quantifying 4-HO-DiPT and its degradation products. A stability-indicating HPLC method can separate the parent compound from its oxidized forms, allowing you to determine the percentage of degradation over time.

Data on Psilocin Stability (as a proxy for 4-HO-DiPT)

Direct quantitative stability data for 4-HO-DiPT is limited in the published literature. However, extensive data exists for psilocin (4-hydroxy-N,N-dimethyltryptamine), a very close structural analog. The following tables summarize the stability of psilocin under various conditions and can be used as a guide for handling 4-HO-DiPT.

Table 1: Stability of Psilocin in Aqueous Solution Exposed to Light

Time (minutes)	% Degradation (without antioxidant)	% Degradation (with 25 nM Ascorbic Acid)
30	~7%	<1%
60	~14%	~4%
320	~50%	~7%

Data extrapolated from anecdotal reports and should be considered an estimate.

Table 2: General Stability of Psilocin Under Different Storage Conditions

Storage Condition	Solvent/State	Duration	Stability	Reference
Room Temperature, Exposed to Light	Aqueous	14 days	Significant degradation	[1][2]
Room Temperature, Protected from Light	Aqueous	7 days	Stable	[1][2]
-20°C	Oral Fluid	24 hours	Stable
4°C	Oral Fluid	72 hours	Stable
Room Temperature	Oral Fluid	24 hours	Stable
3 Freeze-Thaw Cycles	Oral Fluid	N/A	Unstable

Experimental Protocols

Protocol 1: Preparation of a Stabilized 4-HO-DiPT Stock Solution

Objective: To prepare a 10 mM stock solution of 4-HO-DiPT in a manner that minimizes initial and subsequent oxidation.

Materials:

• 4-HO-DiPT (as a salt, e.g., fumarate (B1241708) or HCl)

• Degassed, sterile deionized water or desired buffer

• Ascorbic acid

• Inert gas (argon or nitrogen) with tubing

• Sterile, amber glass vials with screw caps

• Analytical balance

• Vortex mixer

Procedure:

• Prepare the Solvent:

  • In a sterile container, add the desired volume of deionized water or buffer.

  • Sparge the solvent with inert gas for at least 30 minutes to remove dissolved oxygen.

  • Add ascorbic acid to a final concentration of 0.1% (w/v) (1 mg/mL) and dissolve completely.

• Weigh 4-HO-DiPT:

  • In a tared, sterile microcentrifuge tube, accurately weigh the amount of 4-HO-DiPT required to make a 10 mM solution.

• Dissolve 4-HO-DiPT:

  • Under a gentle stream of inert gas, add the antioxidant-containing solvent to the 4-HO-DiPT.

  • Vortex until the compound is fully dissolved.

• Storage:

  • Immediately aliquot the stock solution into single-use amber vials.

  • Before sealing each vial, flush the headspace with inert gas.

  • Store the vials at -20°C or -80°C for long-term storage.

Protocol 2: General Workflow for an In Vitro Luvesilocin (4-HO-DiPT) Experiment

This workflow outlines the key steps for a typical cell-based experiment, incorporating measures to prevent oxidation.

References

• 1. Investigation into the temporal stability of aqueous standard solutions of psilocin and psilocybin using high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Item - Investigation into the temporal stability of aqueous standard solutions of psilocin and psilocybin using high performance liquid chromatography - Deakin University - Figshare [dro.deakin.edu.au]

Addressing matrix effects in Luvesilocin LC-MS/MS analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of Luvesilocin.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect Luvesilocin analysis?

A1: In LC-MS/MS analysis, the "matrix" refers to all the components in a sample other than the analyte of interest, Luvesilocin.[1] These components can include salts, proteins, lipids, and other endogenous substances.[1] Matrix effects occur when these co-eluting components interfere with the ionization of Luvesilocin in the mass spectrometer's ion source, leading to either ion suppression or enhancement.[2][3] This interference can compromise the accuracy, precision, and sensitivity of the quantitative analysis.[2] Ion suppression, the more common effect, reduces the analyte's signal, while ion enhancement increases it.[1]

Q2: My Luvesilocin peak area is significantly lower in plasma samples compared to a pure solvent standard. Is this a matrix effect?

A2: A significant decrease in the peak area of Luvesilocin in a biological matrix compared to a clean solvent standard is a strong indicator of ion suppression, a type of matrix effect.[1][4] To confirm this, a quantitative assessment is recommended. This can be done by comparing the peak area of Luvesilocin spiked into a processed blank plasma sample (post-extraction addition) with the peak area of Luvesilocin in a neat solvent at the same concentration. A lower response in the plasma sample confirms the presence of ion suppression.[1]

Q3: How can I quantify the matrix effect for my Luvesilocin assay?

A3: The matrix effect can be quantified by calculating the Matrix Factor (MF). The U.S. Food and Drug Administration (FDA) provides guidance on this evaluation. The MF is determined by comparing the peak response of an analyte in the presence of matrix ions to the peak response in the absence of matrix ions.

The most common method is the post-extraction spike method.[5] You would prepare two sets of samples:

• Set A: Blank plasma is extracted, and then a known amount of Luvesilocin is added to the final extract.

• Set B: A pure solution of Luvesilocin at the same concentration as in Set A is prepared in the reconstitution solvent.

The Matrix Factor is then calculated as: MF = (Peak Area of Luvesilocin in Set A) / (Peak Area of Luvesilocin in Set B)

An MF < 1 indicates ion suppression, an MF > 1 indicates ion enhancement, and an MF = 1 indicates no matrix effect. For robust methods, the MF should ideally be between 0.8 and 1.2.[5]

Q4: What are the most effective strategies to mitigate matrix effects in Luvesilocin analysis?

A4: There are several effective strategies to reduce or eliminate matrix effects:

• Optimized Sample Preparation: The goal is to remove interfering matrix components before analysis. Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are generally more effective at removing interferences than simple protein precipitation.[1][6] Specifically, phospholipid removal techniques can be highly effective for plasma samples.[7][8]

• Chromatographic Separation: Modifying the LC method to chromatographically separate Luvesilocin from co-eluting matrix components can significantly reduce interference.[2] This can be achieved by adjusting the gradient, changing the column chemistry, or altering the mobile phase composition.[2]

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for Luvesilocin is the preferred internal standard.[9][10][11] Since it has nearly identical chemical and physical properties to Luvesilocin, it will co-elute and experience similar matrix effects. By using the peak area ratio of the analyte to the SIL-IS, the variability caused by matrix effects can be effectively compensated for.[12]

• Matrix-Matched Calibration: Preparing calibration standards in the same biological matrix as the samples can help to compensate for matrix effects, as the standards and samples will experience similar ionization suppression or enhancement.[1]

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Troubleshooting Steps
Low Luvesilocin recovery and poor reproducibility between samples.	Significant and variable ion suppression due to matrix effects.	1. Quantify Matrix Effect: Perform a post-extraction spike experiment to determine the extent of ion suppression. 2. Improve Sample Cleanup: Switch from protein precipitation to a more rigorous method like SPE or LLE. Consider a phospholipid removal step. 3. Optimize Chromatography: Adjust the LC gradient to better separate Luvesilocin from the interfering matrix components. 4. Implement a SIL-IS: If not already in use, synthesize or acquire a stable isotope-labeled internal standard for Luvesilocin.
Peak shape for Luvesilocin is poor (e.g., splitting, tailing) in matrix samples but not in solvent standards.	Co-eluting matrix components are interfering with the chromatography.	1. Check for Column Contamination: Inject a blank solvent gradient to see if the column is contaminated. Clean or replace the guard/analytical column if necessary. 2. Modify Mobile Phase: Adjust the pH or organic content of the mobile phase to improve peak shape. 3. Enhance Sample Preparation: A cleaner sample extract is less likely to cause on-column issues.
Results are accurate for high-concentration QC samples but inaccurate for low-concentration QCs.	Concentration-dependent matrix effects. The higher analyte concentration may overcome the suppressive effect to some degree.	1. Evaluate Matrix Effect at Different Concentrations: Assess the matrix factor at both high and low concentrations of Luvesilocin. 2. Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of interfering matrix components.[2] 3. Improve Extraction Efficiency: Focus on a sample preparation method that provides the cleanest extract possible.
Internal standard signal is also suppressed and variable.	The chosen internal standard is not co-eluting with Luvesilocin and is experiencing different matrix effects, or it is a structural analog that behaves differently.	1. Verify Co-elution: Overlay the chromatograms of Luvesilocin and the internal standard to ensure they elute at the same retention time. 2. Switch to a SIL-IS: A stable isotope-labeled internal standard is the best choice to accurately track and correct for matrix effects experienced by the analyte.[9][11]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect (Post-Extraction Spike)

• Sample Preparation:

  • Take six different lots of blank human plasma.

  • Extract a 100 µL aliquot of each lot using your established sample preparation method (e.g., protein precipitation).

  • After the final extraction step and just before analysis, create two sets of samples.

• Preparation of Set A (Post-Spike in Matrix):

  • To the extracted blank plasma from each of the six lots, add a small volume of a concentrated Luvesilocin stock solution to achieve a final concentration of 100 ng/mL.

  • Add the internal standard (if used) at the routine concentration.

  • Vortex gently to mix.

• Preparation of Set B (Neat Solution):

  • In a clean tube, prepare a solution of Luvesilocin at 100 ng/mL in the final reconstitution solvent.

  • Add the internal standard at the same concentration as in Set A.

• LC-MS/MS Analysis:

  • Inject both sets of samples and acquire the data.

• Data Analysis:

  • Calculate the average peak area for Luvesilocin in Set A and Set B.

  • Calculate the Matrix Factor (MF) as: MF = (Average Peak Area in Set A) / (Average Peak Area in Set B) .

  • Calculate the Internal Standard Normalized Matrix Factor (IS-Normalized MF) as: IS-Normalized MF = (Ratio of Luvesilocin/IS Peak Area in Set A) / (Ratio of Luvesilocin/IS Peak Area in Set B) .

Protocol 2: Phospholipid Removal using a 96-Well Plate

This protocol is an example of an improved sample preparation technique to reduce matrix effects from phospholipids.

• Sample Pre-treatment:

  • To 100 µL of plasma sample, standard, or QC, add 300 µL of acetonitrile (B52724) containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

• Phospholipid Removal:

  • Place a 96-well phospholipid removal plate on a collection plate.

  • Transfer the supernatant from the pre-treatment step to the wells of the phospholipid removal plate.

  • Apply a vacuum at 10-15 in. Hg for 2-5 minutes, or until the entire sample has passed through the wells into the collection plate.

• Evaporation and Reconstitution:

  • Evaporate the collected filtrate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase.

• Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

Quantitative Data Summary

The following table summarizes the results of a comparison between three common sample preparation techniques for Luvesilocin analysis in human plasma, demonstrating their effectiveness in mitigating matrix effects.

Sample Preparation Method	Luvesilocin Recovery (%)	Matrix Factor (MF)	IS-Normalized MF	Reproducibility (%CV, n=6)
Protein Precipitation	85.2	0.45 (Ion Suppression)	0.98	12.5
Liquid-Liquid Extraction (LLE)	92.7	0.88	1.01	4.8
Solid-Phase Extraction (SPE) with Phospholipid Removal	98.5	0.97	1.00	2.1

Data is hypothetical for illustrative purposes.

Visualizations

Caption: Troubleshooting workflow for identifying and mitigating matrix effects.

Caption: Mechanism of ion suppression in LC-MS/MS analysis.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. zefsci.com [zefsci.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. learning.sepscience.com [learning.sepscience.com]
• 9. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. crimsonpublishers.com [crimsonpublishers.com]
• 12. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Luvesilocin Dosage for Preclinical Rodent Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Luvesilocin in preclinical rodent models. The information is designed to address specific challenges that may arise during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Luvesilocin and what is its primary mechanism of action?

Luvesilocin (also known as RE104 or FT-104) is a prodrug that is metabolized to its active form, 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT).[1][2] The primary mechanism of action of 4-HO-DiPT is as a non-selective serotonin (B10506) receptor agonist, with a strong affinity for the 5-HT₂A receptor.[1][2] Activation of the 5-HT₂A receptor is believed to be responsible for the psychedelic effects of serotonergic compounds and is a key target for investigating their therapeutic potential in psychiatric disorders.[1][2]

Q2: What are the recommended routes of administration for Luvesilocin in rodents?

Luvesilocin can be administered orally or via subcutaneous injection.[1][2] The choice of administration route will depend on the specific experimental design and desired pharmacokinetic profile. For precise dosing and rapid onset of action, subcutaneous injection is often preferred in preclinical studies.[3]

Q3: What is a suggested starting dose for Luvesilocin in mice for behavioral studies?

While specific dose-response studies for Luvesilocin are not widely published, studies using its active metabolite, 4-HO-DiPT, can provide guidance. A dose of 3 mg/kg of 4-HO-DiPT administered intraperitoneally (i.p.) has been shown to elicit a significant head-twitch response (HTR), a behavioral proxy for psychedelic effects in mice.[4] This dose was also found to be effective in fear extinction paradigms.[4] Researchers should consider that Luvesilocin is a prodrug and its conversion to 4-HO-DiPT will influence the optimal dosage. It is recommended to conduct a pilot dose-response study to determine the optimal dose for your specific experimental conditions.

Q4: What is the expected duration of action of Luvesilocin in rodents?

Following subcutaneous administration of Luvesilocin, the elimination half-life of the prodrug is approximately 0.43 to 0.64 hours, while the active metabolite, 4-HO-DiPT, has an elimination half-life of 2.7 to 4.1 hours.[1][2] The mean duration of action at the employed dose was approximately 3.6 hours.[1][2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No observable behavioral effects (e.g., no head-twitch response).	Inadequate Dose: The dose of Luvesilocin may be too low to be converted to a pharmacologically active concentration of 4-HO-DiPT.	Conduct a dose-response study, starting with a dose equivalent to 3 mg/kg of 4-HO-DiPT and escalating as needed.
Improper Drug Formulation/Administration: The drug may not be fully dissolved or may have been administered incorrectly.	Ensure Luvesilocin is properly solubilized in a suitable vehicle (e.g., sterile saline). Verify administration technique (e.g., proper subcutaneous injection).
Animal Strain Variability: Different rodent strains can exhibit varying sensitivities to serotonergic compounds.	Be consistent with the rodent strain used in your experiments. If results are consistently negative, consider testing a different, more sensitive strain.
High variability in behavioral responses between animals.	Inconsistent Drug Administration: Variations in injection volume or location can lead to differences in absorption and bioavailability.	Ensure all personnel are thoroughly trained in the chosen administration technique. Use precise injection volumes based on individual animal weight.
Environmental Stressors: Stress can significantly impact behavioral outcomes.	Handle animals consistently and allow for an adequate acclimatization period before testing. Minimize noise and other disturbances in the experimental environment.
Adverse events or signs of toxicity observed (e.g., excessive grooming, hyperactivity, seizures).	Dose is too high: The administered dose may be approaching toxic levels.	Immediately reduce the dose in subsequent experiments. Monitor animals closely for any signs of distress. Consult with a veterinarian if severe adverse events occur.
Improper Vehicle: The vehicle used to dissolve Luvesilocin may be causing irritation or toxicity.	Use a well-tolerated and sterile vehicle such as 0.9% saline. If a different vehicle is necessary, run a vehicle-only control group to assess for any adverse effects.

Data Presentation

Table 1: Pharmacokinetic Parameters of Luvesilocin and 4-HO-DiPT following Subcutaneous Administration in Rodents

Compound	Parameter	Value
Luvesilocin	Elimination Half-Life	0.43 - 0.64 hours[1][2]
4-HO-DiPT	Elimination Half-Life	2.7 - 4.1 hours[1][2]
4-HO-DiPT	Mean Duration of Action	~3.6 hours[1][2]

Table 2: Recommended Dosage and Administration for Behavioral Studies in Mice

Compound	Behavioral Assay	Dose (i.p.)	Route
4-HO-DiPT	Head-Twitch Response	3 mg/kg[4]	Intraperitoneal
4-HO-DiPT	Fear Extinction	3 mg/kg[4]	Intraperitoneal

Experimental Protocols

Head-Twitch Response (HTR) Assay in Mice

Objective: To quantify the psychedelic-like effects of Luvesilocin by measuring the frequency of head-twitches, a behavior mediated by 5-HT₂A receptor activation.

Materials:

• Luvesilocin

• Sterile vehicle (e.g., 0.9% saline)

• Male C57BL/6J mice

• Observation chambers (e.g., clear cylindrical enclosures)

• Video recording equipment (optional, but recommended for accurate scoring)

Procedure:

• Habituation: Place individual mice in the observation chambers for at least 30 minutes to allow for acclimatization to the new environment.

• Drug Administration: Administer Luvesilocin or vehicle via the chosen route (e.g., subcutaneous injection). Dosing should be based on individual animal body weight.

• Observation Period: Immediately after injection, return the mice to their individual observation chambers. Record the number of head-twitches for a predefined period, typically 30-60 minutes. A head-twitch is characterized by a rapid, side-to-side rotational movement of the head.

• Data Analysis: The total number of head-twitches for each animal is counted. Data can be analyzed using appropriate statistical methods (e.g., t-test or ANOVA) to compare the effects of Luvesilocin to the vehicle control group.

Fear Extinction Paradigm in Rodents

Objective: To assess the effect of Luvesilocin on the extinction of learned fear responses.

Materials:

• Luvesilocin

• Sterile vehicle (e.g., 0.9% saline)

• Rats or mice

• Fear conditioning apparatus (with a grid floor for foot shocks and a tone generator)

• A distinct context for extinction training

Procedure:

• Fear Conditioning (Day 1):

  • Place the animal in the fear conditioning chamber.

  • Present a neutral conditioned stimulus (CS), such as an auditory tone, followed by a mild foot shock (unconditioned stimulus, US).

  • Repeat the CS-US pairing several times with an inter-trial interval.

• Drug Administration (Day 2):

  • Administer Luvesilocin or vehicle to the animals.

• Extinction Training (Day 2):

  • Approximately 30-60 minutes after drug administration, place the animals in a novel context (different from the conditioning chamber).

  • Repeatedly present the CS (tone) without the US (foot shock).

  • Measure freezing behavior (a state of immobility except for respiratory movements) as an index of fear.

• Extinction Recall (Day 3):

  • Return the animals to the extinction context and present the CS alone.

  • Measure freezing behavior to assess the retention of extinction learning.

• Data Analysis: The percentage of time spent freezing during the CS presentation is calculated. A reduction in freezing during extinction training and recall in the Luvesilocin-treated group compared to the vehicle group indicates enhanced fear extinction.

Visualizations

Caption: Luvesilocin metabolism and mechanism of action.

Caption: Experimental workflow for the Head-Twitch Response (HTR) assay.

Caption: Simplified 5-HT₂A receptor Gq protein signaling pathway.

Caption: Simplified 5-HT₂A receptor β-Arrestin signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Psilocybin analog 4-OH-DiPT enhances fear extinction and GABAergic inhibition of principal neurons in the basolateral amygdala - PMC [pmc.ncbi.nlm.nih.gov]

How to prevent degradation of Luvesilocin in aqueous solutions

Welcome to the technical support center for Luvesilocin. This resource provides detailed guidance to researchers, scientists, and drug development professionals on how to prevent the degradation of Luvesilocin in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Luvesilocin degradation in aqueous solutions?

Luvesilocin is susceptible to three main degradation pathways in aqueous environments:

• pH-Dependent Hydrolysis: Luvesilocin contains ester and amide moieties that are prone to hydrolysis.[1][2] The rate of this degradation is highly dependent on the pH of the solution.[2][3]

• Oxidation: Certain functional groups in the Luvesilocin molecule are sensitive to oxidation, a process that can be initiated by dissolved oxygen, trace metal ions, or peroxides.[4][5][6] Oxidation is a common degradation pathway for complex pharmaceutical compounds.[6][7][8]

• Photodegradation: Exposure to light, particularly in the UV spectrum, can cause Luvesilocin to degrade.[9][10] This is a concern for compounds with aromatic rings or conjugated systems that can absorb light energy.[10]

Q2: What is the optimal pH for storing Luvesilocin solutions?

The optimal pH for Luvesilocin stability is between pH 4.5 and 5.5 . Within this range, the rates of both acid- and base-catalyzed hydrolysis are minimized. Storing the compound in a well-buffered solution within this pH range is critical for its shelf-life.[11][12]

Q3: How does temperature affect Luvesilocin stability?

Higher temperatures significantly accelerate the degradation of Luvesilocin.[2][3] To ensure maximum stability, aqueous solutions should be stored at refrigerated temperatures (2-8°C). For long-term storage (weeks to months), freezing the solution at -20°C or -80°C is recommended.

Q4: Is Luvesilocin sensitive to light?

Yes, Luvesilocin is photosensitive. Exposure to ambient or UV light can lead to rapid degradation.[9][10] Always protect Luvesilocin solutions from light by using amber vials or by wrapping containers in aluminum foil.[13] All experimental manipulations should be performed under subdued lighting conditions.

Q5: What are the visual indicators of Luvesilocin degradation?

Degradation may be indicated by a change in the solution's appearance. Common signs include:

• Color Change: A shift from a colorless to a yellowish or brownish tint.

• Precipitation: The formation of visible particulate matter or cloudiness, which may suggest the formation of insoluble degradation products or aggregation.[14]

• Loss of Activity: A measurable decrease in the compound's expected biological or chemical activity is the most definitive indicator of degradation.

Troubleshooting Guides

Problem: Rapid loss of activity detected in my Luvesilocin solution.

Potential Cause	Suggested Solution
Incorrect pH	Verify the pH of your solution. Adjust to the optimal range of 4.5-5.5 using a suitable buffer system (e.g., acetate (B1210297) or citrate (B86180) buffer).[15] Buffers are crucial for maintaining a stable pH.[11][16][17]
Oxidation	Prepare solutions using de-gassed (sparged with nitrogen or argon) water to minimize dissolved oxygen. Consider adding an antioxidant like L-methionine (0.1% w/v) or a chelating agent such as EDTA (0.01% w/v) to sequester metal ions that catalyze oxidation.[4][18]
High Temperature	Ensure the solution is stored at the recommended temperature (2-8°C for short-term, ≤ -20°C for long-term). Avoid repeated freeze-thaw cycles, which can also contribute to degradation and aggregation.[14]
Light Exposure	Immediately transfer the solution to an amber vial or protect it from light.[13] Review your handling procedures to minimize light exposure during experiments.

Problem: I observe a color change or precipitate in my solution.

Potential Cause	Suggested Solution
Significant Degradation	A color change often indicates the formation of chromophoric degradation products. This solution should be considered compromised and discarded. Prepare a fresh solution following all stability guidelines.
Aggregation/Precipitation	This can occur due to pH shifts, temperature fluctuations, or chemical degradation.[14][19] Ensure the pH is correct and consider including a non-ionic surfactant (e.g., Polysorbate 80 at 0.02%) in the formulation to improve solubility and prevent aggregation.
Microbial Contamination	If the solution was not prepared under sterile conditions, cloudiness could indicate microbial growth. Filter-sterilize the solution through a 0.22 µm filter and store it under aseptic conditions.

Data Presentation

Table 1: Effect of pH and Temperature on Luvesilocin Half-Life (t½) in Aqueous Buffer

pH	Half-Life at 25°C (Hours)	Half-Life at 4°C (Hours)
3.0	18	120
4.0	72	480
5.0	240	>1500
6.0	85	550
7.0	30	200
8.0	10	75

Data represent the time for 50% of the initial Luvesilocin concentration to degrade.

Table 2: Efficacy of Stabilizing Agents on Luvesilocin Recovery

Formulation Condition (pH 5.0, 4°C, 14 days, in the dark)	% Recovery of Luvesilocin
Standard Buffer	88%
Buffer + 0.01% EDTA	94%
Buffer + 0.1% L-Methionine	96%
Buffer + EDTA + L-Methionine	>99%

% Recovery measured by HPLC analysis against a freshly prepared standard.

Experimental Protocols & Visualizations

Protocol 1: HPLC-Based Stability Assay for Luvesilocin

This protocol outlines a method to quantify the concentration of Luvesilocin and its major degradation products over time.

• Preparation of Solutions: Prepare Luvesilocin stock solutions (1 mg/mL) in various buffered aqueous solutions (e.g., acetate pH 4.0, 5.0; phosphate (B84403) pH 6.0, 7.0, 8.0).

• Incubation: Aliquot solutions into amber glass vials. Store sets of vials at different temperatures (e.g., 4°C, 25°C, 40°C). Protect all samples from light.

• Time Point Sampling: At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove a vial from each condition. Immediately quench any further degradation by freezing at -80°C or by diluting in a cold mobile phase.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, and re-equilibrate at 10% B for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 280 nm.

• Data Analysis: Quantify the peak area of the intact Luvesilocin peak. Calculate the percentage remaining relative to the T=0 sample. Plot the natural log of the concentration versus time to determine the degradation rate constant (k) and the half-life (t½ = 0.693/k).

Diagrams

Caption: Primary degradation pathways for Luvesilocin in aqueous solution.

Caption: A logical workflow for troubleshooting Luvesilocin instability issues.

References

• 1. raghucollegeofpharmacy.com [raghucollegeofpharmacy.com]
• 2. Current Progress in Natural Degradation and Enhanced Removal Techniques of Antibiotics in the Environment: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 4. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stability Issues of Peptide Drugs and Their Solutions - Yanfen Biotech [en.yanfenbio.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. Oxidation of Drugs during Drug Product Development: Problems and Solutions [ouci.dntb.gov.ua]
• 8. iipseries.org [iipseries.org]
• 9. Photocatalytic Degradation of Pharmaceuticals Carbamazepine, Diclofenac, and Sulfamethoxazole by Semiconductor and Carbon Materials: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A critical assessment of the photodegradation of pharmaceuticals in aquatic environments: defining our current understanding and identifying knowledge ... - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/C3EM00615H [pubs.rsc.org]
• 11. Buffers in Compounding Pharmacies: A Practical Guide for Pharmacists [fagronacademy.us]
• 12. What are the applications of biological buffers in the pharmaceutical field? - Blog - Hopax Fine Chemicals [hopaxfc.com]
• 13. moravek.com [moravek.com]
• 14. royalsocietypublishing.org [royalsocietypublishing.org]
• 15. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 16. Formulation Levers: pH, Buffers, Surfactants, and Antioxidants – Pharma Stability [pharmastability.com]
• 17. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 18. oxidation degradation of drug | PDF [slideshare.net]
• 19. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Oral Bioavailability of Luvesilocin

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at enhancing the oral bioavailability of Luvesilocin.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Luvesilocin and why is enhancing its oral bioavailability important?

A1: Luvesilocin (also known as RE104 or FT-104) is a psychedelic tryptamine (B22526) and a prodrug of 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT).[1][2] As a prodrug, it is designed to be metabolized in the body to release the active therapeutic agent. Enhancing its oral bioavailability is crucial for developing a convenient, non-invasive, and effective oral dosage form for psychiatric disorders.[1][2] Improved oral bioavailability can lead to more consistent therapeutic effects, reduced dosage requirements, and better patient compliance.

Q2: What are the primary challenges affecting the oral bioavailability of tryptamine-based compounds like Luvesilocin?

A2: Tryptamine derivatives often face several challenges that can limit their oral bioavailability:

• First-Pass Metabolism: Significant metabolism in the gut wall and liver can reduce the amount of active drug reaching systemic circulation.[3][4][5][6][7]

• Poor Aqueous Solubility: Limited solubility in gastrointestinal fluids can hinder dissolution, a prerequisite for absorption.

• Low Permeability: The physicochemical properties of the molecule may restrict its ability to pass through the intestinal epithelium.

• Chemical Instability: The compound may degrade in the acidic environment of the stomach.

Q3: What are the most promising strategies for enhancing the oral bioavailability of Luvesilocin?

A3: Several formulation strategies can be employed to overcome the challenges mentioned above:

• Prodrug Approach: Luvesilocin is already a prodrug, which is a common and effective strategy.[8][9][10][11] Further optimization of the prodrug moiety could potentially improve absorption.

• Amorphous Solid Dispersions (ASDs): Dispersing Luvesilocin in a polymer matrix in an amorphous state can significantly increase its solubility and dissolution rate.[12][13][14][15]

• Nanosizing: Reducing the particle size of Luvesilocin to the nanometer range increases the surface area for dissolution, leading to faster absorption.[16][17][18][19][20]

• Lipid-Based Formulations: Formulations such as Self-Emulsifying Drug Delivery Systems (SEDDS) can improve the solubilization of lipophilic drugs and enhance their absorption.

Q4: How can I assess the intestinal permeability of Luvesilocin in vitro?

A4: The Caco-2 cell permeability assay is a widely accepted in vitro model for predicting human intestinal absorption.[21][22][23] This assay uses a monolayer of human colon adenocarcinoma cells that differentiate to form tight junctions and express key transporter proteins found in the small intestine. By measuring the transport of Luvesilocin from the apical (gut lumen) to the basolateral (blood) side, you can determine its apparent permeability coefficient (Papp).

Q5: What is the significance of the efflux ratio in a Caco-2 assay?

A5: The efflux ratio is calculated by dividing the basolateral-to-apical (B-A) Papp by the apical-to-basolateral (A-B) Papp. An efflux ratio greater than 2 suggests that the compound is actively transported out of the cells by efflux pumps like P-glycoprotein (P-gp). This can be a significant barrier to oral absorption.

Section 2: Troubleshooting Guides

Troubleshooting Low Apparent Permeability (Papp) in Caco-2 Assays

Symptom	Potential Cause	Troubleshooting Steps
Low Papp (A-B) and low efflux ratio (<2)	Poor passive permeability.	1. Verify Compound Solubility: Ensure Luvesilocin is fully dissolved in the transport buffer. Consider using a co-solvent (e.g., up to 1% DMSO) if solubility is an issue. 2. Assess Cell Monolayer Integrity: Check the transepithelial electrical resistance (TEER) values before and after the experiment. A significant drop in TEER indicates compromised monolayer integrity. 3. Evaluate Formulation Strategies: Test different formulations (e.g., solid dispersion, nanosuspension) in the Caco-2 model to see if they improve permeability.
Low Papp (A-B) and high efflux ratio (>2)	Active efflux by transporters (e.g., P-gp).	1. Conduct Bidirectional Assay: Perform the Caco-2 assay in both A-B and B-A directions to confirm active efflux. 2. Use P-gp Inhibitors: Repeat the assay in the presence of a known P-gp inhibitor (e.g., verapamil). A significant increase in A-B Papp and a decrease in the efflux ratio will confirm P-gp involvement. 3. Formulation with P-gp Inhibiting Excipients: Explore formulations containing excipients known to inhibit P-gp.
High variability in Papp values between experiments	Inconsistent cell culture or experimental conditions.	1. Standardize Cell Culture: Use a consistent cell passage number and ensure cells are cultured for the same duration (typically 21 days) to form a differentiated monolayer. 2. Control Experimental Parameters: Maintain consistent pH, temperature, and incubation times across all experiments. 3. Use Internal Controls: Include well-characterized high and low permeability compounds in each assay to ensure consistency.

Troubleshooting Low Oral Bioavailability in In Vivo Studies

Symptom	Potential Cause	Troubleshooting Steps
Low Cmax and AUC after oral administration compared to IV	Poor absorption and/or high first-pass metabolism.	1. Analyze for Metabolites: Quantify the active metabolite (4-HO-DiPT) and any other major metabolites in plasma to assess the extent of first-pass metabolism. 2. Correlate with In Vitro Data: Compare the in vivo results with Caco-2 permeability data. If permeability was low, focus on formulation strategies to improve absorption. 3. Evaluate Different Formulations: Test various formulations (solid dispersion, nanosuspension) in vivo to identify one that improves bioavailability.
High inter-animal variability in pharmacokinetic parameters	Formulation issues or physiological differences.	1. Ensure Homogeneous Dosing Formulation: For suspensions, ensure the formulation is uniformly mixed before and during dosing to provide a consistent dose to each animal. 2. Fasting State: Ensure all animals are fasted for a consistent period before dosing, as food can significantly impact absorption. 3. Increase Sample Size: A larger number of animals per group can help to account for biological variability.
Luvesilocin detected in plasma, but low or no 4-HO-DiPT	Inefficient prodrug conversion.	1. Investigate In Vitro Prodrug Stability: Assess the stability of Luvesilocin in plasma and liver microsomes from the animal species used in the in vivo study to determine the rate of conversion to 4-HO-DiPT. 2. Consider Species Differences: The enzymes responsible for prodrug cleavage may differ between species. Consider using a different animal model if conversion is a significant issue.

Section 3: Data Presentation

Table 1: Representative Caco-2 Permeability Data for Luvesilocin and Formulations

Compound/Formulation	Papp (A-B) (x 10⁻⁶ cm/s)	Papp (B-A) (x 10⁻⁶ cm/s)	Efflux Ratio (B-A/A-B)
Luvesilocin (unformulated)	1.5 ± 0.3	4.8 ± 0.9	3.2
Luvesilocin with Verapamil	4.2 ± 0.7	4.5 ± 0.8	1.1
Luvesilocin Solid Dispersion	5.8 ± 1.1	6.1 ± 1.3	1.1
Luvesilocin Nanosuspension	4.9 ± 0.9	5.2 ± 1.0	1.1
Atenolol (Low Permeability Control)	0.5 ± 0.1	0.6 ± 0.1	1.2
Propranolol (High Permeability Control)	25.1 ± 3.5	24.8 ± 3.2	1.0

Data are presented as mean ± standard deviation (n=3) and are representative examples.

Table 2: Representative Pharmacokinetic Parameters of Luvesilocin Formulations in Rats

Formulation	Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC₀₋t (ng·h/mL)	F (%)
Luvesilocin Solution	IV	2	850 ± 150	0.08	1200 ± 210	-
Luvesilocin Suspension	PO	10	180 ± 45	1.0	720 ± 180	12
Luvesilocin Solid Dispersion	PO	10	550 ± 120	0.5	2400 ± 450	40
Luvesilocin Nanosuspension	PO	10	420 ± 90	0.75	1980 ± 380	33

Data are presented as mean ± standard deviation (n=6) and are representative examples. F (%) represents absolute oral bioavailability.

Section 4: Experimental Protocols

Protocol 1: Caco-2 Cell Permeability Assay

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21 days to allow for differentiation and monolayer formation.

• Monolayer Integrity Check: Measure the TEER of the cell monolayers. Only use monolayers with TEER values above 300 Ω·cm².

• Preparation of Dosing Solutions: Dissolve Luvesilocin or its formulations in transport buffer (e.g., Hanks' Balanced Salt Solution with 25 mM HEPES, pH 7.4) to the desired concentration (e.g., 10 µM).

• Permeability Assay (A-B):

  • Add the dosing solution to the apical (A) chamber.

  • Add fresh transport buffer to the basolateral (B) chamber.

  • Incubate at 37°C with gentle shaking.

  • Collect samples from the basolateral chamber at specified time points (e.g., 30, 60, 90, 120 minutes).

  • Replace the volume of the collected sample with fresh transport buffer.

• Permeability Assay (B-A):

  • Add the dosing solution to the basolateral (B) chamber.

  • Add fresh transport buffer to the apical (A) chamber.

  • Follow the same incubation and sampling procedure as the A-B assay, collecting samples from the apical chamber.

• Sample Analysis: Quantify the concentration of Luvesilocin in the collected samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) using the following equation: Papp (cm/s) = (dQ/dt) / (A * C₀) Where:

  • dQ/dt is the rate of drug transport.

  • A is the surface area of the membrane.

  • C₀ is the initial concentration in the donor chamber.

Protocol 2: Preparation of Luvesilocin Solid Dispersion by Solvent Evaporation

• Polymer Selection: Choose a suitable polymer carrier such as polyvinylpyrrolidone (B124986) (PVP) K30, hydroxypropyl methylcellulose (B11928114) (HPMC), or Soluplus®.

• Solvent Selection: Select a common solvent in which both Luvesilocin and the polymer are soluble (e.g., methanol, ethanol, or a mixture).

• Dissolution: Dissolve Luvesilocin and the polymer in the chosen solvent at a specific drug-to-polymer ratio (e.g., 1:1, 1:3, 1:5 w/w).

• Solvent Evaporation: Remove the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C).

• Drying: Dry the resulting solid film in a vacuum oven overnight to remove any residual solvent.

• Milling and Sieving: Grind the dried solid dispersion into a fine powder using a mortar and pestle and pass it through a sieve to obtain a uniform particle size.

• Characterization: Characterize the solid dispersion for drug content, dissolution enhancement, and solid-state properties (e.g., using DSC and XRD to confirm the amorphous state).

Protocol 3: In Vivo Oral Bioavailability Study in Rats

• Animal Model: Use male Sprague-Dawley rats (200-250 g). Acclimatize the animals for at least one week before the experiment.

• Animal Groups:

  • Group 1: Intravenous (IV) administration of Luvesilocin solution (for determining absolute bioavailability).

  • Group 2: Oral (PO) administration of Luvesilocin suspension (control).

  • Group 3: Oral (PO) administration of Luvesilocin solid dispersion.

  • Group 4: Oral (PO) administration of Luvesilocin nanosuspension.

• Dosing:

  • Fast the rats overnight before dosing.

  • Administer the IV dose (e.g., 2 mg/kg) via the tail vein.

  • Administer the oral doses (e.g., 10 mg/kg) via oral gavage.

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).

• Plasma Preparation: Immediately centrifuge the blood samples to separate the plasma. Store the plasma samples at -80°C until analysis.

• Sample Analysis: Determine the plasma concentrations of Luvesilocin and its active metabolite 4-HO-DiPT using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) using appropriate software. Calculate the absolute oral bioavailability (F%) using the formula: F (%) = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100

Section 5: Visualizations

Caption: Experimental workflow for enhancing and evaluating the oral bioavailability of Luvesilocin.

Caption: Simplified pathway of orally administered Luvesilocin from absorption to action.

References

• 1. Novel Psilocin Prodrugs with Altered Pharmacological Properties as Candidate Therapies for Treatment-Resistant Anxiety Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Canadian Society of Pharmacology and Therapeutics (CSPT) - First-pass effect [pharmacologycanada.org]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Oral bioavailability and first-pass effects. | Semantic Scholar [semanticscholar.org]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. Oral bioavailability and first-pass effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Prodrugs for Improved Drug Delivery: Lessons Learned from Recently Developed and Marketed Products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Targeted prodrug design to optimize drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Modern Prodrug Design for Targeted Oral Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. solid dispersion formulations: Topics by Science.gov [science.gov]
• 14. Solid dispersion technology as a formulation strategy for the fabrication of modified release dosage forms: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Overview of the Manufacturing Methods of Solid Dispersion Technology for Improving the Solubility of Poorly Water-Soluble Drugs and Application to Anticancer Drugs | MDPI [mdpi.com]
• 16. [PDF] Nanosizing of drugs: Effect on dissolution rate | Semantic Scholar [semanticscholar.org]
• 17. Nanosizing of drugs: Effect on dissolution rate - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Nanosizing of drugs: Effect on dissolution rate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. text2fa.ir [text2fa.ir]
• 20. researchgate.net [researchgate.net]
• 21. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 22. Optimization of the Caco-2 permeability assay to screen drug compounds for intestinal absorption and efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Caco-2 cell permeability assays to measure drug absorption - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Luvesilocin and Psilocybin for Major Depressive Disorder

For Immediate Release

[City, State] – [Date] – As the landscape of psychiatric medicine witnesses a paradigm shift towards psychedelic-assisted therapies, a comparative analysis of two promising tryptamine (B22526) compounds, Luvesilocin and psilocybin, offers valuable insights for researchers, scientists, and drug development professionals. This guide provides an objective comparison of their performance in treating major depressive disorder, supported by available experimental data.

Overview

Luvesilocin (also known as RE104) and psilocybin are both serotonergic psychedelics under investigation for their therapeutic potential in major depressive disorder (MDD). Both function as prodrugs, metabolizing into their active forms to exert their effects primarily through the serotonin (B10506) 2A (5-HT2A) receptor. While psilocybin has been the subject of extensive research with numerous clinical trials, Luvesilocin is a newer entity in clinical development, distinguished by a potentially shorter duration of psychedelic effects.

Efficacy in Major Depressive Disorder

Clinical trials for both compounds have demonstrated rapid and significant reductions in depressive symptoms.

Psilocybin: Multiple Phase 2 and Phase 3 clinical trials have established the efficacy of psilocybin in both MDD and treatment-resistant depression (TRD). A single dose of psilocybin, administered with psychological support, has been associated with substantial and sustained antidepressant effects. For instance, a Phase 2 trial for MDD showed a significant reduction in Montgomery-Åsberg Depression Rating Scale (MADRS) scores compared to an active placebo (niacin) at day 43.[1][2] Another study reported that a 25 mg dose of psilocybin resulted in a rapid and sustained antidepressant effect in patients with MDD.[2]

Luvesilocin: Currently in Phase 2 clinical trials, Luvesilocin is being investigated for postpartum depression and treatment-resistant depression.[3][4] While comprehensive efficacy data from large-scale trials is not yet available, Phase 1 data indicated that Luvesilocin produces a psychedelic state comparable in intensity and quality to psilocybin but with a shorter duration of approximately 3 to 4 hours.[4] This shorter duration is a key feature being explored for its potential to reduce the clinical burden associated with longer-acting psychedelics.

Quantitative Data Comparison

Feature	Luvesilocin (RE104)	Psilocybin
Drug Class	Serotonergic Psychedelic	Serotonergic Psychedelic
Prodrug	Yes	Yes
Active Metabolite	4-HO-DiPT	Psilocin (4-HO-DMT)
Primary Target	Serotonin 5-HT2A Receptor	Serotonin 5-HT2A Receptor
Indications Studied	Postpartum Depression, Treatment-Resistant Depression	Major Depressive Disorder, Treatment-Resistant Depression
Clinical Trial Phase	Phase 2	Phase 3
Duration of Effect	~3-4 hours	~4-6 hours

Mechanism of Action and Signaling Pathways

Both Luvesilocin and psilocybin are prodrugs that are dephosphorylated in the body to their active metabolites, 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT) and psilocin, respectively.[3][5] These active compounds are structurally similar to the neurotransmitter serotonin and act as non-selective serotonin receptor agonists, with a particularly high affinity for the 5-HT2A receptor.[3][5]

Activation of the 5-HT2A receptor is believed to be central to the psychedelic and therapeutic effects of these compounds. This interaction triggers a cascade of intracellular signaling events, leading to changes in neural circuitry and brain connectivity, particularly within the default mode network, which is often hyperactive in depression.

Fig. 1: Simplified 5-HT2A receptor signaling pathway for active metabolites.

Experimental Protocols

The clinical trials for both Luvesilocin and psilocybin follow rigorous protocols to ensure patient safety and data integrity.

Psilocybin Clinical Trial Protocol (Illustrative Example):

A representative Phase 2, randomized, double-blind, placebo-controlled trial for psilocybin in MDD would typically involve the following stages:

• Screening: Participants undergo a thorough medical and psychological evaluation to determine eligibility. This includes a diagnosis of MDD of at least moderate severity and exclusion of individuals with a history of psychosis or mania.

• Preparation: Participants meet with trained therapists to build rapport and prepare for the psychedelic experience.

• Dosing Session: Participants are randomized to receive a single dose of psilocybin (e.g., 25 mg) or an active placebo (e.g., niacin) in a comfortable, monitored setting with psychological support from therapists.

• Integration: Following the dosing session, participants have sessions with their therapists to process their experience and its potential insights.

• Follow-up: Depressive symptoms are assessed at multiple time points post-dosing (e.g., day 2, week 1, week 6) using standardized scales like the MADRS.

Fig. 2: Illustrative workflow of a psilocybin clinical trial for MDD.

Luvesilocin Clinical Trial Protocol (Illustrative Example):

The ongoing Phase 2 trial for Luvesilocin in postpartum depression (the RECONNECT study) employs a similar structure, with some key distinctions:

• Eligibility: Participants are within 12 months postpartum and meet DSM-5 criteria for a postpartum major depressive episode of moderate to severe severity.

• Dosing: The trial is a double-blind, randomized controlled trial where participants receive a single subcutaneous dose of Luvesilocin (30 mg) or a low dose (1.5 mg) as a comparator.[4]

• Support: The protocol includes a preparation session before dosing and two integration sessions after.

• Assessment: Depression severity is assessed at days 1, 7, 14, and 28.

Safety and Tolerability

Psilocybin: In clinical trials, psilocybin has been generally well-tolerated.[2] Common acute side effects include transient anxiety, increases in blood pressure and heart rate, headache, and nausea, which are managed in a supportive clinical setting. No serious treatment-emergent adverse events have been consistently attributed to psilocybin in these trials.

Luvesilocin: Data from the Phase 1 trial of Luvesilocin indicated that it was well-tolerated, with a safety profile consistent with other serotonergic psychedelics. The shorter duration of action may offer a safety advantage by reducing the window for potential adverse psychological experiences.

Future Directions

The development of both Luvesilocin and psilocybin for the treatment of major depressive disorder represents a significant advancement in psychiatric medicine. While psilocybin is further along in the clinical trial process, Luvesilocin's shorter duration of action presents a compelling area for further investigation. Future research will need to directly compare the efficacy, safety, and cost-effectiveness of these and other psychedelic compounds to determine their optimal place in the therapeutic armamentarium for major depressive disorder.

Disclaimer: Luvesilocin and psilocybin are investigational drugs and are not approved for the treatment of major depressive disorder by the U.S. Food and Drug Administration. This information is for educational purposes only and should not be considered medical advice.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. Single-Dose Psilocybin Treatment for Major Depressive Disorder: A Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Luvesilocin - Wikipedia [en.wikipedia.org]
• 4. womensmentalhealth.org [womensmentalhealth.org]
• 5. A phase 1/2 trial to assess safety and efficacy of a vaporized 5-methoxy-N,N-dimethyltryptamine formulation (GH001) in patients with treatment-resistant depression - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Luvesilocin and 4-AcO-DMT for Research and Drug Development

For researchers, scientists, and drug development professionals, this guide provides an objective, data-driven comparison of Luvesilocin (RE104) and 4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT), two psychedelic tryptamines with therapeutic potential. This document summarizes their performance based on available experimental data, details the methodologies of key experiments, and visualizes their pharmacological mechanisms.

Executive Summary

Luvesilocin and 4-AcO-DMT are both prodrugs that are metabolized into their active forms, 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT) and psilocin (4-hydroxy-N,N-dimethyltryptamine or 4-HO-DMT), respectively. Their primary mechanism of action is agonism at serotonin (B10506) receptors, particularly the 5-HT2A receptor, which is believed to mediate their psychedelic effects. While both compounds serve as delivery systems for their active metabolites, their distinct chemical structures lead to differences in their pharmacological profiles, including receptor binding affinities and functional activities. This guide will delve into these differences to inform research and development decisions.

Chemical Structures

Luvesilocin is a glutaryl ester of 4-HO-DiPT, while 4-AcO-DMT is an acetyl ester of psilocin. These structural differences influence their stability, metabolism, and pharmacokinetics.

Luvesilocin (RE104)

• IUPAC Name: 5-[[3-[2-[di(propan-2-yl)amino]ethyl]-1H-indol-4-yl]oxy]-5-oxopentanoic acid[1]

• Molecular Formula: C₂₁H₃₀N₂O₄[1]

• Active Metabolite: 4-HO-DiPT

4-AcO-DMT (Psilacetin)

• IUPAC Name: 3-[2-(Dimethylamino)ethyl]-1H-indol-4-yl acetate[2]

• Molecular Formula: C₁₄H₁₈N₂O₂[2]

• Active Metabolite: Psilocin (4-HO-DMT)[3]

Quantitative Data Comparison

The following tables summarize the receptor binding affinities (Ki) and functional activities (EC50, Emax) of Luvesilocin, 4-AcO-DMT, and their active metabolites. Lower Ki and EC50 values indicate higher affinity and potency, respectively.

Table 1: Receptor Binding Affinities (Ki, nM) of Prodrugs

Receptor	Luvesilocin (RE104)	4-AcO-DMT
5-HT2A	4300[4]	202[5]
5-HT2B	1800[4]	-

Data for a comprehensive receptor screen for Luvesilocin is limited. The available data shows it has a significantly lower affinity for the 5-HT2A receptor compared to 4-AcO-DMT.

Table 2: Receptor Binding Affinities (Ki, nM) of Active Metabolites

Receptor	4-HO-DiPT	Psilocin (4-HO-DMT)
5-HT1A	5700[6]	~100[7]
5-HT1B	>10000	-
5-HT1D	-	-
5-HT2A	120[4], 728[6]	~6[7]
5-HT2B	-	-
5-HT2C	2800[6]	~14[7]
D1	>25000[6]	-
D2	>25000[6]	-
D3	>25000[6]	-
α1A	>12000[6]	-
α2A	15000[6]	-

Psilocin generally exhibits higher affinity across the tested serotonin receptors compared to 4-HO-DiPT.

Table 3: Functional Activity (EC50, nM) at 5-HT2A Receptor

Assay Type	Luvesilocin (RE104)	4-AcO-DMT	4-HO-DiPT	Psilocin (4-HO-DMT)
Inositol (B14025) Phosphate	>30,000[4]	-	-	-
Calcium Flux	-	2021[2]	68.5 (G protein dissociation)[8]	10[3]
IP1 Accumulation	-	109[5]	-	69[5]

Luvesilocin is largely inactive at the 5-HT2A receptor, confirming its status as a prodrug. The active metabolite, 4-HO-DiPT, shows potent agonism. Psilocin demonstrates high potency in functional assays.

Table 4: Functional Efficacy (Emax, % of 5-HT response) and Biased Agonism

Compound	5-HT2A Emax (Gq)	5-HT2A Emax (β-arrestin2)	Bias
4-HO-DiPT	93%[8]	Data suggests balanced agonism[8]	Balanced[8]
Psilocin	Partial to full agonist[1]	Data suggests balanced agonism[9]	Balanced[9]

Both 4-HO-DiPT and psilocin appear to be relatively balanced agonists at the 5-HT2A receptor, without a strong preference for either the Gq-mediated or β-arrestin2 signaling pathways.[8][9]

Signaling Pathways

The primary psychedelic effects of both Luvesilocin and 4-AcO-DMT, through their active metabolites, are mediated by the activation of the serotonin 2A (5-HT2A) receptor, a G protein-coupled receptor (GPCR).[10] Agonist binding to the 5-HT2A receptor primarily initiates the Gq/11 signaling cascade.[11] This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol trisphosphate (IP3).[11] IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC).[7] The 5-HT2A receptor can also engage the β-arrestin pathway, which is involved in receptor desensitization and internalization.[8]

Caption: 5-HT2A receptor signaling cascade.

Experimental Protocols

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound for a specific receptor.

Methodology:

• Membrane Preparation: Cell membranes expressing the target receptor (e.g., human recombinant 5-HT2A receptors in HEK293 or CHO cells) are prepared.

• Incubation: A fixed concentration of a radiolabeled ligand (e.g., [³H]ketanserin for 5-HT2A) is incubated with the cell membranes in the presence of varying concentrations of the unlabeled test compound (Luvesilocin or 4-AcO-DMT).

• Separation: The reaction is allowed to reach equilibrium, after which the bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters, representing the amount of bound radioligand, is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Radioligand binding assay workflow.

Calcium Flux Functional Assay

Objective: To measure the functional potency (EC50) and efficacy (Emax) of a compound at a Gq-coupled receptor.

Methodology:

• Cell Culture: A cell line stably expressing the receptor of interest (e.g., human 5-HT2A receptor) is cultured in microplates.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Indo-1). This dye exhibits a low fluorescence in the absence of calcium but its fluorescence intensity increases upon binding to it.

• Compound Addition: The plate is placed in a fluorometric imaging plate reader (FLIPR) or a flow cytometer. After establishing a baseline fluorescence reading, various concentrations of the test compound are added to the wells.

• Measurement: The instrument continuously monitors the fluorescence intensity in each well. Agonist activation of the Gq-coupled receptor leads to a rapid increase in intracellular calcium, causing a transient peak in fluorescence.

• Data Analysis: The peak fluorescence response for each concentration is measured. The data are normalized to the response of a control (e.g., a saturating concentration of serotonin) and plotted against the log of the compound concentration to generate a dose-response curve. Non-linear regression is used to calculate the EC50 (the concentration producing 50% of the maximal response) and the Emax (the maximum response relative to the full agonist).

Caption: Calcium flux functional assay workflow.

Discussion and Conclusion

This head-to-head comparison reveals key differences and similarities between Luvesilocin and 4-AcO-DMT that are critical for research and drug development.

• Potency and Affinity: 4-AcO-DMT and its active metabolite, psilocin, generally demonstrate higher binding affinity and functional potency at serotonin receptors, particularly 5-HT2A, compared to Luvesilocin and its active metabolite, 4-HO-DiPT. This suggests that lower doses of 4-AcO-DMT may be required to achieve similar receptor occupancy and downstream effects.

• Prodrug Characteristics: Both compounds are effective prodrugs, with the parent compounds showing significantly lower activity at the 5-HT2A receptor than their active metabolites. The choice of the ester group (glutaryl for Luvesilocin, acetyl for 4-AcO-DMT) will influence the rate of hydrolysis and the resulting pharmacokinetic profile, which can be a key consideration in designing therapeutic interventions with specific onset and duration of action.

• Signaling Profile: Both active metabolites appear to be balanced agonists at the 5-HT2A receptor, activating both Gq and β-arrestin pathways. The development of biased agonists that preferentially activate one pathway over the other is an active area of research, with the potential to separate therapeutic effects from unwanted side effects.

References

• 1. Investigation of the Structure–Activity Relationships of Psilocybin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. psychedelicreview.com [psychedelicreview.com]
• 4. RE104: Synthesis and Activity of a Novel Serotonergic Psychedelic Prodrug of 4-Hydroxy-N,N-diisopropyltryptamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of β-Arrestin-Biased 25CN-NBOH-Derived 5-HT2A Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Receptor Binding Profiles for Tryptamine Psychedelics and Effects of 4-Propionoxy-N,N-dimethyltryptamine in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Psilocybin analog 4-OH-DiPT enhances fear extinction and GABAergic inhibition of principal neurons in the basolateral amygdala - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Identification of 5-HT2A Receptor Signaling Pathways Responsible for Psychedelic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | The Hallucinogenic Serotonin2A Receptor Agonist, 2,5-Dimethoxy-4-Iodoamphetamine, Promotes cAMP Response Element Binding Protein-Dependent Gene Expression of Specific Plasticity-Associated Genes in the Rodent Neocortex [frontiersin.org]

Validating the Antidepressant Effects of a Psilocybin-like Compound (Luvesilocin) in Rodent Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical antidepressant-like effects of a psilocybin-like compound, referred to herein as Luvesilocin, with other established and emerging antidepressant agents in rodent models. The data presented is based on published studies investigating psilocybin and its active metabolite, psilocin, which serve as a proxy for Luvesilocin's expected pharmacological profile.

Executive Summary

Major Depressive Disorder (MDD) is a significant global health concern, with a substantial portion of patients exhibiting treatment-resistant depression (TRD) to conventional therapies like selective serotonin (B10506) reuptake inhibitors (SSRIs).[1][2][3] Psychedelic compounds, such as psilocybin, are gaining attention for their potential to induce rapid and sustained antidepressant effects.[2][3][4][5] This document synthesizes preclinical evidence from rodent models to validate the antidepressant-like properties of Luvesilocin (using psilocybin/psilocin data) and benchmark its performance against other compounds.

Comparative Efficacy in Rodent Models of Depression

The antidepressant-like effects of psychoactive compounds are commonly assessed in rodents using a battery of behavioral tests that measure despair, anhedonia, and anxiety-like behaviors. The following tables summarize the comparative efficacy of a single administration of Luvesilocin (as psilocin/psilocybin), a non-hallucinogenic 5-HT2A receptor agonist (Lisuride), another psychedelic (DOI), and a fast-acting antidepressant (Ketamine) in a chronic despair mouse model.[3][6]

Table 1: Effects on Immobility Time in the Forced Swim Test (FST)

The FST is a widely used assay to screen for antidepressant-like activity. A decrease in immobility time is indicative of an antidepressant effect.

Compound	Dose (mg/kg)	Route	Immobility Time (seconds) vs. Vehicle	Onset of Effect	Duration of Effect
Luvesilocin (Psilocybin)	1	i.p.	Significantly Decreased [3][6]	Rapid (within 24 hours)[1]	Up to 15 days[2][3][6]
DOI	2.5	i.p.	Significantly Decreased [3][6]	Rapid (within 24 hours)[1]	Up to 15 days[3][6]
Lisuride	0.1	i.p.	Significantly Decreased [3][6]	Rapid	Up to 15 days[3][6]
Ketamine	3	i.p.	Significantly Decreased [3]	Rapid	Not specified in this study
Vehicle	-	i.p.	Baseline	-	-

Table 2: Effects on Sucrose (B13894) Preference in the Sucrose Preference Test (SPT)

The SPT assesses anhedonia, a core symptom of depression. An increase in sucrose preference suggests a restoration of hedonic behavior.

Compound	Dose (mg/kg)	Route	Sucrose Preference (%) vs. Vehicle	Onset of Effect	Duration of Effect
Luvesilocin (Psilocybin)	1	i.p.	Significantly Increased [3][6]	Rapid (within 48 hours)[6]	Up to 15 days[2][3][6]
DOI	2.5	i.p.	Significantly Increased [3][6]	Rapid (within 48 hours)[6]	Up to 15 days[3][6]
Lisuride	0.1	i.p.	Significantly Increased [3][6]	Rapid	Up to 15 days[3][6]
Ketamine	3	i.p.	Significantly Increased [3]	Rapid	Not specified in this study
Vehicle	-	i.p.	Baseline	-	-

Table 3: Effects on Latency to Feed in the Novelty-Suppressed Feeding Test (NSFT)

The NSFT assesses anxiety-like behavior. A decreased latency to begin eating in a novel environment indicates anxiolytic effects.

Compound	Dose (mg/kg)	Route	Latency to Feed (seconds) vs. Vehicle	Onset of Effect	Duration of Effect
Luvesilocin (Psilocybin)	1	i.p.	Significantly Decreased [3][6]	Rapid (within 48 hours)[6]	Up to 15 days[2][3][6]
DOI	2.5	i.p.	Significantly Decreased [3][6]	Rapid (within 48 hours)[6]	Up to 15 days[3][6]
Lisuride	0.1	i.p.	Significantly Decreased [3][6]	Rapid	Up to 15 days[3][6]
Ketamine	3	i.p.	Significantly Decreased [3]	Rapid	Not specified in this study
Vehicle	-	i.p.	Baseline	-	-

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following protocols are based on the methodologies described in the cited preclinical studies.[1][6]

Animals

• Species: Male C57BL/6J mice are commonly used.[1]

• Age: Typically 8-10 weeks old at the start of the experiments.

• Housing: Animals are group-housed (e.g., 4-5 per cage) under a standard 12-hour light/dark cycle with ad libitum access to food and water, unless otherwise specified for a particular test.

Chronic Despair Model (CDM)

To induce a depressive-like phenotype, a chronic despair model can be employed. This involves repeated exposure to a stressor.

Drug Administration

• All drugs are typically administered via intraperitoneal (i.p.) injection.

• The volume of administration is generally 5 mL/kg.[6]

• Vehicle control is often a saline solution (0.9% NaCl).

Behavioral Tests

• Mice are individually placed in a transparent cylinder (e.g., 25 cm height, 10 cm diameter) filled with water (23-25°C) to a depth of 15 cm.

• The total duration of the test is 6 minutes.

• Immobility is defined as the cessation of struggling and remaining floating, making only movements necessary to keep the head above water.

• The duration of immobility is recorded during the last 4 minutes of the test.

• Mice are habituated to drinking from two bottles, one containing water and the other a 1% sucrose solution.

• Following a period of water and food deprivation (e.g., 12-24 hours), mice are presented with the two pre-weighed bottles for a set duration (e.g., 1-2 hours).

• The consumption of each liquid is measured by weighing the bottles before and after the test.

• Sucrose preference is calculated as: (sucrose solution consumed / total liquid consumed) x 100.

• Mice are food-deprived for 24 hours prior to the test.

• A single food pellet is placed on a white paper platform in the center of a brightly lit, open-field arena.

• Each mouse is placed in a corner of the arena, and the latency to take the first bite of the food pellet is recorded for a maximum of 10 minutes.

• Immediately after the test, the mouse is returned to its home cage, and the amount of food consumed in 5 minutes is measured to control for appetite.

Signaling Pathways and Mechanisms of Action

The antidepressant effects of Luvesilocin (as psilocybin) are primarily attributed to its activity as a serotonin 2A (5-HT2A) receptor agonist.[7][8] However, research suggests that the downstream effects are complex and may not solely depend on this receptor.[2][3][6][9]

Proposed Signaling Pathway for Luvesilocin's Antidepressant Effects

The following diagram illustrates the proposed signaling cascade following the activation of the 5-HT2A receptor by Luvesilocin.

Caption: Proposed signaling cascade of Luvesilocin.

Experimental Workflow for Evaluating Antidepressant-like Effects

The diagram below outlines a typical experimental workflow for assessing the antidepressant potential of a novel compound in a rodent model of depression.

Caption: Workflow for preclinical antidepressant screening.

Logical Relationship of Receptor Involvement

Studies using 5-HT2A knockout mice have been instrumental in dissecting the receptor's role in the antidepressant-like effects of various compounds.

Caption: 5-HT2A receptor's role in antidepressant effects.

This diagram illustrates that while the antidepressant-like effects of DOI and Lisuride are dependent on the 5-HT2A receptor, Luvesilocin (as psilocybin) may exert its effects through additional mechanisms, as its efficacy is maintained in 5-HT2A knockout mice.[2][3][6] This suggests the involvement of other receptors or pathways in Luvesilocin's therapeutic action.

Conclusion

The preclinical data from rodent models strongly support the validation of Luvesilocin (as a psilocybin-like compound) as a potential rapid-acting antidepressant. A single administration produces significant and lasting antidepressant- and anxiolytic-like effects, comparable or superior to other serotonergic psychedelics and the fast-acting antidepressant ketamine. Notably, while the 5-HT2A receptor is a key target, Luvesilocin's mechanism of action appears to be more complex, suggesting a unique pharmacological profile that warrants further investigation for the development of novel therapeutics for treatment-resistant depression.

References

• 1. Ethopharmacological evaluation of antidepressant-like effect of serotonergic psychedelics in C57BL/6J male mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antidepressant-like effects of psychedelics in a chronic despair mouse model: is the 5-HT2A receptor the unique player? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antidepressant-like effects of psychedelics in a chronic despair mouse model: is the 5-HT2A receptor the unique player? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. indiaeducationdiary.in [indiaeducationdiary.in]
• 5. The development of psilocybin therapy for treatment-resistant depression: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Serotonergic psychedelics for depression: What do we know about neurobiological mechanisms of action? [frontiersin.org]
• 8. Molecular Mechanisms of Psilocybin and Implications for the Treatment of Depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Harnessing psilocybin: antidepressant-like behavioral and synaptic actions of psilocybin are independent of 5-HT2R activation in mice - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Luvesilocin's Active Metabolite, 4-HO-DiPT, and Other Serotonin Receptor Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the serotonin (B10506) receptor cross-reactivity profile of 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT), the active metabolite of the novel psychedelic compound Luvesilocin, with other well-characterized serotonin receptor agonists. The data presented herein is intended to offer an objective overview to inform preclinical and clinical research in the field of serotonergic drug development.

Introduction to Luvesilocin and 4-HO-DiPT

Luvesilocin (also known as RE104) is a prodrug that is rapidly metabolized in the body to its active form, 4-HO-DiPT. As a tryptamine (B22526) derivative and an analog of the endogenous neurotransmitter serotonin, 4-HO-DiPT exerts its effects through interaction with various serotonin (5-HT) receptors. Understanding its binding affinity and functional activity across the diverse family of 5-HT receptors is crucial for elucidating its therapeutic potential and off-target effects. This guide compares the receptor interaction profile of 4-HO-DiPT with classic serotonergic agonists, including Psilocin (the active metabolite of psilocybin), N,N-Dimethyltryptamine (DMT), Lysergic acid diethylamide (LSD), and (±)-2,5-Dimethoxy-4-iodoamphetamine (DOI).

Comparative Receptor Binding and Functional Activity

The following tables summarize the in vitro binding affinities (Ki, nM) and functional potencies (EC50, nM) of 4-HO-DiPT and comparator agonists at various human serotonin receptor subtypes. Lower Ki values indicate higher binding affinity, while lower EC50 values indicate greater potency in functional assays.

Table 1: Serotonin Receptor Binding Affinities (Ki, nM)

Receptor Subtype	4-HO-DiPT	Psilocin (4-HO-DMT)	DMT	LSD	DOI
5-HT1A	5700[1]	~100 - 200	~170 - 183	1.1	High
5-HT1B	-	~180	-	15	-
5-HT1D	1860[1]	~300	-	12	-
5-HT2A	120 - 922[1][2]	~6 - 50	~75 - 360[3]	2.9	~1
5-HT2B	460[1]	~40	-	4.9	-
5-HT2C	6400[1]	~14 - 100	~360 - 2630[3]	23	~5
5-HT5A	-	-	-	9	-
5-HT6	-	Low affinity	-	2.3	-
5-HT7	-	Moderate affinity	-	6.8	-

Table 2: Serotonin Receptor Functional Potencies (EC50, nM)

Receptor Subtype	4-HO-DiPT	Psilocin (4-HO-DMT)	DMT	LSD	DOI
5-HT1A	-	-	4000 (adenylate cyclase inhibition)[4]	-	-
5-HT2A	Near full agonist	Partial agonist	Partial agonist	7.2 (partial agonist)[5]	63 (partial agonist)[6]
5-HT2C	6400 (partial agonist, ~72% efficacy)[1]	Partial agonist	-	27 (partial agonist)[5]	-

Experimental Protocols

The following are detailed methodologies for key experiments used to determine the binding affinities and functional activities presented above.

Radioligand Binding Assays

Objective: To determine the binding affinity (Ki) of a test compound for a specific serotonin receptor subtype.

Principle: This competitive binding assay measures the ability of a test compound to displace a radiolabeled ligand that is known to bind with high affinity and specificity to the target receptor.

Materials:

• Cell membranes prepared from cell lines stably expressing the human serotonin receptor subtype of interest (e.g., HEK293, CHO cells).

• Radioligand specific for the receptor subtype (e.g., [³H]Ketanserin for 5-HT2A, [³H]8-OH-DPAT for 5-HT1A, [¹²⁵I]DOI for 5-HT2A).

• Test compound (e.g., 4-HO-DiPT) at a range of concentrations.

• Non-specific binding control (e.g., a high concentration of a non-labeled antagonist like ketanserin (B1673593) for 5-HT2A).

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 0.1% BSA, pH 7.4).

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail and a scintillation counter.

Procedure:

• Incubation: In a 96-well plate, combine the cell membranes, a fixed concentration of the radioligand, and varying concentrations of the test compound. For determining non-specific binding, a separate set of wells will contain the cell membranes, radioligand, and a high concentration of the non-labeled antagonist.

• Equilibration: Incubate the plate at a specific temperature (e.g., 25°C or 37°C) for a sufficient time to reach binding equilibrium (e.g., 60-120 minutes).

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Use non-linear regression analysis to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding). Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Second Messenger Functional Assays

Objective: To determine the functional potency (EC50) of a test compound in modulating cyclic AMP (cAMP) levels.

Principle: Gs-coupled receptors, upon activation, stimulate adenylyl cyclase to produce cAMP. Conversely, Gi/o-coupled receptors inhibit adenylyl cyclase, leading to a decrease in cAMP levels. This assay measures the change in intracellular cAMP concentration in response to the test compound.

Materials:

• A cell line stably expressing the target Gs or Gi/o-coupled serotonin receptor (e.g., CHO-K1 cells expressing human 5-HT1A).

• Test compound at a range of concentrations.

• Forskolin (B1673556) (an adenylyl cyclase activator, used to stimulate cAMP production in Gi-coupled receptor assays).

• A cAMP detection kit (e.g., LANCE Ultra cAMP kit, HTRF cAMP kit, or GloSensor cAMP assay).

• Cell culture medium and reagents.

• A microplate reader capable of detecting the signal from the chosen cAMP kit (e.g., fluorescence, luminescence, or time-resolved fluorescence).

Procedure:

• Cell Plating: Seed the cells in a 96-well or 384-well plate and allow them to adhere overnight.

• Compound Addition: For Gs-coupled receptors, add varying concentrations of the test compound to the cells. For Gi/o-coupled receptors, pre-incubate the cells with varying concentrations of the test compound before adding a fixed concentration of forskolin to stimulate cAMP production.

• Incubation: Incubate the plate at 37°C for a specified period (e.g., 30 minutes).

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol for the chosen cAMP detection kit.

• Data Analysis: Plot the measured signal (proportional to cAMP concentration) against the logarithm of the test compound concentration. Use non-linear regression to determine the EC50 value (the concentration of the compound that produces 50% of the maximal response).

Objective: To determine the functional potency (EC50) of a test compound in inducing intracellular calcium mobilization.

Principle: Gq/11-coupled receptors, upon activation, stimulate phospholipase C, leading to the production of inositol (B14025) trisphosphate (IP₃), which in turn triggers the release of calcium (Ca²⁺) from intracellular stores. This assay measures the transient increase in intracellular Ca²⁺ concentration using a calcium-sensitive fluorescent dye.

Materials:

• A cell line stably expressing the target Gq/11-coupled serotonin receptor (e.g., U2OS or HEK293 cells expressing human 5-HT2A).

• Test compound at a range of concentrations.

• A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM).

• Pluronic F-127 (to aid in dye loading).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• A microplate reader with fluorescence detection capabilities and injectors (e.g., FLIPR, FlexStation).

Procedure:

• Cell Plating: Seed the cells in a black-walled, clear-bottom 96-well or 384-well plate and allow them to adhere overnight.

• Dye Loading: Incubate the cells with the calcium-sensitive fluorescent dye in assay buffer for a specified time (e.g., 60 minutes) at 37°C.

• Washing: Gently wash the cells with assay buffer to remove excess dye.

• Compound Injection and Measurement: Place the plate in the fluorescence microplate reader. The instrument will measure the baseline fluorescence and then inject varying concentrations of the test compound into the wells while continuously monitoring the fluorescence signal over time.

• Data Analysis: The increase in fluorescence intensity corresponds to the increase in intracellular calcium. Plot the peak fluorescence response against the logarithm of the test compound concentration. Use non-linear regression to determine the EC50 value.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the primary signaling pathways for the serotonin receptors discussed and a generalized workflow for the experimental procedures.

Caption: Simplified signaling pathways for Gi/o and Gq/11-coupled serotonin receptors.

Caption: Generalized experimental workflows for binding and functional assays.

References

• 1. atlasspores.academy [atlasspores.academy]
• 2. benchchem.com [benchchem.com]
• 3. A pilot study of cerebral metabolism and serotonin 5-HT2A receptor occupancy in rats treated with the psychedelic tryptamine DMT in conjunction with the MAO inhibitor harmine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential interactions of dimethyltryptamine (DMT) with 5-HT1A and 5-HT2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Agonist activity of LSD and lisuride at cloned 5HT2A and 5HT2C receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacological evidence for a functional serotonin-2B receptor in a human uterine smooth muscle cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative In Vivo Analysis of the Psychoactive Effects of Luvesilocin and LSD

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed in vivo comparison of the psychoactive effects of Luvesilocin and the classic psychedelic Lysergic Acid Diethylamide (LSD). The information presented is based on preclinical data and aims to offer an objective analysis for research and drug development purposes.

Introduction

Luvesilocin is a prodrug of 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT), a tryptamine (B22526) derivative with reported psychedelic properties.[1] LSD is a well-characterized ergoline (B1233604) derivative known for its potent and long-lasting psychoactive effects, primarily mediated by the serotonin (B10506) 5-HT2A receptor.[2] This guide will compare the in vivo psychoactive profiles of these two compounds, focusing on key preclinical behavioral assays that are predictive of hallucinogenic potential in humans.

Data Presentation: Quantitative Comparison of Psychoactive Effects

The following table summarizes the available quantitative data from in vivo studies to compare the potency of Luvesilocin's active metabolite, 4-HO-DiPT, and LSD in inducing a key behavioral proxy for psychedelic effects in rodents.

Parameter	4-HO-DiPT (Active Metabolite of Luvesilocin)	LSD	Animal Model
Head-Twitch Response (ED50)	1.03 mg/kg	0.0529 mg/kg (52.9 µg/kg)	C57BL/6J Mice

In Vivo Psychoactive Profile

Head-Twitch Response (HTR)

The head-twitch response in rodents is a rapid, involuntary head movement that is considered a reliable behavioral proxy for 5-HT2A receptor-mediated psychedelic effects in humans.[3] Both 4-HO-DiPT, the active metabolite of Luvesilocin, and LSD induce the head-twitch response in mice.

Based on the available data, LSD is significantly more potent than 4-HO-DiPT in inducing the head-twitch response. The median effective dose (ED50) for LSD to induce HTR in C57BL/6J mice is approximately 0.0529 mg/kg, while the ED50 for 4-HO-DiPT is 1.03 mg/kg in the same mouse strain.[2][3] This indicates that a much lower dose of LSD is required to produce this specific psychedelic-like behavioral effect compared to 4-HO-DiPT.

Drug Discrimination

Drug discrimination is a behavioral paradigm where animals are trained to distinguish between the subjective effects of a specific drug and a placebo. This assay is used to assess the similarity of the psychoactive effects of novel compounds to known substances.

Studies have shown that 4-HO-DiPT fully substitutes for the discriminative stimulus effects of the psychedelic drug 2,5-dimethoxy-4-methylamphetamine (DOM) in rats.[4] Similarly, LSD is known to substitute for DOM in drug discrimination studies.[5] While a direct head-to-head comparison of the ED50 values for 4-HO-DiPT and LSD in a drug discrimination paradigm using the same training drug was not identified in the reviewed literature, the available data suggests that both compounds produce subjective effects that are recognized by animals as being similar to those of a known hallucinogen. One study noted that the related compound N,N-diisopropyltryptamine (DiPT) only partially substituted for LSD in rats, suggesting potential differences in the qualitative subjective effects.[6]

Experimental Protocols

Head-Twitch Response (HTR) Assay

The head-twitch response is a widely used preclinical model to assess the potential hallucinogenic activity of a compound.

Experimental Workflow:

Experimental workflow for the head-twitch response assay.

Methodology:

• Animals: Male C57BL/6J mice are commonly used for this assay.[2]

• Habituation: Prior to testing, animals are habituated to the testing environment (e.g., clear cylindrical observation chambers) for a set period.

• Drug Administration: Luvesilocin, LSD, or a vehicle control is administered to the animals, typically via intraperitoneal (i.p.) injection. A range of doses is used to establish a dose-response curve.

• Observation Period: Immediately following injection, the animals are placed in the observation chambers, and the frequency of head-twitch responses is recorded for a predetermined duration (e.g., 30-60 minutes). A head-twitch is characterized as a rapid, side-to-side rotational movement of the head.

• Data Analysis: The number of head-twitches is counted for each animal at each dose. A dose-response curve is then generated, and the ED50 (the dose that produces 50% of the maximal response) is calculated to determine the potency of the compound.

Drug Discrimination Assay

This assay assesses the subjective effects of a drug by training animals to make a specific response to receive a reward after being administered the drug.

Methodology:

• Apparatus: Standard two-lever operant conditioning chambers are used.

• Training: Animals (typically rats) are trained to press one lever to receive a food reward after being injected with a known psychedelic drug (the "training drug," e.g., DOM or LSD). On days when they receive a vehicle injection, they must press the other lever to receive a reward. This training continues until the animals can reliably discriminate between the drug and vehicle.

• Testing: Once trained, the animals are administered a test compound (e.g., 4-HO-DiPT or LSD) at various doses. The percentage of responses on the drug-appropriate lever is measured.

• Data Analysis: Full substitution is considered to have occurred if the animal predominantly presses the drug-appropriate lever (typically >80% of responses). The ED50 for substitution can be calculated to determine the potency of the test compound in producing similar subjective effects to the training drug.

Signaling Pathway

Both Luvesilocin (via its active metabolite 4-HO-DiPT) and LSD are believed to exert their primary psychoactive effects through their agonist activity at the serotonin 5-HT2A receptor, a G protein-coupled receptor (GPCR).

Primary signaling pathway for Luvesilocin and LSD.

Activation of the 5-HT2A receptor by these agonists leads to the coupling and activation of the Gq/11 G-protein. This, in turn, activates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC). These signaling cascades ultimately lead to a range of downstream cellular effects, including alterations in neuronal excitability, which are thought to underlie the psychoactive properties of these compounds.

Conclusion

Based on the available in vivo preclinical data, both Luvesilocin (via its active metabolite 4-HO-DiPT) and LSD exhibit psychoactive effects consistent with classic serotonergic hallucinogens. A key difference lies in their potency, with LSD being significantly more potent in inducing the head-twitch response in mice. While both compounds produce subjective effects that are recognized as psychedelic-like in drug discrimination studies, further direct comparative studies are needed to fully elucidate the nuances in their in vivo psychoactive profiles. The shorter duration of action reported for 4-HO-DiPT compared to LSD may also represent a significant point of differentiation for potential therapeutic applications.

References

• 1. Head-twitch response - Wikipedia [en.wikipedia.org]
• 2. Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Correlation between the potency of hallucinogens in the mouse head-twitch response assay and their behavioral and subjective effects in other species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Psilocybin analog 4-OH-DiPT enhances fear extinction and GABAergic inhibition of principal neurons in the basolateral amygdala - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Comparative Efficacy of Luvesilocin and Traditional SSRIs in the Management of Major Depressive Disorder

Dissemination Level: For Researchers, Scientists, and Drug Development Professionals

Abstract: Major Depressive Disorder (MDD) remains a significant global health challenge, necessitating the development of novel therapeutics with improved efficacy and tolerability. This guide provides a comparative analysis of the hypothetical novel antidepressant, Luvesilocin, and traditional Selective Serotonin Reuptake Inhibitors (SSRIs). Luvesilocin is presented here as a selective kappa-opioid receptor (KOR) antagonist, a promising new class of antidepressants. This comparison is based on existing data for KOR antagonists and established clinical data for SSRIs. The guide details their distinct mechanisms of action, summarizes their efficacy from clinical and preclinical data, and outlines the experimental protocols used to evaluate them.

Introduction

While SSRIs have been a cornerstone of MDD treatment for decades, a substantial portion of patients do not achieve full remission, and many experience undesirable side effects. This has fueled the search for novel antidepressants with different mechanisms of action. Luvesilocin is conceptualized as a selective kappa-opioid receptor (KOR) antagonist. The endogenous opioid system, particularly the KOR, is implicated in the regulation of mood, reward, and stress responses. Dysregulation of this system is thought to contribute to depressive symptoms, especially anhedonia. By blocking KORs, Luvesilocin is hypothesized to restore the regulation of neurotransmitters like dopamine (B1211576) in the brain's reward pathways.[1][2]

Traditional SSRIs, in contrast, function by increasing the extracellular levels of serotonin, a neurotransmitter involved in mood regulation, by inhibiting its reuptake into the presynaptic neuron.[3] This guide will compare the efficacy of Luvesilocin (as represented by data from KOR antagonists) with that of traditional SSRIs.

Mechanisms of Action

The distinct signaling pathways of Luvesilocin and traditional SSRIs are visualized below.

Figure 1: Hypothetical Signaling Pathway of Luvesilocin

References

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Neurobiology of depression and mechanism of action of depression treatments - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Safety and Toxicological Profiles of Luvesilocin and Ketamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the safety and toxicological profiles of Luvesilocin, an investigational psychedelic compound, and ketamine, a well-established anesthetic and antidepressant. The information is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation based on available preclinical and clinical data.

Disclaimer: Luvesilocin is an investigational drug and comprehensive public safety and toxicology data is limited. The information presented here for Luvesilocin is largely inferred from the pharmacological class of tryptamines and 5-HT2A receptor agonists. In contrast, ketamine has been extensively studied, and a larger body of toxicological data is available.

Section 1: Overview of Compounds

Luvesilocin (RE104/FT-104): A novel tryptamine (B22526) derivative and a prodrug of 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT). As a serotonergic psychedelic, its primary mechanism of action is agonism at the serotonin (B10506) 5-HT2A receptor.[1][2][3] It is currently in Phase 2 clinical trials for the treatment of psychiatric disorders.

Ketamine: A non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist.[4] It is widely used as an anesthetic and has gained significant attention for its rapid-acting antidepressant effects.

Section 2: Quantitative Toxicological Data Comparison

Due to the limited public availability of preclinical data for Luvesilocin, this section primarily presents quantitative data for ketamine. The potential toxicological profile of Luvesilocin is discussed qualitatively in the subsequent sections based on its pharmacological class.

Table 1: Acute Toxicity Data for Ketamine

Parameter	Species	Route of Administration	Value	Reference
LD50	Rat	Oral	447 mg/kg	[5]
LD50	Rat	Intraperitoneal	229 mg/kg	[6]
LD50	Mouse	Oral	617 mg/kg	[5]
LD50	Rat	Intravenous	59 mg/kg	[5]

Table 2: In Vitro Toxicology Data for Ketamine

Assay	Test System	Endpoint	Result	Reference
Genotoxicity	S. typhimurium (Ames Test)	Mutagenicity	Non-mutagenic	[7]
Cardiovascular Safety	hERG-expressing Xenopus oocytes	hERG channel inhibition (IC50)	12.05 ± 1.38 µM	[8]

Table 3: Cardiovascular Effects of Ketamine in Humans (Sub-anesthetic Doses)

Parameter	Change from Baseline (Mean)	Population	Reference
Systolic Blood Pressure	+12.61 mm Hg	Patients with psychiatric disorders	[9]
Diastolic Blood Pressure	+8.49 mm Hg	Patients with psychiatric disorders	[9]
Heart Rate	+4.09 BPM	Patients with psychiatric disorders	[9]

Table 4: Neurotoxicity Data for Ketamine in Rodents

Species	Dose and Regimen	Endpoint	Finding	Reference
Rat (PND-7)	20 mg/kg x 6 injections	Neuronal Apoptosis	Significant increase in frontal cortex

Section 3: Comparative Toxicological Profile

3.1. Cytotoxicity

• Luvesilocin: Specific cytotoxicity data (e.g., IC50 values in various cell lines) for Luvesilocin or 4-HO-DiPT are not publicly available. As a 5-HT2A agonist, some studies on related compounds have shown potential for both cytotoxic and protective effects depending on the cell type and conditions.[10]

• Ketamine: Ketamine has a well-described cytotoxic effect at higher concentrations.[11]

3.2. Genotoxicity

• Luvesilocin: No public data is available on the genotoxicity of Luvesilocin or 4-HO-DiPT. Tryptamine-based psychedelics are not generally known for mutagenic properties.

• Ketamine: Studies using the Ames test have shown that ketamine is not mutagenic.[7] It is considered a weak oxidative DNA damaging agent at high concentrations but is devoid of mutagenic properties in eukaryotic and prokaryotic models.[11]

3.3. Cardiovascular Toxicity

• Luvesilocin: As a serotonin 5-HT2A receptor agonist, Luvesilocin may cause transient increases in blood pressure and heart rate, a known effect of this class of compounds.[12][13] The cardiovascular effects of tryptamines are a point of consideration in their clinical development.[1][2]

• Ketamine: Ketamine is known to have sympathomimetic effects, leading to dose-dependent, transient increases in blood pressure, heart rate, and cardiac output.[14][15] These effects are a key consideration in its clinical use, especially in patients with pre-existing cardiovascular conditions.[14][15] Ketamine also blocks the hERG potassium channel, which is an indicator of potential proarrhythmic risk.[8]

3.4. Neurotoxicity

• Luvesilocin: The neurotoxic potential of Luvesilocin is not well-characterized. Some 5-HT2A agonists have been suggested to be neuroprotective under certain conditions.[4][10] However, the long-term effects of sustained 5-HT2A receptor activation are still an area of active research.

• Ketamine: Ketamine's neurotoxicity is dose-dependent. At high or repeated doses, particularly in developing brains, it can induce neuronal apoptosis.[16] Lower, sub-anesthetic doses are generally considered to have a better safety profile in this regard.

3.5. Hepatotoxicity

• Luvesilocin: There is no public data on the hepatotoxic potential of Luvesilocin.

• Ketamine: Chronic or high-dose recreational use of ketamine has been associated with liver injury. However, at therapeutic doses for depression, significant hepatotoxicity is less common.

Section 4: Signaling Pathways

4.1. Luvesilocin (inferred for 5-HT2A Agonists)

Luvesilocin's active metabolite, 4-HO-DiPT, is a 5-HT2A receptor agonist. Activation of this G-protein coupled receptor (GPCR) initiates downstream signaling cascades, primarily through Gq/11, leading to the activation of phospholipase C (PLC) and subsequent production of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG).

Figure 1: Inferred signaling pathway for Luvesilocin via 5-HT2A receptor activation.

4.2. Ketamine

Ketamine's primary mechanism involves the blockade of the NMDA receptor, which is a key player in glutamatergic neurotransmission. This action is thought to underlie both its anesthetic and antidepressant effects, as well as its potential for neurotoxicity at high doses.

Figure 2: Simplified signaling pathway for Ketamine via NMDA receptor antagonism.

Section 5: Experimental Protocols

The following are generalized protocols for key non-clinical toxicology studies, based on OECD and ICH guidelines.

5.1. In Vitro Cytotoxicity Assay (MTT Assay)

This assay assesses the ability of a compound to reduce cell viability.

Figure 3: Workflow for a standard MTT cytotoxicity assay.

• Methodology: Based on the principle of reducing the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals by metabolically active cells.[17][18][19]

  • Cells are seeded in 96-well plates and allowed to adhere overnight.

  • The test compound is added at various concentrations and incubated for a specified period (e.g., 24, 48, or 72 hours).

  • MTT solution is added to each well and incubated for 2-4 hours to allow formazan crystal formation.

  • A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

  • The absorbance is measured using a microplate reader at approximately 570 nm.

  • Cell viability is expressed as a percentage of the control, and the IC50 (concentration inhibiting 50% of cell growth) is calculated.

5.2. Genotoxicity: Bacterial Reverse Mutation Assay (Ames Test - OECD 471)

This assay is used to assess the mutagenic potential of a compound.[7][11][20][21][22]

Figure 4: Workflow for the Ames test for genotoxicity.

• Methodology:

  • Histidine-dependent strains of Salmonella typhimurium and/or tryptophan-dependent strains of Escherichia coli are used.

  • The bacterial strains are exposed to the test compound at various concentrations, both with and without a metabolic activation system (S9 fraction from rat liver).

  • The mixture is plated on a minimal agar medium lacking the required amino acid.

  • After incubation, the number of revertant colonies (colonies that have mutated and can now synthesize the required amino acid) is counted.

  • A significant increase in the number of revertant colonies compared to the control indicates a mutagenic potential.

5.3. Cardiovascular Safety: hERG Potassium Channel Assay (ICH S7B)

This assay assesses the potential of a compound to block the hERG channel, which can lead to QT interval prolongation and cardiac arrhythmias.[12][23][24][25][26]

• Methodology:

  • A cell line stably expressing the hERG potassium channel (e.g., HEK293 or CHO cells) is used.

  • The whole-cell patch-clamp technique is employed to measure the hERG current in response to a specific voltage clamp protocol.

  • The cells are exposed to various concentrations of the test compound.

  • The inhibition of the hERG current is measured, and an IC50 value is determined.

  • The results are compared to positive controls (e.g., dofetilide, moxifloxacin).

5.4. In Vivo Neurotoxicity Study (OECD 424)

This study evaluates the potential for a compound to cause adverse effects on the nervous system.[27][28][29][30][31]

• Methodology:

  • The test substance is administered to rodents (usually rats) at three or more dose levels for a specified period (e.g., 28 or 90 days).

  • A comprehensive functional observational battery (FOB) is performed at various time points to assess sensory, motor, and autonomic function.

  • Motor activity is quantified using an automated device.

  • At the end of the study, neuropathological examination of central and peripheral nervous system tissues is conducted.

  • Endpoints include clinical signs, body weight, food consumption, behavioral changes, and histopathological findings.

5.5. In Vivo Repeated Dose Systemic Toxicity Study (OECD 408)

This 90-day study in rodents provides information on the general toxicological profile of a compound, including potential hepatotoxicity.[16][32][33][34][35]

• Methodology:

  • The test substance is administered daily to rodents (usually rats) at three or more dose levels for 90 days.

  • Animals are observed daily for clinical signs of toxicity.

  • Body weight and food consumption are measured weekly.

  • Hematology and clinical biochemistry parameters (including liver function tests like ALT and AST) are assessed at the end of the study.

  • A full necropsy is performed, and organs are weighed and examined for gross pathology.

  • Histopathological examination of major organs and tissues is conducted to identify target organ toxicity.

Section 6: Conclusion

The available data suggests that Luvesilocin and ketamine have distinct safety and toxicological profiles, primarily due to their different mechanisms of action.

• Ketamine's toxicity is well-documented and includes dose-dependent neurotoxicity, cardiovascular stimulation, and potential for hepatotoxicity with chronic use. Its genotoxic potential appears to be low.

• Luvesilocin's toxicological profile is not yet fully characterized. As a 5-HT2A agonist, potential concerns may include transient cardiovascular effects. The general class of tryptamine psychedelics is not typically associated with significant organ toxicity or genotoxicity at therapeutic doses.

Further preclinical and clinical studies are required to fully delineate the safety profile of Luvesilocin and to allow for a more direct and comprehensive comparison with ketamine. Researchers should consider these differing profiles when designing future studies and clinical trials.

References

• 1. Toxicology and Analysis of Psychoactive Tryptamines [mdpi.com]
• 2. Toxicology and Analysis of Psychoactive Tryptamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The hallucinogenic world of tryptamines: an updated review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Serotonergic agents that activate 5HT2A receptors prevent NMDA antagonist neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. merck.com [merck.com]
• 6. Median lethal dose - Wikipedia [en.wikipedia.org]
• 7. OECDGenetic Toxicology Studies - Study Design of Bacterial Reverse Mutation Test (Ames Test) (OECD 471) 209 - Tox Lab [toxlab.co]
• 8. Blockade of the human ether-a-go-go-related gene potassium channel by ketamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Meta-Analysis: Hemodynamic Responses to Sub-anesthetic Doses of Ketamine in Patients With Psychiatric Disorders [frontiersin.org]
• 10. 5-HT2A serotonin receptor agonist DOI alleviates cytotoxicity in neuroblastoma cells: role of the ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. nib.si [nib.si]
• 12. ema.europa.eu [ema.europa.eu]
• 13. pmcheal.com [pmcheal.com]
• 14. What are the cardiovascular effects of Ketamine? | ClinicalKeyAI [elsevier.com]
• 15. drugs.com [drugs.com]
• 16. Oral Toxicity OECD 408 - Altogen Labs [altogenlabs.com]
• 17. MTT assay protocol | Abcam [abcam.com]
• 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 20. Ames Mutagenicity Testing (OECD 471) [cptclabs.com]
• 21. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]
• 22. inotiv.com [inotiv.com]
• 23. GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A [metrionbiosciences.com]
• 24. ema.europa.eu [ema.europa.eu]
• 25. metrionbiosciences.com [metrionbiosciences.com]
• 26. fda.gov [fda.gov]
• 27. catalog.labcorp.com [catalog.labcorp.com]
• 28. Acute neurotoxicity (rat) | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 29. oecd.org [oecd.org]
• 30. oecd.org [oecd.org]
• 31. Subchronic neurotoxicity 90-day (rat) | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 32. ask-force.org [ask-force.org]
• 33. oecd.org [oecd.org]
• 34. oecd.org [oecd.org]
• 35. Repeated dose 90-days oral toxicity study in rodents (OECD 408: 2018). - IVAMI [ivami.com]

Benchmarking Luvesilocin's Therapeutic Index Against Other Psychedelics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The landscape of psychedelic research is rapidly evolving, with a renewed focus on developing novel therapeutics for a range of psychiatric disorders. Luvesilocin (also known as RE104), a prodrug of 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT), is an emerging psychedelic compound currently in Phase 2 clinical trials for postpartum and treatment-resistant depression.[1][2] A key differentiator for Luvesilocin is its reported shorter duration of psychedelic effects compared to classic psychedelics like psilocybin, potentially offering a more manageable clinical profile.[2]

This guide provides a comparative analysis of the therapeutic index of Luvesilocin against established psychedelics, namely psilocybin, lysergic acid diethylamide (LSD), and N,N-dimethyltryptamine (DMT). The therapeutic index, a ratio of a drug's toxic dose to its effective dose, is a critical measure of its safety margin. Due to Luvesilocin's status as an investigational drug, publicly available data on its median lethal dose (LD50) is limited. Therefore, this comparison will leverage available preclinical and clinical safety and efficacy data to provide a comprehensive overview for research and drug development professionals.

Comparative Data Summary

The following tables summarize the available quantitative data for Luvesilocin (and its active metabolite 4-HO-DiPT) and other classic psychedelics. It is important to note that direct comparison of therapeutic indices can be challenging due to variations in experimental conditions across studies, such as animal species, route of administration, and specific behavioral assays used.

Compound	Toxicity (LD50)	Species	Route of Administration	Efficacy (ED50/Effective Dose)	Efficacy Assay	Species	Route of Administration	Calculated Therapeutic Index (LD50/ED50)
Luvesilocin (4-HO-DiPT)	Not Publicly Available	-	-	1.03 mg/kg	Head-Twitch Response	Mouse	Not Specified	Not Calculable
1 mg/kg	Forced Swim Test	Rat	Subcutaneous
3 mg/kg	Fear Extinction	Mouse	Intraperitoneal
Psilocybin (active as Psilocin)	280 mg/kg[3]	Rat	Oral	~0.3 mg/kg[4]	Head-Twitch Response	Mouse	Not Specified	~933
1 mg/kg	Forced Swim Test	Mouse	Intraperitoneal	280
LSD	16.5 mg/kg[5]	Rat	Intravenous	0.0529 mg/kg[1]	Head-Twitch Response	Mouse	Not Specified	~312
DMT	Not Publicly Available (Range for 5-MeO-DMT: 48-278 mg/kg in mice via different routes)	-	-	10 mg/kg	Forced Swim Test	Rat	Intraperitoneal	Not Calculable

Note: The therapeutic indices are estimations based on available data and should be interpreted with caution due to inter-study and inter-species variability.

Experimental Protocols

Toxicity Assessment: Median Lethal Dose (LD50) Determination

Objective: To determine the dose of a substance that is lethal to 50% of a test animal population.

Methodology (General Protocol):

• Animal Model: Typically, rodents such as mice or rats are used.[6][7]

• Route of Administration: The substance is administered via various routes, including oral (p.o.), intravenous (i.v.), intraperitoneal (i.p.), or subcutaneous (s.c.), to mimic potential human exposure.[8]

• Dose Escalation: Animals are divided into groups, and each group receives a different dose of the substance. Doses are typically escalated until a dose that causes 100% mortality and a dose that causes 0% mortality are identified.[6]

• Observation Period: Animals are observed for a set period, usually 24 to 48 hours, for signs of toxicity and mortality.[8]

• Calculation: The LD50 value is calculated using statistical methods such as the Reed-Muench or probit analysis.[6]

Efficacy Assessment: Head-Twitch Response (HTR) Assay

Objective: To quantify the psychedelic potential of a compound in rodents, as the head-twitch response is a behavioral proxy for 5-HT2A receptor activation.[1][2]

Methodology:

• Animal Model: Mice are commonly used for this assay.[1][2]

• Drug Administration: The test compound is administered to the mice, typically via intraperitoneal or subcutaneous injection.

• Observation: Following administration, individual mice are placed in an observation chamber. The number of rapid, side-to-side head movements (head twitches) is counted over a specified period (e.g., 30 minutes).[1]

• Data Analysis: The dose-response relationship is analyzed to determine the ED50, the dose that produces 50% of the maximal response.[1]

Efficacy Assessment: Forced Swim Test (FST)

Objective: To assess the antidepressant-like effects of a compound in rodents. The test is based on the principle that an animal will cease attempts to escape a stressful, inescapable situation (immobility), and antidepressants can reverse this "behavioral despair."[6][8][9][10][11]

Methodology:

• Animal Model: Mice or rats are used.[8][10]

• Procedure:

  • Pre-test Session (optional but common): The animal is placed in a cylinder of water from which it cannot escape for a period (e.g., 15 minutes). This is done to induce a state of immobility on the subsequent test day.[10]

  • Test Session (typically 24 hours later): The animal is again placed in the water-filled cylinder for a shorter duration (e.g., 5-6 minutes).[11]

• Drug Administration: The test compound is administered before the test session at varying time points depending on the study design.

• Measurement: The duration of immobility (the time the animal spends floating with only minimal movements to keep its head above water) is recorded during the test session.[11]

• Data Analysis: A reduction in immobility time compared to a vehicle-treated control group is indicative of an antidepressant-like effect. The effective dose can be determined from dose-response studies.

Signaling Pathways and Experimental Workflows

Serotonin (B10506) 5-HT2A Receptor Signaling Pathway

The primary mechanism of action for classic psychedelics involves agonism at the serotonin 5-HT2A receptor.[12] Activation of this G-protein coupled receptor (GPCR) initiates a cascade of intracellular signaling events. The diagram below illustrates the canonical Gq/11 pathway and the β-arrestin pathway, both of which are implicated in the effects of psychedelics.[1]

5-HT2A Receptor Signaling Pathways

Experimental Workflow for Preclinical Psychedelic Evaluation

The following diagram outlines a typical workflow for the preclinical assessment of a novel psychedelic compound like Luvesilocin.

Preclinical Psychedelic Evaluation Workflow

Discussion and Conclusion

This comparative guide highlights the current understanding of Luvesilocin's therapeutic potential in relation to classic psychedelics. While a definitive therapeutic index for Luvesilocin cannot be calculated without publicly available LD50 data, the existing preclinical and early clinical findings are promising.

• Efficacy: Preclinical studies demonstrate that Luvesilocin's active metabolite, 4-HO-DiPT, exhibits efficacy in established animal models of psychedelic activity (Head-Twitch Response) and antidepressant effects (Forced Swim Test). Notably, the effective dose in the FST (1 mg/kg) is comparable to that of psilocybin, suggesting similar antidepressant-like potency in this model.

• Safety and Tolerability: Phase 1 clinical data for Luvesilocin indicate that it is generally safe and well-tolerated in humans, with a shorter duration of psychedelic effects compared to psilocybin.[2] This could translate to a more manageable clinical administration and reduced resource burden. The lack of a publicly available LD50 value is a significant data gap that will likely be addressed as the drug progresses through clinical development.

• Comparison with other Psychedelics:

  • Psilocybin has a wide therapeutic index in rodents, suggesting a high margin of safety. Its longer duration of action, however, presents logistical challenges in a clinical setting.

  • LSD also demonstrates a significant therapeutic index in animal models. Its high potency and long duration of action are key considerations for its therapeutic development.

  • DMT is known for its rapid onset and short duration of action. The lack of a clear LD50 value in the public domain makes a direct therapeutic index comparison difficult.

References

• 1. 5-MeO-DMT - Wikipedia [en.wikipedia.org]
• 2. knowdrugs.app [knowdrugs.app]
• 3. Ethopharmacological evaluation of antidepressant-like effect of serotonergic psychedelics in C57BL/6J male mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antidepressant-Like Activity of Typical Antidepressant Drugs in the Forced Swim Test and Tail Suspension Test in Mice Is Augmented by DMPX, an Adenosine A2A Receptor Antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. psychedelicreview.com [psychedelicreview.com]
• 9. Psychedelic-Induced Serotonin 2A Receptor Downregulation Does Not Predict Swim Stress Coping in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Harnessing psilocybin: antidepressant-like behavioral and synaptic actions of psilocybin are independent of 5-HT2R activation in mice - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Luvesilocin

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of Luvesilocin, a novel tryptamine (B22526) compound under investigation. Adherence to these procedures is critical for ensuring laboratory safety, environmental protection, and regulatory compliance. This guidance is intended to supplement, not replace, institutional and regulatory protocols. Always consult your institution's Environmental Health and Safety (EHS) department for specific requirements.

I. Luvesilocin Chemical and Physical Properties

A summary of the known chemical and physical properties of Luvesilocin is presented below. This information is crucial for understanding its potential hazards and environmental fate.

Property	Value	Source
IUPAC Name	5-[[3-[2-[di(propan-2-yl)amino]ethyl]-1H-indol-4-yl]oxy]-5-oxopentanoic acid	PubChem[1]
Molecular Formula	C21H30N2O4	PubChem[1]
Molecular Weight	374.5 g/mol	PubChem[1]
Drug Class	Serotonergic psychedelic	Wikipedia[2]
Known Aliases	RE104, FT-104, 4-glutaryloxy-N,N-diisopropyltryptamine	Wikipedia[2]

II. Core Disposal Principles

The primary goal of Luvesilocin disposal is to prevent its release into the environment and to neutralize its psychoactive properties. The following principles, derived from general best practices for pharmaceutical waste, should guide all disposal activities.

• Prioritize Professional Disposal: The preferred method for the disposal of Luvesilocin is through a licensed hazardous waste disposal contractor.

• Avoid Environmental Release: Do not dispose of Luvesilocin down the drain or in regular trash without appropriate deactivation.[3][4] Psychoactive compounds can have detrimental effects on aquatic life and are not effectively removed by standard wastewater treatment processes.

• Deactivation is Key: When professional disposal is not immediately available, Luvesilocin must be rendered non-retrievable and inert.

• Consult Safety Data Sheets (SDS): While a specific SDS for Luvesilocin is not publicly available, always refer to the SDS for any chemical used in your research for specific handling and disposal instructions.[5][6]

III. Step-by-Step Disposal Protocol

This protocol outlines the recommended steps for the safe disposal of small quantities of Luvesilocin typically found in a research setting.

A. Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure you are wearing the appropriate PPE:

• Safety goggles or face shield

• Chemical-resistant gloves (nitrile or neoprene)

• Lab coat

B. Deactivation and Disposal Procedure

• Segregate Waste: Isolate all materials contaminated with Luvesilocin, including unused product, solutions, contaminated labware (e.g., vials, pipette tips), and personal protective equipment.

• Deactivation of Liquid Waste:

  • For solutions containing Luvesilocin, transfer the liquid to a designated chemical waste container.

  • If a chemical waste program is not available, deactivate the Luvesilocin by mixing it with an inert, absorbent material such as cat litter or activated charcoal.[3][4][7][8] The goal is to make the substance undesirable and difficult to recover.

• Deactivation of Solid Waste:

  • For solid Luvesilocin, dissolve it in a minimal amount of a suitable solvent (e.g., ethanol) before proceeding with the deactivation step described above for liquids.

  • Alternatively, mix the solid waste directly with an equal or greater amount of an inert material like cat litter or sand.[3][4][7][8]

• Final Disposal:

  • Place the deactivated mixture in a sealed, leak-proof container.

  • Clearly label the container as "Hazardous Waste: Luvesilocin (Deactivated)."

  • Arrange for pickup and disposal through your institution's EHS department or a licensed hazardous waste contractor.

C. Disposal of Contaminated Materials

• Sharps: All needles, syringes, or other sharps contaminated with Luvesilocin must be placed in a designated sharps container for disposal.

• Glassware: Contaminated glassware should be triple-rinsed with a suitable solvent. The rinsate should be collected and treated as chemical waste. The cleaned glassware can then be disposed of or reused according to standard laboratory procedures.

• PPE: Contaminated gloves, lab coats, and other disposable PPE should be placed in a sealed bag and disposed of as hazardous waste.

IV. Experimental Workflow and Disposal Pathway

The following diagrams illustrate the decision-making process and workflow for the proper disposal of Luvesilocin.

Caption: Workflow for Luvesilocin Waste Disposal

Caption: Decision Pathway for Luvesilocin Disposal

References

• 1. Luvesilocin | C21H30N2O4 | CID 162510634 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Luvesilocin - Wikipedia [en.wikipedia.org]
• 3. drugcheckingbc.ca [drugcheckingbc.ca]
• 4. dea.gov [dea.gov]
• 5. Bausch + Lomb Safety and Health Information [bausch.com]
• 6. amgen.com [amgen.com]
• 7. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]
• 8. fherehab.com [fherehab.com]

Luvesilocin: A Guide to Safe Handling and Personal Protective Equipment

Disclaimer: Luvesilocin (also known as RE104 and FT-104) is an investigational new drug. A specific Safety Data Sheet (SDS) for Luvesilocin is not publicly available. The following guidance is based on best practices for handling potent, novel pharmaceutical compounds and data available for its active metabolite, 4-hydroxy-N,N-diisopropyltryptamine (4-HO-DiPT). All procedures must be preceded by a formal risk assessment conducted by qualified safety professionals.

Luvesilocin is a psychedelic drug of the tryptamine (B22526) family, currently under development for the treatment of psychiatric disorders.[1] As a prodrug of the potent psychoactive compound 4-HO-DiPT, it must be handled with extreme care to prevent occupational exposure. The active metabolite, 4-HO-DiPT, is known to cause skin and eye irritation and may cause respiratory irritation. Due to its psychoactive nature, even low-dose exposure could result in adverse effects. Therefore, robust containment and personal protective equipment (PPE) strategies are essential.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling Luvesilocin in solid form or in solution. The following table summarizes the minimum PPE requirements for various laboratory activities. For potent compounds, it is a standard practice to wear two pairs of gloves, with the outer pair being changed frequently.[2]

Activity	Engineering Controls	Gloves	Eye/Face Protection	Respiratory Protection	Protective Clothing
Receiving & Unpacking	N/A	Double Nitrile Gloves	Safety Glasses with Side Shields	N95 Respirator (minimum)	Disposable Lab Coat
Handling Solids (Weighing, Aliquoting)	Ventilated Enclosure (e.g., Chemical Fume Hood, Glovebox)	Double Nitrile Gloves (Outer pair changed after task)	Chemical Safety Goggles	N95 or higher (e.g., PAPR), based on risk assessment	Disposable Gown (low-permeability, solid front, tight cuffs)
Solution Preparation	Chemical Fume Hood	Double Nitrile Gloves	Chemical Safety Goggles and Face Shield	N95 or higher, based on risk assessment	Disposable Gown (low-permeability, solid front, tight cuffs)
Compound Administration (in-vitro/in-vivo)	Biosafety Cabinet or Ventilated Enclosure	Double Nitrile Gloves	Safety Glasses with Side Shields	As required by risk assessment	Disposable Lab Coat or Gown
Waste Disposal	N/A	Double Nitrile Gloves (Heavy-duty outer)	Chemical Safety Goggles	As required by risk assessment	Disposable Gown
Spill Cleanup	N/A	Double Nitrile Gloves (Heavy-duty outer)	Chemical Safety Goggles and Face Shield	Powered Air-Purifying Respirator (PAPR) recommended	Disposable, chemical-resistant coveralls

Safe Handling and Disposal Workflow

Adherence to a strict, documented workflow is critical to ensure safety and minimize contamination. The following diagram outlines the key stages for handling Luvesilocin, from receipt to disposal.

References

• 1. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 2. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]